m-Cresol-d8

• CAS: 302911-90-6

Core Science & Biosynthesis

An In-Depth Technical Guide to m-Cresol-d8: Principles and Applications in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Isotopically Labeled Internal Standards in Modern Analytical Chemistry

In the landscape of quantitative analysis, particularly in complex matrices encountered in environmental, clinical, and pharmaceutical research, achieving accuracy and precision is paramount. Isotope Dilution Mass Spectrometry (IDMS) has emerged as a gold standard technique for quantification, largely due to its ability to mitigate the variability inherent in sample preparation and analysis. At the heart of this technique lies the use of stable isotope-labeled internal standards (SIL-IS), with deuterated compounds being a prominent class.

This guide provides a comprehensive technical overview of m-Cresol-d8, a deuterated analog of m-cresol. As a Senior Application Scientist, this document will delve into the fundamental properties of m-Cresol-d8, its significance as an internal standard, and a detailed protocol for its application in quantitative gas chromatography-mass spectrometry (GC-MS) analysis. The principles and methodologies discussed herein are designed to provide researchers and drug development professionals with the foundational knowledge to confidently and effectively utilize m-Cresol-d8 in their analytical workflows.

Physicochemical Properties of m-Cresol-d8

m-Cresol-d8, also known as 3-Methylphenol-d8, is a form of m-cresol where all eight hydrogen atoms have been replaced with their heavier isotope, deuterium. This isotopic substitution results in a molecule that is chemically identical to its non-labeled counterpart but possesses a higher molecular weight. This mass difference is the key to its utility in mass spectrometry-based quantification.[1]

Below is a summary of the key physicochemical properties of m-Cresol-d8 compared to its unlabeled form:

Property	m-Cresol-d8	m-Cresol (unlabeled)
Chemical Formula	C₇D₈O	C₇H₈O
Molecular Weight	116.19 g/mol [1]	108.14 g/mol
CAS Number	302911-90-6	108-39-4
Appearance	Colorless to yellowish liquid	Colorless to yellowish liquid
Boiling Point	~203 °C (lit.)	202 °C
Melting Point	8-10 °C (lit.)	11-12 °C
Density	~1.126 g/mL at 25 °C (lit.)	1.034 g/cm³
Isotopic Purity	Typically ≥98 atom % D	Not Applicable

The near-identical physicochemical properties, such as polarity, boiling point, and chromatographic retention time, ensure that m-Cresol-d8 behaves almost identically to the native m-cresol during sample extraction, derivatization, and chromatographic separation. This co-elution is a critical factor for accurate quantification, as both the analyte and the internal standard experience similar matrix effects and potential losses during sample workup.

Synthesis and Isotopic Purity of m-Cresol-d8

The synthesis of perdeuterated aromatic compounds like m-Cresol-d8 is a specialized process. While specific proprietary methods may vary between manufacturers, the general approaches involve introducing deuterium atoms into the m-cresol molecule. Common strategies include:

• Acid- or Base-Catalyzed H/D Exchange: This method involves exposing m-cresol or a suitable precursor to a deuterium source, such as deuterated water (D₂O) or deuterated acids, under conditions that promote the exchange of protons for deuterons on the aromatic ring and the methyl group.

• Catalytic Deuteration: Transition metal catalysts, such as palladium or platinum, can be used to facilitate the exchange of hydrogen for deuterium gas (D₂).

• Synthesis from Deuterated Precursors: A more controlled approach involves building the m-cresol molecule from smaller, already deuterated starting materials.

The isotopic purity of the final m-Cresol-d8 product is a critical parameter. It is typically determined by mass spectrometry and expressed as "atom % D," which represents the percentage of deuterium atoms at the labeled positions. A high isotopic purity (e.g., ≥98 atom % D) is essential to minimize any contribution of the internal standard's signal to the analyte's signal at the native m/z, a phenomenon known as isotopic crosstalk.

Analytical Characterization: A Spectroscopic Overview

The structural identity and purity of m-Cresol-d8 are confirmed through various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the successful deuteration of m-cresol.

• ¹H NMR: In a ¹H NMR spectrum of fully deuterated m-Cresol-d8, the characteristic proton signals of m-cresol would be absent. Any residual signals would indicate incomplete deuteration.

• ¹³C NMR: The ¹³C NMR spectrum of m-Cresol-d8 would show signals for the seven carbon atoms. The coupling of carbon to deuterium (C-D) results in characteristic splitting patterns (e.g., triplets for -CD- groups and septets for -CD₃ groups) and a slight upfield shift compared to the corresponding C-H signals in unlabeled m-cresol.

Mass Spectrometry (MS)

Mass spectrometry is fundamental to both the characterization of m-Cresol-d8 and its application as an internal standard. In electron ionization (EI) mode, the m-Cresol-d8 molecule will fragment in a predictable manner.

The mass spectrum of m-Cresol-d8 is expected to show a molecular ion ([M]⁺˙) at m/z 116. The fragmentation pattern will be analogous to that of unlabeled m-cresol, but the fragments will have higher masses due to the presence of deuterium. Key fragment ions would likely arise from:

• Loss of a deuterium atom from the methyl group: leading to a [M-D]⁺ ion.

• Loss of a CDO radical: resulting from the cleavage of the hydroxyl group.

• Ring fragmentation: producing various deuterated aromatic cations.

The mass difference of 8 Da between the molecular ion of m-Cresol-d8 (m/z 116) and unlabeled m-cresol (m/z 108) allows for their distinct detection and quantification in a mass spectrometer.

Application in Quantitative Analysis: A Step-by-Step Protocol

The primary application of m-Cresol-d8 is as an internal standard for the accurate quantification of m-cresol in various matrices, such as environmental water and soil samples, and biological fluids. The following is a detailed, field-proven protocol for the analysis of m-cresol in water samples using solid-phase extraction (SPE) followed by GC-MS, adapted from established methodologies such as EPA Method 528.[2]

Experimental Workflow

Workflow for m-Cresol Quantification using m-Cresol-d8 Internal Standard.

Detailed Methodology

1. Sample Collection and Preservation:

• Collect water samples in amber glass bottles to prevent photodegradation.

• If residual chlorine is present, dechlorinate the sample by adding ~80 mg of sodium thiosulfate per liter.

• Preserve the sample by acidifying to pH < 2 with concentrated sulfuric or hydrochloric acid.

• Store samples at 4°C until extraction.

2. Spiking with Internal Standard:

• To a 1 L water sample, add a known amount of m-Cresol-d8 (e.g., 100 µL of a 10 µg/mL solution in methanol) to achieve a final concentration of 1 µg/L.

• Causality: Spiking the internal standard at the beginning of the sample preparation process ensures that it undergoes the same extraction and handling steps as the target analyte. This allows the internal standard to compensate for any analyte loss during these procedures.

3. Solid-Phase Extraction (SPE) - Cartridge Conditioning:

• Use a divinylbenzene-polystyrene copolymer or similar SPE cartridge.

• Condition the cartridge by passing 5 mL of methanol followed by 5 mL of reagent water through the sorbent bed. Do not allow the cartridge to go dry.

• Causality: Conditioning wets the sorbent material and removes any potential contaminants from the cartridge, ensuring optimal retention of the analytes.

4. Sample Loading:

• Load the 1 L water sample onto the conditioned SPE cartridge at a flow rate of 10-15 mL/min.

• Causality: A controlled flow rate allows for efficient interaction between the analytes and the sorbent material, maximizing their retention.

5. Cartridge Washing:

• After loading the entire sample, wash the cartridge with 5-10 mL of reagent water to remove any co-extracted, water-soluble interferences.

• Dry the cartridge by pulling a vacuum through it for 10-15 minutes.

• Causality: The wash step enhances the purity of the final extract by removing interfering substances that are not strongly retained on the sorbent. Drying the cartridge removes residual water, which can interfere with the subsequent elution and GC-MS analysis.

6. Elution of Analytes:

• Elute the retained m-cresol and m-Cresol-d8 from the cartridge with a small volume of a suitable organic solvent, such as dichloromethane or a mixture of acetone and dichloromethane. Typically, 2 x 5 mL aliquots are used.

• Causality: The organic solvent disrupts the interaction between the analytes and the sorbent, allowing them to be collected in the eluate.

7. Eluate Concentration:

• Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen gas in a heated water bath (e.g., 35-40°C).

• Causality: Concentration increases the analyte concentration in the final extract, thereby improving the sensitivity of the GC-MS analysis.

8. GC-MS Injection and Analysis:

• Inject 1-2 µL of the concentrated extract into the GC-MS system.

• GC Conditions (Typical):

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

  • Inlet Temperature: 250°C.

  • Oven Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Conditions (Typical):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity.

  • Ions to Monitor:

    • m-Cresol: m/z 108 (quantification ion), 107, 77 (qualifier ions).

    • m-Cresol-d8: m/z 116 (quantification ion), 115, 82 (qualifier ions).

• Causality: The GC separates the components of the extract based on their boiling points and interactions with the stationary phase. The MS detects and quantifies the target analytes and the internal standard by monitoring their specific fragment ions. SIM mode significantly improves the signal-to-noise ratio by only monitoring the ions of interest.

9. Data Processing and Quantification:

• Integrate the peak areas for the quantification ions of m-cresol (m/z 108) and m-Cresol-d8 (m/z 116).

• Generate a calibration curve by analyzing a series of calibration standards containing known concentrations of m-cresol and a constant concentration of m-Cresol-d8. Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

• Calculate the concentration of m-cresol in the original sample using the response factor from the calibration curve and the known concentration of the internal standard.

Trustworthiness and Self-Validating Systems

The protocol described above is designed as a self-validating system. The consistent recovery of the deuterated internal standard across a batch of samples provides a crucial quality control check. A significant deviation in the recovery of m-Cresol-d8 in a particular sample would indicate a problem with the extraction or analysis of that specific sample, allowing for its re-analysis. Furthermore, the use of qualifier ions in the MS detection provides an additional layer of confidence in the identification of the target analyte. The ratio of the qualifier ions to the quantification ion should remain constant and match that of an authentic standard.

Conclusion: The Indispensable Role of m-Cresol-d8 in High-Fidelity Analysis

m-Cresol-d8 is a powerful tool for researchers, scientists, and drug development professionals who require accurate and precise quantification of m-cresol. Its chemical and physical similarity to the native analyte, combined with its distinct mass, makes it an ideal internal standard for isotope dilution mass spectrometry. By compensating for variations in sample preparation and analytical instrumentation, m-Cresol-d8 enables the generation of highly reliable and defensible data. The in-depth understanding of its properties and the implementation of robust analytical protocols, such as the one detailed in this guide, are essential for ensuring the integrity of scientific research and the development of safe and effective pharmaceuticals.

References

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• U.S. Environmental Protection Agency. Method 528: Determination of Phenols in Drinking Water by Solid Phase Extraction and Gas Chromatography/Mass Spectrometry (GC/MS). [Link]

• National Institute of Standards and Technology. NIST Chemistry WebBook, SRD 69. [Link]

• Human Metabolome Database. m-Cresol. [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). Toxicological Profile for Cresols. [Link]

• Schettgen, T., et al. (2015). Simple and sensitive GC/MS-method for the quantification of urinary phenol, o- and m-cresol and ethylphenols as biomarkers of exposure to industrial solvents. Journal of Chromatography B, 997, 194-200. [Link]

• De Smet, R., et al. (1998). Gas chromatographic-mass spectrometric analysis for measurement of p-cresol and its conjugated metabolites in uremic and normal serum. Clinical chemistry, 44(1), 129-133. [Link]

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Introduction: The Role of Isotopic Labeling in Modern Analytics

An In-depth Technical Guide to m-Cresol-d8: Properties and Applications

In the landscape of quantitative analysis, particularly within regulated environments such as pharmaceutical development and environmental monitoring, precision and accuracy are paramount. The challenges posed by complex sample matrices, instrument variability, and sample preparation losses necessitate robust methodologies. It is in this context that isotopically labeled internal standards have become indispensable tools. m-Cresol-d8, a deuterated analog of 3-methylphenol, exemplifies the utility of stable isotope labeling. By replacing all eight hydrogen atoms with deuterium, a stable, non-radioactive isotope of hydrogen, m-Cresol-d8 becomes chemically identical to its unlabeled counterpart but physically distinguishable by its mass. This subtle yet critical difference allows it to serve as a near-perfect internal standard in mass spectrometry-based assays, ensuring the highest fidelity in quantitative workflows. This guide provides a comprehensive overview of the chemical properties, applications, and handling of m-Cresol-d8 for researchers, scientists, and drug development professionals.

Section 1: Core Physicochemical Properties

The fundamental characteristics of a reference standard are critical to its proper use. The properties of m-Cresol-d8 are largely similar to those of its non-deuterated form, with the primary distinction being its increased molecular weight due to the presence of eight deuterium atoms.[1]

Property	Value	Source(s)
Synonyms	3-Methylphenol-d8, 3-Hydroxytoluene-d8	[2]
CAS Number	302911-90-6
Molecular Formula	CD₃C₆D₄OD
Molecular Weight	116.19 g/mol	[1]
Exact Mass	116.107728842 Da	[1]
Appearance	Colorless to slightly yellow liquid	[3][4]
Melting Point	8-10 °C (lit.)
Boiling Point	203 °C (lit.)
Density	1.126 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.538 (lit.)
Isotopic Purity	Typically ≥98 atom % D
Chemical Purity	Typically ≥98% (CP)
Mass Shift vs. Unlabeled	M+8	[5]

Section 2: Synthesis, Purity, and the Principle of Isotopic Labeling

m-Cresol-d8 is a synthetic product, created by chemically replacing the hydrogen atoms of m-cresol with deuterium. While commercial synthesis methods are often proprietary, they generally involve processes like catalytic hydrogen-deuterium exchange in the presence of a catalyst and a deuterium source (e.g., D₂O). The distinction between synthetic and "natural" cresols (extracted from coal tar) is crucial; synthetic routes provide a much purer product, free from the complex mixture of isomers and impurities inherent to coal tar distillation.[6]

The Significance of Purity:

• Isotopic Purity (≥98 atom % D): This value indicates the percentage of molecules that have been fully deuterated. High isotopic purity is essential to prevent signal overlap between the standard and the native analyte in a mass spectrometer.[7]

• Chemical Purity (≥98%): This ensures that the reference material is free from other organic contaminants that could interfere with the analysis or degrade the standard over time.

The rationale for using deuterium is its chemical near-identity to hydrogen. It forms bonds of similar length and character, ensuring that the deuterated molecule has the same polarity, solubility, and chromatographic retention time as the unlabeled analyte.[7] This co-elution is a cornerstone of its function as an ideal internal standard.[7][8]

Section 3: Core Application as an Internal Standard in Quantitative Mass Spectrometry

The primary application of m-Cresol-d8 is as an internal standard (IS) for the quantification of m-cresol and related phenolic compounds using hyphenated techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS).

The Scientific Rationale: Mitigating Analytical Variability

Quantitative analysis, especially in complex matrices like plasma, wastewater, or tissue homogenates, is susceptible to several sources of error. A deuterated internal standard is the gold standard for correcting these variations.[8][9]

• Correction for Sample Loss: During multi-step sample preparation (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction), physical loss of the analyte is almost inevitable. By spiking the sample with m-Cresol-d8 at the earliest stage, any loss experienced by the native analyte is mirrored by a proportional loss of the IS. The final measurement is based on the ratio of the analyte to the IS, a value that remains constant despite physical losses.[8]

• Compensation for Matrix Effects: In electrospray ionization (ESI) mass spectrometry, co-eluting compounds from the sample matrix can suppress or enhance the ionization of the target analyte, leading to inaccurate measurements.[8] Because m-Cresol-d8 co-elutes and has identical ionization properties to the native m-cresol, it experiences the same degree of ion suppression or enhancement. The analyte/IS ratio effectively cancels out this effect, restoring quantitative accuracy.[7][9]

• Normalization of Instrument Variability: Minor fluctuations in instrument performance, such as injection volume inconsistencies or ion source drift, affect both the analyte and the IS equally.[8] The ratiometric measurement provides a stable signal, leading to high precision across large sample batches.[9]

A Validated Experimental Protocol: Quantification of m-Cresol in a Biological Matrix

This protocol outlines a standard workflow for using m-Cresol-d8 to quantify m-cresol in a sample like human plasma. This self-validating system ensures that each step is controlled for potential variability.

Step 1: Preparation of Stock and Working Solutions

• Analyte Stock (1 mg/mL): Accurately weigh ~10 mg of m-cresol standard and dissolve in 10 mL of methanol.

• Internal Standard Stock (1 mg/mL): Accurately weigh ~10 mg of m-Cresol-d8 and dissolve in 10 mL of methanol.

• Calibration Standards: Serially dilute the analyte stock solution with methanol/water (50:50) to prepare a series of calibration standards (e.g., ranging from 1 ng/mL to 1000 ng/mL).

• IS Working Solution (e.g., 100 ng/mL): Dilute the IS stock solution to a fixed concentration that yields a robust signal in the mass spectrometer.

Step 2: Sample Preparation and Extraction

• Spiking: To 100 µL of each plasma sample, calibrator, and quality control (QC) sample, add a small, precise volume (e.g., 10 µL) of the IS Working Solution. Vortex briefly. Causality: Adding the IS at this initial stage ensures it undergoes all subsequent extraction steps alongside the native analyte, allowing it to account for any losses.[8]

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each sample. Vortex vigorously for 1 minute to precipitate plasma proteins.

• Centrifugation: Centrifuge the samples at >10,000 x g for 10 minutes to pellet the precipitated protein.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.

Step 3: LC-MS/MS Analysis

• Chromatography: Inject the supernatant onto a reverse-phase C18 HPLC column.[10] A typical mobile phase would consist of a gradient of water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B). Rationale: The identical chemical nature of m-cresol and m-Cresol-d8 ensures they co-elute from the column.[7]

• Mass Spectrometry: Analyze the column eluent using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

  • MRM Transition for m-Cresol: Monitor the transition from the precursor ion (e.g., m/z 107.1 for [M-H]⁻) to a specific product ion.

  • MRM Transition for m-Cresol-d8: Monitor the transition from its precursor ion (e.g., m/z 115.1 for [M-H]⁻) to its corresponding product ion. The +8 Da mass shift provides unambiguous detection.

Step 4: Data Processing and Quantification

• Peak Integration: Integrate the chromatographic peak areas for both the analyte and the IS MRM transitions.

• Ratio Calculation: Calculate the Peak Area Ratio (Analyte Area / IS Area) for every calibrator, QC, and sample.

• Calibration Curve: Generate a calibration curve by plotting the Peak Area Ratio versus the nominal concentration for the calibration standards. Apply a linear regression with 1/x² weighting.

• Concentration Determination: Determine the concentration of m-cresol in the unknown samples by interpolating their Peak Area Ratios from the calibration curve.

Visualization of the Analytical Workflow

The following diagram illustrates the logical flow of the quantitative analysis, highlighting the central role of the internal standard.

Caption: Workflow for quantification using a deuterated internal standard.

Section 4: Safety, Handling, and Storage

As a derivative of cresol, m-Cresol-d8 shares its hazardous properties. Adherence to strict safety protocols is mandatory.

• Hazard Classification: m-Cresol-d8 is classified as acutely toxic if swallowed or in contact with skin, causes severe skin burns and eye damage, and may be harmful to aquatic life.[11][12][13]

• GHS Pictograms: GHS05 (Corrosion), GHS06 (Skull and crossbones).[11]

• Personal Protective Equipment (PPE): Always handle m-Cresol-d8 inside a chemical fume hood. Wear appropriate PPE, including chemical-resistant gloves (e.g., butyl rubber or FKM), safety goggles with side shields, and a lab coat.[14][15]

• Handling: Avoid inhalation of vapors and direct contact with skin and eyes.[12][13] In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.[14]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. It should be stored in a locked cabinet designated for toxic materials.[13][16] The storage class is typically 6.1A (Combustible, acute toxic materials).[11]

References

• 3-(ngcontent-ng-c1703228563="" class="ng-star-inserted">2H_3)Methyl(O-ngcontent-ng-c1703228563="" class="ng-star-inserted">2H_5)phenol. PubChem, National Center for Biotechnology Information. [Link][1]

• Safety Data Sheet: m-Cresol. Carl ROTH. [Link][14][15]

• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Shimadzu. [Link][9]

• m-Cresol - SAFETY DATA SHEET. Penta chemicals. [Link][12]

• m-Cresol. Wikipedia. [Link][17]

• m-Cresol Separation. SIELC Technologies. [Link][10]

• M-CRESOL. BMRB. [Link][18]

• Phenol, 3-methyl-. NIST WebBook. [Link][19]

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• Mechanisms of m-cresol induced protein aggregation studied using a model protein cytochrome c. National Institutes of Health (NIH). [Link][21]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. YouTube. [Link][8]

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• Mechanistic Insights into m-Cresol Adsorption on Functional Resins. National Institutes of Health (NIH). [Link][26]

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A-Z of m-Cresol-d8: A Comprehensive Technical Guide for Advanced Research

This guide provides an in-depth exploration of m-Cresol-d8, a deuterated analog of m-Cresol. Designed for researchers, scientists, and professionals in drug development, this document delves into its molecular structure, synthesis, analytical characterization, and critical applications, with a focus on providing actionable, field-proven insights.

Introduction: The Significance of Deuterium Labeling in m-Cresol

m-Cresol (3-methylphenol) is an organic compound with the formula CH₃C₆H₄(OH), existing as a colorless, viscous liquid.[1] It serves as a crucial intermediate in the production of various chemicals, including pesticides, antioxidants, and fragrances.[1][2] The introduction of deuterium, a stable isotope of hydrogen, to the m-Cresol structure to form m-Cresol-d8 (CD₃C₆D₄OD) offers significant advantages in various scientific applications.

Isotopic labeling with deuterium is a powerful tool in analytical and medicinal chemistry.[3][4] The increased mass of deuterium imparts a distinct isotopic signature, making deuterated compounds invaluable as internal standards in mass spectrometry-based quantification.[5][6] Furthermore, the kinetic isotope effect, where the C-D bond is stronger and breaks more slowly than a C-H bond, can be exploited in mechanistic studies and to enhance the metabolic stability of pharmaceuticals.[4][7] This guide will elucidate the unique properties of m-Cresol-d8 that stem from its deuterated structure and detail its practical applications.

Molecular Structure and Physicochemical Properties

The molecular structure of m-Cresol-d8 is characterized by the substitution of all eight hydrogen atoms of m-Cresol with deuterium atoms. This includes the three hydrogens on the methyl group, the four hydrogens on the aromatic ring, and the hydrogen on the hydroxyl group.

Structural Representation

Caption: Molecular structure of m-Cresol-d8.

Physicochemical Data Comparison

Property	m-Cresol	m-Cresol-d8
Molecular Formula	C₇H₈O[1]	CD₃C₆D₄OD
Molecular Weight	108.14 g/mol [1]	116.19 g/mol
CAS Number	108-39-4[1]	302911-90-6
Density	1.034 g/mL at 25 °C[1]	~1.126 g/mL at 25 °C
Boiling Point	202.8 °C[1]	~203 °C
Melting Point	11 °C[1]	8-10 °C
Refractive Index (n20/D)	1.5398[1]	1.538

Synthesis and Isotopic Purity

The synthesis of m-Cresol-d8 is a critical aspect that dictates its quality and suitability for sensitive applications. While multiple synthetic routes exist for deuterated aromatic compounds, a common strategy involves H-D exchange reactions on the parent molecule or the use of deuterated starting materials in a multi-step synthesis.[4][7]

General Synthetic Approach

One plausible synthetic pathway involves the deuteration of m-Cresol using a deuterium source, such as D₂O, under acidic or basic conditions, often with heating. The electron-donating effects of the hydroxyl and methyl groups activate the aromatic ring towards electrophilic substitution, facilitating the exchange of ring protons with deuterons.[7] The methyl and hydroxyl protons are also readily exchanged under these conditions.

Caption: Generalized synthesis workflow for m-Cresol-d8.

Isotopic Purity Assessment

The isotopic purity of m-Cresol-d8 is paramount for its use as an internal standard. It is typically determined by mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy. Commercial sources often specify an isotopic purity of ≥98 atom % D.

• Mass Spectrometry (MS): The mass spectrum of m-Cresol-d8 will show a molecular ion peak (M+) at m/z 116, corresponding to the fully deuterated molecule. The absence or minimal presence of peaks at lower m/z values (108-115) indicates high isotopic enrichment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is a highly sensitive technique for detecting residual protons. In a high-purity sample of m-Cresol-d8, the proton signals characteristic of m-Cresol should be virtually absent.[8][9][10] ²H (Deuterium) NMR can be used to confirm the positions of deuterium incorporation.

Analytical Characterization

A thorough analytical characterization is essential to confirm the identity and purity of m-Cresol-d8. The primary techniques employed are Mass Spectrometry and NMR Spectroscopy.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of unlabeled m-Cresol typically shows a prominent molecular ion peak at m/z 108 and a base peak at m/z 107 due to the loss of a hydrogen atom.[11] For m-Cresol-d8, a mass shift of +8 is observed, with the molecular ion at m/z 116. The fragmentation pattern will also be shifted, providing further structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of unlabeled m-Cresol displays characteristic signals for the aromatic protons (typically between 6.5 and 7.2 ppm), the hydroxyl proton (variable chemical shift), and the methyl protons (around 2.3 ppm).[9][10] For a highly pure m-Cresol-d8 sample, these peaks will be absent or have very low intensity. The presence of small residual peaks can be used to quantify the isotopic purity.

Applications in Research and Development

The unique properties of m-Cresol-d8 make it a valuable tool in various research and development settings, particularly in drug metabolism and environmental analysis.

Internal Standard in Quantitative Analysis

The most common application of m-Cresol-d8 is as an internal standard for the quantification of m-Cresol and related phenolic compounds in complex biological matrices like urine and plasma.[5][12] In liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) methods, a known amount of the deuterated standard is added to the sample at the beginning of the extraction procedure.

Causality of Experimental Choice: Why use a deuterated internal standard?

• Similar Physicochemical Behavior: m-Cresol-d8 has nearly identical chemical and physical properties to its non-deuterated counterpart. This ensures that it behaves similarly during sample preparation (extraction, derivatization) and chromatographic separation, effectively compensating for matrix effects and variations in analyte recovery.[5]

• No Co-elution Issues: While it co-elutes with the analyte, it is easily distinguished by its higher mass in the mass spectrometer. This allows for accurate and precise quantification without the need for complete chromatographic resolution from other matrix components.[5]

Experimental Protocol: Quantification of m-Cresol in Urine using GC-MS with m-Cresol-d8 as an Internal Standard

This protocol is adapted from methodologies for analyzing cresol isomers in biological samples.[12]

1. Sample Preparation: a. To 1 mL of urine in a glass tube, add 10 µL of a 10 µg/mL solution of m-Cresol-d8 (internal standard). b. Add 50 µL of concentrated HCl to acidify the sample. c. Add 2 mL of ethyl acetate, vortex for 2 minutes, and centrifuge at 3000 rpm for 10 minutes. d. Transfer the upper organic layer to a clean tube. e. Repeat the extraction (steps c-d) and combine the organic layers. f. Evaporate the solvent to dryness under a gentle stream of nitrogen.

2. Derivatization: a. To the dried extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS). b. Cap the tube tightly and heat at 70°C for 30 minutes. c. Cool to room temperature before injection.

3. GC-MS Analysis: a. GC Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent. b. Oven Program: Initial temperature 60°C, hold for 1 min, ramp to 250°C at 10°C/min, hold for 5 min. c. Injector: Splitless mode, 250°C. d. MS Detection: Electron Ionization (EI) in Selected Ion Monitoring (SIM) mode.

• m-Cresol-TMS derivative: Monitor m/z 165 and 180.
• m-Cresol-d8-TMS derivative: Monitor m/z 172 and 188.

4. Quantification: a. Generate a calibration curve by analyzing standards containing known concentrations of m-Cresol and a fixed concentration of m-Cresol-d8. b. Calculate the peak area ratio of the analyte to the internal standard. c. Plot the peak area ratio against the concentration of the analyte to create the calibration curve. d. Determine the concentration of m-Cresol in the unknown samples by interpolating their peak area ratios from the calibration curve.

Caption: Workflow for the quantification of m-Cresol in urine using GC-MS.

Safety and Handling

m-Cresol-d8, like its non-deuterated analog, is classified as toxic and corrosive.[13] It is toxic if swallowed or in contact with skin and can cause severe skin burns and eye damage.[13][14] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

m-Cresol-d8 is an indispensable tool for researchers requiring accurate quantification of m-Cresol in complex matrices. Its molecular structure, characterized by complete deuterium substitution, provides the necessary mass difference for its primary application as an internal standard in mass spectrometry. The principles and protocols outlined in this guide demonstrate the practical utility of m-Cresol-d8 and underscore the importance of isotopic labeling in modern analytical science. By understanding its synthesis, characterization, and application, researchers can confidently employ this deuterated compound to achieve reliable and reproducible results.

References

• 3-(ngcontent-ng-c1703228563="" class="ng-star-inserted">2H_3)Methyl(O-ngcontent-ng-c1703228563="" class="ng-star-inserted">2H_5)phenol. (n.d.). PubChem. Retrieved from [Link]

• m-Cresol. (n.d.). Wikipedia. Retrieved from [Link]

• 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (HMDB0002048). (n.d.). Human Metabolome Database. Retrieved from [Link]

• Phenol, 3-methyl-. (n.d.). NIST WebBook. Retrieved from [Link]

• M-Cresol at BMRB. (n.d.). Biological Magnetic Resonance Bank. Retrieved from [Link]

• Angerer, J., & Lewalter, J. (1993). Quantitation of o-, m- and p-cresol and deuterated analogs in human urine by gas chromatography with electron capture detection. Journal of Chromatography B: Biomedical Sciences and Applications, 616(1), 59-68. Retrieved from [Link]

• Exploring Applications and Benefits of Deuterated Solvents in Chemical Research. (2024). Retrieved from [Link]

• Hulme, C., et al. (2024). Deuterated reagents in multicomponent reactions to afford deuterium-labeled products. Beilstein Journal of Organic Chemistry, 20, 2270-2279. Retrieved from [Link]

• 3-Methylphenol|m-cresol|C7H8O. (n.d.). The Pherobase NMR. Retrieved from [Link]

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• Deuterated reagents in multicomponent reactions to afford deuterium-labeled products. (2024). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Grymonpré, C., et al. (2021). Liquid Chromatography-Mass Spectrometry Analytical Methods for the Quantitation of p-Cresol Sulfate and Indoxyl Sulfate in Human Matrices: Biological Applications and Diagnostic Potentials. Metabolites, 11(11), 775. Retrieved from [Link]

• Holder, A. A., et al. (2014). Dual Studies on a Hydrogen–Deuterium Exchange of Resorcinol and the Subsequent Kinetic Isotope Effect. Journal of Chemical Education, 91(8), 1219-1222. Retrieved from [Link]

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An In-Depth Technical Guide to 3-Methylphenol-d8: Properties, Synthesis, and Application

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical constants, synthesis, and applications of 3-Methylphenol-d8 (m-Cresol-d8), a deuterated analog of 3-methylphenol. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development and analytical chemistry who utilize isotopically labeled compounds.

Core Physical and Chemical Properties

3-Methylphenol-d8 is a stable, isotopically labeled form of 3-methylphenol where eight hydrogen atoms have been replaced with deuterium. This substitution results in a significant mass shift, making it an ideal internal standard for mass spectrometry-based analytical methods. The fundamental physical and chemical properties are summarized below.

Property	Value	Source
Chemical Formula	C₇D₈O	[1]
Linear Formula	CD₃C₆D₄OD	[1]
Molecular Weight	116.19 g/mol	[1]
Exact Mass	116.107728842 Da	[2]
CAS Number	302911-90-6	[1]
Appearance	Colorless to yellowish liquid	[3]
Melting Point	8-10 °C (lit.)
Boiling Point	203 °C (lit.)
Density	1.126 g/mL at 25 °C (lit.)
Refractive Index (n20/D)	1.538 (lit.)
Isotopic Purity	98 atom % D	[1]
Assay	98% (CP)	[1]

Synthesis of 3-Methylphenol-d8

The synthesis of deuterated aromatic compounds like 3-Methylphenol-d8 typically involves hydrogen-deuterium exchange reactions on the corresponding non-labeled precursor. A robust and efficient method for this transformation is through a continuous flow synthesis utilizing a microwave reactor.[4]

Plausible Synthesis Methodology: Microwave-Assisted Flow Deuteration

This method offers advantages such as rapid and uniform heating, improved reaction efficiency, and scalability.[4]

Protocol:

• Catalyst Preparation: A glass reaction tube is packed with a platinum-on-alumina catalyst.

• Reactant Preparation: A solution of 3-methylphenol in a suitable organic solvent is prepared. Deuterium oxide (D₂O) serves as the deuterium source.

• Flow Reaction: The 3-methylphenol solution and D₂O are continuously pumped through the catalyst-filled reaction tube within a microwave reactor. The reaction is conducted under elevated pressure (e.g., 2 MPa) and microwave irradiation to facilitate the H-D exchange.[4]

• Separation and Purification: The reaction mixture, upon exiting the reactor, is cooled to room temperature. The organic and aqueous layers are then separated using a liquid-liquid separator. The organic layer containing the deuterated product is collected.[4]

• Solvent Removal and Analysis: The solvent is removed from the organic layer, yielding the crude 3-Methylphenol-d8. The product is then purified, typically by distillation, and its isotopic purity is confirmed by mass spectrometry and NMR spectroscopy.

Caption: Microwave-assisted flow synthesis of 3-Methylphenol-d8.

Application as an Internal Standard in Analytical Chemistry

The primary application of 3-Methylphenol-d8 is as an internal standard in quantitative analysis, particularly in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) methods. The use of a stable isotope-labeled internal standard is considered the gold standard for quantification as it closely mimics the analyte's behavior during sample preparation, chromatography, and ionization, thereby correcting for matrix effects and variations in instrument response.

Rationale for Use

• Co-elution: 3-Methylphenol-d8 has nearly identical chromatographic retention times to the non-labeled 3-methylphenol.

• Similar Ionization Efficiency: It exhibits similar ionization behavior in the mass spectrometer source.

• Mass Differentiation: The mass difference of 8 Da allows for clear differentiation between the analyte and the internal standard by the mass spectrometer.

Experimental Workflow for Quantification using 3-Methylphenol-d8

The following is a generalized workflow for the quantification of 3-methylphenol in a sample matrix.

Protocol:

• Sample Preparation: A known amount of 3-Methylphenol-d8 internal standard is spiked into the unknown sample, calibration standards, and quality control samples.

• Extraction: The analytes (3-methylphenol and 3-Methylphenol-d8) are extracted from the sample matrix using an appropriate technique (e.g., liquid-liquid extraction, solid-phase extraction).

• GC-MS Analysis: The extracted sample is injected into the GC-MS system. The gas chromatograph separates the components of the sample, and the mass spectrometer detects and quantifies the analyte and the internal standard. EPA Method 8041A provides guidance on the gas chromatographic analysis of phenols.[5][6]

• Data Analysis: The peak areas of 3-methylphenol and 3-Methylphenol-d8 are determined from the chromatograms. A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte in the calibration standards. The concentration of 3-methylphenol in the unknown sample is then calculated from its peak area ratio using the calibration curve.

Caption: Workflow for quantification using 3-Methylphenol-d8 as an internal standard.

Safety and Handling

3-Methylphenol-d8 should be handled with the same precautions as its non-deuterated counterpart, 3-methylphenol. It is classified as toxic if swallowed or in contact with skin and causes severe skin burns and eye damage.[2][7]

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and eye/face protection.[7]

• Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapors. Use in a well-ventilated area.

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[7]

• First Aid:

  • If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[1]

  • If on Skin: Take off immediately all contaminated clothing. Rinse skin with water.[1]

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]

For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Spectroscopic Data

Spectroscopic data is crucial for the identification and confirmation of 3-Methylphenol-d8.

• Mass Spectrometry (MS): The mass spectrum of 3-Methylphenol-d8 will show a molecular ion peak (M+) at m/z 116. The fragmentation pattern is expected to be similar to that of 3-methylphenol, but with mass shifts corresponding to the deuterated fragments. The mass spectrum of the non-deuterated 3-methylphenol is available in the NIST Chemistry WebBook.[8]

• Infrared Spectroscopy (IR): The IR spectrum of 3-Methylphenol-d8 will exhibit characteristic absorptions for the aromatic ring and the hydroxyl group. The C-D stretching vibrations will appear at lower wavenumbers (around 2100-2250 cm⁻¹) compared to the C-H stretches (around 2850-3000 cm⁻¹) in the non-deuterated compound. Similarly, the O-D stretch will be observed at a lower frequency than the O-H stretch. An FTIR spectrum for 3-Methylphenol-d8 is available on PubChem.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Due to the high isotopic purity (98 atom % D), the proton NMR spectrum will show very small residual proton signals.

  • ¹³C NMR: The ¹³C NMR spectrum will be similar to that of 3-methylphenol, but the signals for deuterated carbons will be split into multiplets due to C-D coupling and may have slightly different chemical shifts.

  • ²H NMR (Deuterium NMR): The deuterium NMR spectrum will show signals corresponding to the different deuterium environments in the molecule.

Conclusion

3-Methylphenol-d8 is a vital tool in analytical chemistry, particularly for accurate quantification in complex matrices. Its physical properties are well-defined, and plausible synthetic routes are available. Understanding its application as an internal standard, along with proper safety and handling procedures, is essential for its effective and safe use in research and development.

References

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• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Organometallics. [Link]

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• Method 8041A: Phenols by Gas Chromatography, part of Test Methods for Evaluating Solid Waste, Physical/Chemical Methods. U.S. Environmental Protection Agency. [Link]

• Safety data sheet. CPAChem. [Link]

• Phenol, 3-methyl- - Infrared Spectrum. NIST WebBook. [Link]

• Method for producing compound having deuterated aromatic ring or heterocyclic ring.

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• Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method. PMC. [Link]

• The Deuterated “Magic Methyl” Group: A Guide to Site‐Selective Trideuteromethyl Incorporation and Labeling by Using CD3 Reagents. NIH. [Link]

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• Internal standard qualitative analysis for the products from transesterification of dimethyl oxalate with phenol. ResearchGate. [Link]

• m-Cresol. Wikipedia. [Link]

• Synthesis method of deuterated compound.

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• 13C NMR Spectrum (1D, 800 MHz, D2O, predicted) (HMDB0032148). Human Metabolome Database. [Link]

• C7H16 infrared spectrum of 3-methylhexane. Doc Brown's Chemistry. [Link]

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An In-Depth Technical Guide to m-Cresol-d8: Isotopic Purity and Enrichment

For Researchers, Scientists, and Drug Development Professionals

Abstract

Deuterated compounds, such as m-Cresol-d8, are indispensable tools in modern scientific research, particularly in pharmaceutical development, metabolic studies, and environmental analysis.[1] Their utility is intrinsically linked to their isotopic purity and the degree of deuterium enrichment. This guide provides a comprehensive technical overview of the critical parameters of m-Cresol-d8, focusing on the principles and methodologies for determining its isotopic purity and enrichment. We will delve into the analytical techniques that form the cornerstone of quality control for this deuterated analogue, explore the nuances of its synthesis, and discuss the practical implications of isotopic labeling in research and development.

Introduction to m-Cresol-d8: Structure and Applications

m-Cresol-d8 is a stable, non-radioactive isotopologue of m-cresol where eight hydrogen atoms have been replaced by deuterium atoms. Its chemical structure is CD3C6D4OD. This isotopic substitution imparts a higher molecular weight (116.19 g/mol ) compared to its non-deuterated counterpart (108.14 g/mol ), a key property exploited in various analytical methods.

The applications of m-Cresol-d8 are diverse and significant:

• Internal Standards in Mass Spectrometry: Due to its chemical similarity and mass difference from native m-cresol, it serves as an excellent internal standard for quantitative analysis by mass spectrometry (MS), correcting for variations in sample preparation and instrument response.[1]

• Mechanistic Studies: The kinetic isotope effect, where the C-D bond is stronger and reacts slower than the C-H bond, allows researchers to elucidate reaction mechanisms.

• Metabolic and Pharmacokinetic Studies: Deuterium labeling helps track the metabolic fate of m-cresol and its derivatives in biological systems without the need for radioactive tracers.

• Environmental Analysis: It is used as a standard in monitoring and quantifying m-cresol, a common environmental pollutant, in various matrices.[2]

Understanding Isotopic Purity and Enrichment

Isotopic Purity refers to the percentage of a compound that contains the desired isotope at a specific position. For m-Cresol-d8, this is typically expressed as "atom % D," indicating the percentage of deuterium atoms relative to the total number of hydrogen and deuterium atoms at the labeled positions. Commercially available m-Cresol-d8 often has an isotopic purity of 98 atom % D.[3][4]

Isotopic Enrichment is a measure of the abundance of a specific isotope in a sample compared to its natural abundance. It quantifies the extent to which the deuterated molecules have replaced the non-deuterated ones.

It is crucial to distinguish between these two terms. High isotopic purity at the labeled sites does not necessarily mean high isotopic enrichment of the overall sample, which could contain unlabeled m-cresol as an impurity.

Synthesis of m-Cresol-d8: A Brief Overview

The synthesis of deuterated compounds like m-Cresol-d8 often involves multi-step processes. While specific proprietary methods may vary, general strategies include:

• Hydrogen-Deuterium (H/D) Exchange: This method involves exposing the parent molecule or a precursor to a deuterium source, such as D₂O or D₂ gas, often in the presence of a catalyst.[1][5]

• Deuteration of Precursors: A common synthetic route involves the deuteration of a suitable precursor molecule followed by chemical transformations to yield the final product. For instance, a deuterated toluene derivative could be synthesized and then converted to m-cresol-d8. The synthesis of m-cresol itself can be challenging due to the directing effects of the hydroxyl and methyl groups.[6] One approach involves the diazotization of m-toluidine.[6] Another method starts from benzene, introducing a meta-directing group to achieve the desired substitution pattern.[6] Synthetic m-cresol is generally considered to have fewer impurities than that extracted from coal tar.[7]

The choice of synthetic route significantly impacts the final isotopic purity and enrichment of the product.

Analytical Methodologies for Determining Isotopic Purity and Enrichment

A multi-faceted analytical approach is essential for the comprehensive characterization of m-Cresol-d8. The two primary techniques employed are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique for determining the location and extent of deuterium incorporation.[8]

• ¹H NMR (Proton NMR): The absence or significant reduction of signals in the ¹H NMR spectrum at positions expected for protons in m-cresol provides a direct indication of successful deuteration. The residual proton signals can be integrated to quantify the amount of non-deuterated or partially deuterated species.

• ²H NMR (Deuterium NMR): This technique directly observes the deuterium nuclei, providing a definitive confirmation of deuterium incorporation and its chemical environment.[9] It can be used to distinguish between different deuterated sites within the molecule.

• ¹³C NMR (Carbon-13 NMR): The coupling between carbon and deuterium (C-D) results in characteristic splitting patterns and shifts in the ¹³C NMR spectrum, which can be used to confirm the positions of deuteration.

Experimental Protocol: Determination of Isotopic Purity by ¹H NMR

• Sample Preparation: Accurately weigh a known amount of m-Cresol-d8 and dissolve it in a deuterated solvent (e.g., chloroform-d, acetone-d6) that does not have signals overlapping with the analyte. Add a known amount of an internal standard with a distinct, sharp signal (e.g., tetramethylsilane - TMS).

• Instrument Setup: Acquire the ¹H NMR spectrum on a high-resolution NMR spectrometer (e.g., 400 MHz or higher). Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction).

• Spectral Analysis:

  • Identify the residual proton signals corresponding to the aromatic and methyl protons of m-cresol.

  • Integrate the area of these residual proton signals.

  • Integrate the area of the internal standard signal.

• Calculation of Isotopic Purity: Compare the integral of the residual proton signals to the integral of the internal standard to quantify the amount of non-deuterated impurity. The isotopic purity can then be calculated.

Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique that separates ions based on their mass-to-charge ratio (m/z). It is instrumental in determining the isotopic distribution and enrichment of deuterated compounds.[5][10]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is well-suited for volatile and semi-volatile compounds like m-cresol.[8] The gas chromatograph separates m-Cresol-d8 from any impurities before it enters the mass spectrometer. The mass spectrum will show a molecular ion peak corresponding to the mass of the deuterated molecule.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For less volatile derivatives or complex matrices, LC-MS is the preferred method.[8] High-resolution mass spectrometry (HRMS), such as Time-of-Flight (TOF) or Orbitrap-based systems, provides highly accurate mass measurements, allowing for the clear resolution of isotopologues.[11][12]

Experimental Protocol: Determination of Isotopic Enrichment by GC-MS

• Sample Preparation: Prepare a dilute solution of m-Cresol-d8 in a suitable volatile solvent (e.g., methanol, dichloromethane).

• GC-MS Analysis:

  • Inject the sample into the GC-MS system.

  • Use a suitable GC column and temperature program to achieve good separation of the m-cresol peak.

  • Acquire the mass spectrum of the eluting peak corresponding to m-cresol.

• Data Analysis:

  • Examine the mass spectrum for the molecular ion cluster. For m-Cresol-d8, the primary peak will be at m/z 116.

  • Identify and quantify the intensity of the peak corresponding to unlabeled m-cresol (m/z 108) and any partially deuterated species.

• Calculation of Isotopic Enrichment: The isotopic enrichment is calculated from the relative intensities of the mass peaks of the deuterated and non-deuterated species.[13] A general method involves comparing the measured isotope distribution with theoretically calculated distributions for different enrichment levels.[13]

Data Presentation: Quantitative Analysis of m-Cresol-d8

Parameter	Specification	Analytical Technique
Chemical Purity	≥98%	Gas Chromatography (GC)
Isotopic Purity	≥98 atom % D	NMR Spectroscopy, Mass Spectrometry
Molecular Formula	CD₃C₆D₄OD	-
Molecular Weight	116.19 g/mol	Mass Spectrometry
CAS Number	302911-90-6	-

Data compiled from various commercial suppliers.[3][14]

Visualization of Analytical Workflows

Diagram 1: Workflow for Isotopic Purity and Enrichment Analysis

Caption: Workflow for the determination of isotopic purity and enrichment of m-Cresol-d8.

Challenges and Considerations in Isotopic Analysis

Several factors can complicate the analysis of deuterated compounds:

• Hydrogen-Deuterium (H/D) Back-Exchange: Deuterium atoms, particularly those on heteroatoms (like the hydroxyl group in m-cresol), can exchange with protons from protic solvents.[10] This can lead to an underestimation of the deuterium content. Using aprotic solvents and carefully controlled conditions is crucial to minimize this effect.

• Chromatographic Isotope Effect: Deuterated compounds may have slightly different retention times in chromatography compared to their non-deuterated counterparts.[10][15] This needs to be considered when developing and validating chromatographic methods.

• Isotopic Pattern Overlap: The isotopic distribution of a deuterated molecule can overlap with the natural abundance isotopologues (e.g., from ¹³C) of the non-deuterated molecule, which can complicate spectral interpretation.[10] High-resolution mass spectrometry can help to mitigate this issue.[11][12]

Trustworthiness and Self-Validating Systems

To ensure the reliability of the analytical data, a self-validating system should be in place:

• Orthogonal Techniques: Employing multiple, independent analytical techniques (e.g., both NMR and MS) provides a higher degree of confidence in the results.

• Certified Reference Materials: Whenever possible, use certified reference materials of both the deuterated and non-deuterated m-cresol to calibrate instruments and validate methods.

• System Suitability Tests: Before each analytical run, perform system suitability tests to ensure the instrument is performing within established parameters.

• Method Validation: The analytical methods used for determining isotopic purity and enrichment should be thoroughly validated for accuracy, precision, linearity, and specificity according to relevant guidelines.

Conclusion

References

• ResolveMass Laboratories Inc. (2025, November 5). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques.
• BenchChem Technical Support Team. (2025, November). Technical Support Center: Analysis of Deuterated Molecules by Mass Spectrometry. Benchchem.
• Isotopic Labeling for Determination of Enantiomeric Purity by 2H NMR Spectroscopy. (n.d.). ACS Publications.
• Hydrogen–deuterium exchange. (n.d.). Wikipedia.
• Deuterated Compounds | Stable Isotope-Labeled Standards. (n.d.). Pharmaffiliates.
• BenchChem Technical Support Team. (2025, December). Technical Support Center: Mass Spectrometry of Deuterated Compounds. Benchchem.
• m-Cresol-d8 MSDS. (2024, January 15). ChemicalBook.
• m-Cresol-d8 D 98atom , 98 CP 302911-90-6. (n.d.). Sigma-Aldrich.
• m-Cresol-d8 D 98atom , 98 CP 302911-90-6. (n.d.). Sigma-Aldrich.
• m-Cresol-d8. (n.d.). CDN Isotopes.
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An In-depth Technical Guide to the Safe Handling of m-Cresol-d8

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety considerations, handling protocols, and emergency procedures for m-Cresol-d8. As a deuterated analog of m-Cresol, it is primarily used in analytical and research settings, often as an internal standard in mass spectrometry-based applications. While specific safety data for the deuterated form is limited, the toxicological and safety profiles are considered analogous to those of its non-deuterated counterpart, m-Cresol, due to their identical chemical structures and reactive functional groups. This document synthesizes information from authoritative safety data sheets (SDS) and chemical safety databases to ensure a high standard of scientific integrity and trustworthiness.

Hazard Identification and Classification

m-Cresol-d8 is classified as a hazardous substance requiring careful handling. The primary dangers are its toxicity and corrosivity.[1][2][3]

GHS Classification:

• Acute Toxicity, Oral (Category 3): Toxic if swallowed.[1][3][4]

• Acute Toxicity, Dermal (Category 3): Toxic in contact with skin.[1][2][3]

• Acute Toxicity, Inhalation (Category 2): Fatal if inhaled.[3]

• Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[1][2][4]

• Serious Eye Damage/Eye Irritation (Category 1): Causes serious eye damage.[1][3]

• Combustible Liquid (Category 4): Combustible liquid.[3][5]

• Hazardous to the Aquatic Environment, Chronic (Category 3): Harmful to aquatic life with long-lasting effects.[1][3]

Label Elements:

• Pictograms:

  • GHS05 (Corrosion)

  • GHS06 (Skull and Crossbones)

• Signal Word: Danger [1][2][6]

• Hazard Statements:

  • H301 + H311: Toxic if swallowed or in contact with skin.[2]

  • H330: Fatal if inhaled.[7]

  • H314: Causes severe skin burns and eye damage.[2][4]

  • H412: Harmful to aquatic life with long lasting effects.[1]

Prolonged or chronic exposure may lead to systemic effects, including damage to the nervous system, liver, kidneys, and lungs.[8] The U.S. Environmental Protection Agency (EPA) has classified m-cresol as a possible human carcinogen.[8]

Physical and Chemical Properties

Understanding the physical and chemical properties of m-Cresol-d8 is fundamental to its safe handling and storage.

Property	Value	Source
Molecular Formula	CD₃C₆D₄OD	[1][9]
Molecular Weight	116.19 g/mol	[1][7][9]
Appearance	Clear to yellowish or red liquid	[8][10]
Odor	Characteristic tar-like, phenolic odor	[8][10]
Melting Point	8-10 °C (46.4-50 °F)	[1]
Boiling Point	203 °C (397.4 °F)	[1]
Flash Point	86 °C (187 °F) - closed cup	[1][10]
Density	1.126 g/mL at 25 °C	[1]
Water Solubility	Soluble	[8]
Vapor Density	3.72 (Air = 1)	[11]

Exposure Controls and Personal Protection

Strict adherence to exposure controls is paramount to mitigate the risks associated with m-Cresol-d8.

Engineering Controls

• Ventilation: Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to keep vapor concentrations below exposure limits.[4][5] Use of local exhaust ventilation is highly recommended.[12]

• Safety Equipment: Eyewash stations and safety showers must be readily accessible and in close proximity to the workstation.[4][5] All electrical equipment should be explosion-proof.[4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical. The following diagram outlines a decision-making workflow for PPE selection based on the nature of the task.

Caption: PPE selection workflow for handling m-Cresol-d8.

• Eye and Face Protection: Wear tight-sealing safety goggles.[4] A face shield should be used in addition to goggles when there is a significant risk of splashing.[4][12]

• Skin Protection:

  • Gloves: Wear permeation-resistant gloves, such as neoprene.[4][8] Always inspect gloves before use and change them frequently, especially if contaminated.

  • Clothing: A chemical-resistant lab coat is mandatory. For tasks with a higher risk of exposure, a chemical-resistant apron and long-sleeved clothing should be worn.[4][8]

• Respiratory Protection: If engineering controls are insufficient to maintain airborne concentrations below exposure limits, a NIOSH-approved air-purifying respirator with organic vapor cartridges is recommended.[8][13] For emergencies or high concentrations, a self-contained breathing apparatus (SCBA) should be used.[8]

First-Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure. Always seek medical attention after any exposure.[12]

Caption: First-aid decision flowchart for m-Cresol-d8 exposure.

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[2][5] If breathing is difficult or has stopped, provide artificial respiration.[5] Seek immediate medical attention.[2][5]

• Skin Contact: Immediately take off all contaminated clothing.[2][5] Rinse the affected skin with plenty of water for at least 15 minutes.[5][11] Immediate medical attention is required as corrosive injuries can be difficult to heal.[2]

• Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes, holding the eyelids open.[4][5] Remove contact lenses if present and easy to do.[4][5] Seek immediate medical attention from an ophthalmologist.[2]

• Ingestion: Do NOT induce vomiting.[4][5] If the person is conscious, rinse their mouth with water and have them drink a small amount of water.[14] Never give anything by mouth to an unconscious person.[4] Call a physician or poison control center immediately.[5] There is a danger of perforation of the esophagus and stomach.[2]

Handling and Storage

Proper handling and storage procedures are essential to prevent accidents and maintain the chemical's stability.

Handling

• Avoid contact with skin, eyes, and clothing.[4]

• Do not breathe vapors or mists.[5]

• Keep away from sources of ignition, including heat, sparks, and open flames.[5][14]

• Use spark-proof tools and take precautionary measures against static discharge.[4][14]

• Do not eat, drink, or smoke in areas where the chemical is handled.[4][5]

• Wash hands thoroughly after handling.[5]

Storage

• Store in a cool, dry, and well-ventilated place.[5][14] Recommended storage temperature is 15–25 °C.[2]

• Keep containers tightly closed and sealed.[2][5] Containers that have been opened must be carefully resealed and kept upright.[14]

• Store locked up.[2][5]

• The substance is sensitive to light and air; store under an inert atmosphere if possible.[11][14]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong bases, and metals.[5][8][11] It can react violently with nitric acid and oleum.[11]

Accidental Release Measures

A clear and rehearsed spill response plan is crucial.

Caption: Step-by-step workflow for responding to an m-Cresol-d8 spill.

• Personal Precautions: Evacuate personnel to safe areas.[14] Wear full personal protective equipment, including respiratory protection.[2][14] Ensure adequate ventilation.[14]

• Environmental Precautions: Prevent the chemical from entering drains, surface water, or ground water.[6][14]

• Containment and Cleanup:

  • Remove all sources of ignition.[11][14]

  • Contain the spill using inert, liquid-binding material such as sand, diatomaceous earth, or a universal binding agent.[2][6]

  • Collect the absorbed material using non-sparking tools and place it into a suitable, labeled container for disposal.[6][14]

  • Ventilate the affected area.[2][6]

  • Clean the contaminated surface, first with 60-70% ethanol and then with a soap and water solution.[11]

Toxicological Information

m-Cresol-d8 is toxic by all routes of exposure.[10]

• Acute Effects: Exposure can cause severe irritation and corrosive burns to the skin, eyes, and respiratory tract.[8] Ingestion causes severe damage to the digestive tract.[5][8] Systemic effects can include headache, dizziness, nausea, vomiting, muscular weakness, and effects on the central nervous system.[5][8] Severe cases of exposure can lead to seizures, coma, and respiratory failure.[8]

• Chronic Effects: Prolonged exposure may result in allergic dermatitis and damage to the blood, lungs, liver, kidneys, pancreas, and heart.[8]

• Genotoxicity: Available data indicates that m-cresol is not genotoxic.[15]

Toxicity Data (for m-Cresol)	Value	Species	Source
LD50 Oral	242 mg/kg	Rat	[2]
LD50 Dermal	300 mg/kg	Rabbit	[2]
LC50 Inhalation	Fatal if inhaled (Category 2)	-	[3]

Fire-Fighting Measures

• Hazards: m-Cresol-d8 is a combustible liquid.[5] Vapors are heavier than air and may travel along the ground to a source of ignition and flash back.[2][6] Containers may explode when heated.[5] Hazardous combustion products include carbon monoxide (CO) and carbon dioxide (CO₂).[4][5]

• Extinguishing Media:

  • Suitable: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide (CO₂).[5][14]

  • Unsuitable: Do not use a direct water jet, as it may spread the fire.[2]

• Firefighter Protection: Firefighters should wear full protective gear and a self-contained breathing apparatus (SCBA).[5][6][14] Use water spray to cool unopened containers.[14]

Disposal Considerations

• Waste Disposal: This material and its container must be disposed of as hazardous waste.[6] Disposal should be handled by a licensed professional waste disposal service.

• Regulations: Chemical waste generators must comply with all local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[5] Do not empty into drains or release into the environment.[6][14]

References

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The Ubiquitous Presence of m-Cresol: An In-Depth Technical Guide to its Natural Occurrence, Biosynthesis, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

Meta-cresol (m-cresol or 3-methylphenol), a seemingly simple aromatic organic compound, holds a significant and often underestimated role in the natural world. While extensively utilized in industrial applications, its natural occurrence is widespread, spanning the plant and animal kingdoms, and arising from various microbial and environmental processes. This technical guide provides a comprehensive exploration of the natural occurrence of m-cresol, delving into its presence in diverse biological and environmental matrices. We will elucidate the known biosynthetic and metabolic pathways, offering insights into its formation and degradation by microorganisms and in mammals. Furthermore, this guide presents a detailed, field-proven protocol for the quantification of m-cresol in human urine, a critical biomarker for both environmental exposure and endogenous metabolic processes. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals seeking a deeper understanding of this multifaceted molecule.

Introduction: The Significance of m-Cresol Beyond the Laboratory

m-Cresol is a colorless to yellowish liquid with a characteristic phenolic odor. While it is a crucial intermediate in the chemical industry for the synthesis of a wide array of products including pesticides, antioxidants, and pharmaceuticals, its natural origins are equally compelling. Understanding the natural occurrence and biochemical pathways of m-cresol is paramount for several scientific disciplines. For environmental scientists, it is a key compound in studies of bioremediation and atmospheric chemistry. For food scientists and toxicologists, its presence in food and its metabolic fate in the human body are of prime importance. In the realm of drug development, m-cresol is used as a preservative in some insulin preparations, making a thorough understanding of its biological interactions essential[1]. This guide moves beyond a cursory overview to provide a detailed examination of the natural world of m-cresol.

The Widespread Natural Occurrence of m-Cresol

m-Cresol is not merely a product of industrial synthesis; it is a compound that is broadly distributed throughout the environment, a testament to its formation through various natural processes.

Floral and Faunal Kingdoms: A Diverse Biogenic Footprint

m-Cresol is found in a variety of plants, often as a component of their essential oils, contributing to their characteristic aromas[2][3][4]. Its presence is not limited to flora; it has also been identified in the secretions of several animal species.

• In the Plant Kingdom: m-Cresol has been identified in a diverse range of plants, including:

  • Essential Oils: It is a minor constituent in some essential oils, contributing to their complex scent profiles[3][5].

  • Trees and Flowers: It is found in oils from jasmine, cassia, Easter lily, and ylang-ylang flowers, as well as in trees like conifers, oaks, and sandalwood[2][4].

  • Food Sources: m-Cresol is naturally present in various foods and beverages, including tomatoes, ketchup, cheese, butter, coffee, black tea, whiskey, brandy, and rum[5][6]. It has also been reported in mulberry, myrrh, tobacco, and asparagus[2].

• In the Animal Kingdom: The presence of m-cresol extends to the animal kingdom where it can act as a signaling molecule or be a metabolic byproduct.

  • Mammalian Secretions: It is a component of the temporal gland secretions of male African elephants during musth[7]. It is also one of the major volatile organic compounds secreted from the tail gland of the red deer[2].

  • Insect Defense: The ant Colobopsis saundersi releases a secretion containing m-cresol during autothysis (suicidal defensive behavior)[7].

A Product of Microbial Metabolism and Decomposition

Microorganisms play a pivotal role in the natural cycling of organic compounds, and m-cresol is no exception. It is both produced and degraded by a wide range of bacteria and fungi.

• Microbial Production: Certain bacteria and fungi can produce m-cresol as a metabolite[2][3]. For instance, the fungus Valsa friesii has been shown to produce significant quantities of m-cresol in culture[8].

• Decomposition of Organic Matter: The breakdown of organic materials in soil and water by microorganisms can lead to the formation of cresols, including m-cresol[6][9].

The Human Body: An Endogenous and Exogenous Presence

m-Cresol is a normal constituent of human metabolism and can also be absorbed from external sources.

• Endogenous Production: Cresols are formed in the human body from the metabolism of the amino acid tyrosine by gut microflora[2].

• Excretion: As a metabolic byproduct, m-cresol is excreted in urine and feces[2][10][11]. The concentration of m-cresol in urine can be an indicator of exposure to certain environmental pollutants like toluene, for which it is a minor metabolite[10].

• External Exposure: The general population is exposed to m-cresol through various environmental sources, including:

  • Air Pollution: It is present in car exhaust and emissions from the combustion of coal and wood[6][8].

  • Tobacco Smoke: m-Cresol is a known constituent of tobacco smoke[6][7].

Quantitative Overview of m-Cresol in Natural Sources

To provide a clearer perspective on the prevalence of m-cresol, the following table summarizes reported concentrations in various natural matrices.

Natural Source	Matrix	Concentration Range	Reference(s)
Birch Bark Extract	Plant Extract	87 ppm (ng/mg)	[11]
Human Urine (Non-smokers)	Urine	Median: 43 µg/L	[12]
Human Urine (Smokers)	Urine	Median: 129 µg/L	[12]
Human Urine (General Population)	Urine	Average: 0.054 µg/mL	[10]
Valsa friesii Culture	Fungal Culture	160 mg/L	[8]

Biochemical Pathways: The Synthesis and Degradation of m-Cresol

The presence of m-cresol in nature is a direct consequence of specific biochemical pathways that govern its formation and breakdown.

Biosynthesis of m-Cresol: A Microbial Perspective

While the biosynthesis of many plant phenols is rooted in the phenylpropanoid pathway, the most clearly elucidated pathway for m-cresol biosynthesis is microbial and proceeds through the polyketide pathway.

A key route for the microbial production of m-cresol involves the synthesis of 6-methylsalicylic acid (6-MSA) by a polyketide synthase (PKS), followed by its decarboxylation. This has been demonstrated in genetically engineered yeast, Saccharomyces cerevisiae, and the fungus Aspergillus nidulans[7][13].

The biosynthesis can be summarized in the following steps:

• Assembly of the Polyketide Chain: A 6-methylsalicylic acid synthase (MSAS) catalyzes the iterative condensation of acetyl-CoA and malonyl-CoA units to form the polyketide backbone.

• Cyclization and Aromatization: The polyketide chain undergoes cyclization and aromatization to form 6-methylsalicylic acid (6-MSA).

• Decarboxylation: A 6-MSA decarboxylase enzyme then removes the carboxyl group from 6-MSA to yield m-cresol.

Microbial biosynthesis of m-cresol via the polyketide pathway.

Biodegradation of m-Cresol: Microbial Remediation

Numerous microorganisms, particularly bacteria of the genus Pseudomonas, are capable of utilizing m-cresol as a sole carbon and energy source. The degradation pathways typically involve the hydroxylation of the aromatic ring followed by ring cleavage. Two primary pathways have been identified:

• The Gentisate Pathway: In some instances, Pseudomonas putida metabolizes m-cresol by oxidation to 3-hydroxybenzoate, which is then hydroxylated to form gentisate. The gentisate ring is then cleaved by gentisate 1,2-dioxygenase[5][7].

• The Catechol Meta-Cleavage Pathway: More commonly, m-cresol is hydroxylated to form 3-methylcatechol. The aromatic ring of 3-methylcatechol is then cleaved by a catechol 2,3-dioxygenase, an enzyme characteristic of the meta-cleavage pathway[5][7][14].

Bacterial degradation pathways of m-cresol.

Metabolism in Humans

In humans, ingested or inhaled m-cresol is readily absorbed and metabolized, primarily in the liver. The main metabolic pathway involves conjugation of the hydroxyl group with glucuronic acid or sulfate to form water-soluble glucuronide and sulfate conjugates, which are then excreted in the urine[15]. This conjugation process facilitates the detoxification and elimination of m-cresol from the body.

Analytical Methodology: A Practical Guide to m-Cresol Quantification in Human Urine

The quantification of m-cresol in biological matrices is crucial for assessing environmental exposure and monitoring endogenous production. This section provides a detailed protocol for the analysis of m-cresol in human urine using gas chromatography-mass spectrometry (GC-MS), a robust and widely used analytical technique.

Rationale and Challenges

In urine, m-cresol is predominantly present as glucuronide and sulfate conjugates. Therefore, a hydrolysis step is necessary to liberate the free m-cresol prior to analysis. A key challenge in the analysis of cresols is the potential for co-elution of the isomers (o-, m-, and p-cresol) and interference from the complex urine matrix[7]. The use of a high-resolution capillary GC column and derivatization can help to overcome these challenges. Derivatization, typically silylation, improves the volatility and chromatographic properties of the cresols, leading to better peak shape and sensitivity[5][6].

Detailed Experimental Protocol: GC-MS Analysis of Urinary m-Cresol

This protocol is a synthesized methodology based on established and validated procedures[5][6][12].

4.2.1. Reagents and Materials

• m-Cresol standard (analytical grade)

• Internal Standard (IS): o-Cresol-d7 or other suitable labeled analog

• Hydrochloric acid (HCl), concentrated

• Sodium hydroxide (NaOH)

• Toluene or other suitable extraction solvent

• Sodium sulfate, anhydrous

• Derivatizing agent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Urine collection containers

• Glass centrifuge tubes with screw caps

• Vortex mixer

• Centrifuge

• Heating block or water bath

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary GC column (e.g., DB-5ms, HP-5ms, or equivalent)

4.2.2. Sample Preparation and Extraction Workflow

• Urine Collection and Storage: Collect urine samples in clean containers and store at -20°C or below until analysis.

• Hydrolysis of Conjugates:

  • Thaw urine samples to room temperature.

  • Pipette 1 mL of urine into a glass centrifuge tube.

  • Add an appropriate amount of the internal standard solution.

  • Add 100 µL of concentrated HCl.

  • Cap the tube tightly and vortex for 10 seconds.

  • Heat the sample at 90-100°C for 1-2 hours in a heating block or water bath to hydrolyze the cresol conjugates.

  • Allow the sample to cool to room temperature.

• Liquid-Liquid Extraction:

  • Neutralize the sample by adding an appropriate amount of NaOH solution (e.g., 10 M NaOH) until the pH is approximately 7.

  • Add 2 mL of toluene to the tube.

  • Cap the tube and vortex vigorously for 2 minutes.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the upper organic layer (toluene) to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Derivatization:

  • Transfer 100 µL of the dried toluene extract to a GC vial insert.

  • Add 50 µL of BSTFA (+1% TMCS).

  • Cap the vial and heat at 60-70°C for 30 minutes to facilitate the derivatization reaction.

  • Allow the sample to cool to room temperature before GC-MS analysis.

Workflow for the GC-MS analysis of urinary m-cresol.

4.2.3. GC-MS Instrumental Parameters

• Gas Chromatograph:

  • Injector: Splitless mode, 250°C

  • Oven Program: Initial temperature 50°C, hold for 2 minutes, ramp at 10°C/min to 280°C, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Column: 30 m x 0.25 mm ID x 0.25 µm film thickness (e.g., DB-5ms).

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Ions to Monitor:

    • m-Cresol-TMS derivative: Monitor characteristic ions (e.g., m/z 180, 165).

    • Internal Standard-TMS derivative: Monitor corresponding characteristic ions.

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

4.2.4. Calibration and Quantification

Prepare a series of calibration standards by spiking blank urine with known concentrations of m-cresol and the internal standard. Process these standards alongside the unknown samples using the same procedure. Construct a calibration curve by plotting the ratio of the peak area of the m-cresol derivative to the peak area of the internal standard derivative against the concentration of m-cresol. The concentration of m-cresol in the unknown samples can then be determined from this calibration curve.

Conclusion: An Integrated Perspective on the Natural Role of m-Cresol

m-Cresol is a molecule that bridges the industrial and natural worlds. Its widespread occurrence in plants, animals, and the environment underscores the importance of understanding its complete lifecycle, from its biogenic origins to its metabolic fate. For researchers, a comprehensive knowledge of its natural background levels is crucial for accurately interpreting data related to environmental contamination or occupational exposure. For drug development professionals, particularly those working with formulations containing m-cresol, an in-depth understanding of its biological interactions and metabolic pathways is indispensable for ensuring product safety and efficacy. This guide has provided a detailed overview of the natural occurrence, biosynthesis, and analysis of m-cresol, offering a foundation for further scientific inquiry and application. The continued exploration of this seemingly simple molecule will undoubtedly reveal further complexities and reaffirm its significance in both the natural and anthropogenic spheres.

References

• Wikipedia. (n.d.). m-Cresol. Retrieved from [Link]

• PubChem. (n.d.). m-Cresol. National Institutes of Health. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (2008). Toxicological Profile for Cresols. Centers for Disease Control and Prevention. Retrieved from [Link]

• Child, J. J., Nesbitt, L. R., & Haskins, R. H. (1970). Production of m-Cresol by Valsa friesii. Applied Microbiology, 19(5), 873. Retrieved from [Link]

• Hopper, D. J., & Chapman, P. J. (1971). Pathways for the degradation of m-cresol and p-cresol by Pseudomonas putida. Journal of Bacteriology, 106(1), 111–121. Retrieved from [Link]

• Dills, R. L., Wu, R. L., & Kalman, D. A. (1997). Quantitation of o-, m- and p-cresol and deuterated analogs in human urine by gas chromatography with electron capture detection. Journal of Chromatography B: Biomedical Sciences and Applications, 694(2), 319-330. Retrieved from [Link]

• Eawag. (1998). m-Cresol Degradation Pathway. Eawag Biocatalysis/Biodegradation Database. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Cresols | ToxFAQs™. Centers for Disease Control and Prevention. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Cresols - ANALYTICAL METHODS. NCBI Bookshelf. Retrieved from [Link]

• Lyczywek, V., Kaliaperumal, R., Zuieva, V., Titcombe, S., & St-Onge, M. (2024). Qualitative and quantitative analysis of cresols found in maskwio'mi (birch bark extract). Canadian Journal of Chemistry. Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (n.d.). Cresols | Public Health Statement. Agency for Toxic Substances and Disease Registry. Retrieved from [Link]

• Schettgen, T., Alt, A., Dewes, P., & Kraus, T. (2015). Simple and sensitive GC/MS-method for the quantification of urinary phenol, o- and m-cresol and ethylphenols as biomarkers of exposure to industrial solvents. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 995-996, 93–100. Retrieved from [Link]

• Fustinoni, S., Mercadante, R., Campo, L., Scibetta, L., Valla, C., & Foà, V. (2005). Determination of urinary ortho- and meta-cresol in humans by headspace SPME gas chromatography/mass spectrometry. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 817(2), 309–317. Retrieved from [Link]

• U.S. Environmental Protection Agency. (1986). Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Phenol and Cresol. Retrieved from [Link]

• Centers for Disease Control and Prevention. (1994). PHENOL and p-CRESOL in urine. NIOSH Manual of Analytical Methods (NMAM), Fourth Edition, 8305. Retrieved from [Link]

• Biegert, C., Witzenberger, R., & Zieseniss, F. (2020). De novo production of aromatic m-cresol in Saccharomyces cerevisiae mediated by heterologous polyketide synthases combined with a 6-methylsalicylic acid decarboxylase. Metabolic engineering, 61, 139-150. Retrieved from [Link]

• Tan, Z., Liu, H., Wang, J., & Xian, M. (2021). Synthesis of polyketides 6-MSA and m-cresol. Nature Communications, 12(1), 1-9. Retrieved from [Link]

• WikiGenes. (n.d.). 3-methylphenol. Retrieved from [Link]

• Liu, Y., Li, S., & Chen, J. (2021). De novo biosynthesis and gram-level production of m-cresol in Aspergillus nidulans. Green Chemistry, 23(15), 5436-5445. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2016). o-CRESOL in urine. NIOSH Manual of Analytical Methods (NMAM), 8321. Retrieved from [Link]

• Schlittenbauer, L., Seiwert, B., & Reemtsma, T. (2015). Matrix effects in human urine analysis using multi-targeted liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1417, 66-74. Retrieved from [Link]

• FooDB. (2010). Showing Compound 3-Methylphenol (FDB008788). Retrieved from [Link]

• PubChem. (n.d.). Cresol. National Institutes of Health. Retrieved from [Link]

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An In-depth Technical Guide to the Commercial Production of m-Cresol

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

This guide provides a comprehensive technical overview of the commercial production of meta-cresol (m-cresol), a critical raw material in the pharmaceutical, agrochemical, and specialty chemical industries. This document moves beyond a simple recitation of manufacturing processes to offer a detailed analysis of the core synthesis routes, purification strategies for achieving high-purity grades suitable for drug development, and the underlying chemical principles that govern these industrial-scale operations.

Introduction: The Evolving Landscape of m-Cresol Production

Historically, m-cresol was primarily sourced from the fractional distillation of coal tar, a byproduct of coke production.[1] However, the increasing demand for high-purity m-cresol, particularly in the pharmaceutical sector for applications such as the synthesis of Vitamin E and as a preservative in injectable drug formulations, has driven the development of more controlled and selective synthetic routes.[2] Today, synthetic methods account for the majority of global m-cresol production, offering superior purity and consistency compared to coal tar-derived material.[1] This guide will focus on the three predominant synthetic pathways employed in modern commercial production.

Core Synthesis Routes: A Comparative Analysis

The commercial synthesis of m-cresol is dominated by three primary industrial processes: the sulfonation-alkali fusion of toluene, the alkaline hydrolysis of chlorotoluene, and the cymene-cresol process. Each method presents a unique set of advantages and challenges in terms of yield, selectivity, energy consumption, and environmental impact.

Sulfonation and Alkali Fusion of Toluene

This traditional method involves the sulfonation of toluene followed by fusion with an alkali metal hydroxide. The process can be tailored to favor the formation of different cresol isomers by controlling the reaction conditions.

Process Overview:

The sulfonation-alkali fusion process can be dissected into four key stages:

• Sulfonation: Toluene is reacted with concentrated sulfuric acid. To drive the reaction to completion, the water generated is typically removed azeotropically with excess toluene.[1]

• Neutralization: The resulting mixture of toluenesulfonic acids is neutralized with a base, such as sodium sulfite or sodium hydroxide.[1]

• Alkali Fusion: The sodium toluenesulfonate salt is then fused with molten sodium hydroxide at high temperatures (typically 330-350°C) to yield sodium cresolate.[1]

• Acidification: The crude cresol is liberated from the sodium cresolate by acidification, often using sulfur dioxide or sulfuric acid.[1]

Reaction Mechanism and Selectivity:

The isomer distribution of the final cresol product is largely determined during the initial sulfonation step. The sulfonation of toluene is a classic electrophilic aromatic substitution reaction. The methyl group of toluene is an ortho-, para-directing group. However, the reaction conditions can be manipulated to influence the isomer ratio.

Caption: Electrophilic sulfonation of toluene leading to isomeric toluenesulfonic acids.

Under kinetic control (lower temperatures), the formation of p-toluenesulfonic acid is favored. However, at higher temperatures and longer reaction times (thermodynamic control), the more stable m-toluenesulfonic acid becomes the predominant isomer. This principle is exploited to produce m-cresol rich mixtures.

Process Parameters and Yield:

Parameter	Sulfonation-Alkali Fusion
Key Raw Materials	Toluene, Sulfuric Acid, Sodium Hydroxide
Reaction Temp.	Sulfonation: 100-200°C; Fusion: 330-350°C
Pressure	Atmospheric
Catalyst	None (acid-mediated)
Typical m-Cresol Yield	Variable, can be optimized to >50% of cresol mixture
Selectivity	Dependent on sulfonation conditions
Energy Consumption	High, due to high fusion temperatures
Waste Generation	Significant (sulfates and sulfites)

Alkaline Hydrolysis of Chlorotoluene

This process offers a route to a cresol mixture with a high proportion of the meta isomer. A major German chemical company with a production capacity of over 30,000 tons per year utilizes this method.[1]

Process Overview:

• Chlorination: Toluene undergoes chlorination in the presence of a Lewis acid catalyst, such as ferric chloride (FeCl₃), to produce a mixture of o- and p-chlorotoluene.[1]

• Hydrolysis: The chlorotoluene mixture is then hydrolyzed with an excess of aqueous sodium hydroxide at high temperature and pressure.[1]

• Neutralization: The resulting sodium cresolate solution is neutralized to liberate the cresol isomers.

Reaction Mechanism and Isomerization:

The hydrolysis of chlorotoluene proceeds via a nucleophilic aromatic substitution mechanism. Interestingly, the reaction of a mixture of o- and p-chlorotoluene yields a cresol mixture containing a significant amount of m-cresol. This is attributed to the formation of a benzyne intermediate under the harsh reaction conditions, which leads to isomerization.

Caption: Alkaline hydrolysis of chlorotoluene via a benzyne intermediate.

Process Parameters and Yield:

Parameter	Alkaline Chlorotoluene Hydrolysis
Key Raw Materials	Toluene, Chlorine, Sodium Hydroxide
Reaction Temp.	360-390°C[1]
Pressure	28-30 MPa[1]
Catalyst	FeCl₃ (for chlorination)
Typical m-Cresol Yield	High proportion in the cresol mixture (approx. 1:2:1 o:m:p ratio)[3]
Selectivity	Good for producing a m-cresol rich mixture
Energy Consumption	High, due to high pressure and temperature
Waste Generation	Significant (sodium chloride brine)

Cymene-Cresol Process

This process is analogous to the cumene process for phenol production and is a significant route for the synthesis of m- and p-cresol.

Process Overview:

• Alkylation: Toluene is alkylated with propylene to form a mixture of cymene (isopropyltoluene) isomers.

• Oxidation: The cymene is then oxidized with air to produce cymene hydroperoxide.

• Cleavage: The cymene hydroperoxide is cleaved in the presence of an acid catalyst to yield cresol and acetone as a co-product.

Reaction Mechanism and Selectivity:

The key to this process is the Hock rearrangement of the cymene hydroperoxide. The selectivity towards m- or p-cresol is determined by the starting cymene isomer.

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• 2. RELEVANCE TO PUBLIC HEALTH - Toxicological Profile for Cresols - NCBI Bookshelf [ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: The Use of m-Cresol-d8 as an Internal Standard in Chromatographic Analysis

Introduction: The Imperative for Precision in Quantitative Analysis

In the landscape of analytical chemistry, particularly within the realms of pharmaceutical development, environmental monitoring, and clinical diagnostics, the demand for precise and accurate quantification of target analytes is paramount. Chromatographic techniques, such as Gas Chromatography (GC) and Liquid Chromatography (LC) coupled with Mass Spectrometry (MS), are powerful tools for these applications. However, the inherent variability in sample preparation, injection volume, and instrument response can introduce significant errors, compromising the integrity of the data. The use of an internal standard (IS) is a widely accepted strategy to mitigate these variabilities.[1][2] An ideal internal standard co-elutes with the analyte of interest and experiences similar effects from the sample matrix and analytical process, thereby enabling accurate correction for potential losses and fluctuations.[3][4]

This application note provides a comprehensive guide to the use of m-Cresol-d8, a deuterated analog of m-cresol, as an internal standard. We will delve into the theoretical underpinnings of using stable isotope-labeled standards, detail the physicochemical properties of m-Cresol-d8, and present detailed protocols for its application in both GC-MS and LC-MS methodologies.

The Rationale for Deuterated Internal Standards: A Leap in Analytical Fidelity

Stable isotope-labeled internal standards, such as deuterated compounds, are considered the gold standard in quantitative mass spectrometry.[5][6] The substitution of hydrogen atoms with deuterium, a stable isotope of hydrogen, results in a compound that is chemically almost identical to the analyte but has a different molecular weight.[3][4] This subtle mass shift allows the mass spectrometer to distinguish between the analyte and the internal standard, while their similar physicochemical properties ensure they behave nearly identically during sample extraction, chromatography, and ionization.[3][6]

The key advantages of using a deuterated internal standard like m-Cresol-d8 include:

• Correction for Matrix Effects: Complex biological and environmental samples can contain interfering compounds that suppress or enhance the ionization of the target analyte in the mass spectrometer source.[3][6] Because the deuterated standard co-elutes and has nearly identical ionization efficiency, it experiences the same matrix effects as the analyte, allowing for accurate normalization of the signal.[5][6]

• Compensation for Sample Loss: During multi-step sample preparation procedures such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE), some amount of the analyte can be lost. By adding a known amount of the deuterated internal standard at the beginning of the workflow, any losses will affect both the analyte and the standard proportionally, ensuring the ratio between them remains constant.[2][3]

• Improved Precision and Accuracy: By correcting for variations in injection volume, instrument response, and sample workup, deuterated internal standards significantly enhance the precision and accuracy of quantitative measurements.[3][5]

Physicochemical Properties of m-Cresol-d8

m-Cresol-d8 is the deuterated form of m-cresol (3-methylphenol), a semivolatile organic compound.[7] Its properties make it an excellent internal standard for the analysis of m-cresol and structurally related phenolic compounds.

Property	Value	Source
Chemical Formula	CD₃C₆D₄OD	[8]
Molecular Weight	116.19 g/mol	[8][9]
CAS Number	302911-90-6	[8]
Isotopic Purity	≥98 atom % D	[8]
Boiling Point	203 °C (lit.)
Melting Point	8-10 °C (lit.)
Density	1.126 g/mL at 25 °C (lit.)

Application Protocol 1: Quantification of m-Cresol in Water Samples by GC-MS (Based on EPA Method 8270D)

This protocol outlines a method for the determination of m-cresol in water samples using m-Cresol-d8 as an internal standard, following the principles of the U.S. Environmental Protection Agency (EPA) Method 8270D for semivolatile organic compounds.[10]

Experimental Workflow

Caption: GC-MS workflow for m-cresol quantification.

Step-by-Step Methodology

• Preparation of Standards:

  • Prepare a stock solution of m-Cresol-d8 in methanol at a concentration of 100 µg/mL.

  • Prepare a series of calibration standards containing known concentrations of native m-cresol and a constant concentration of m-Cresol-d8 (e.g., 1 µg/mL). The concentration range for m-cresol should bracket the expected sample concentrations.

• Sample Preparation:

  • Collect 1 L of water sample in a clean glass container.

  • Add a known amount of the m-Cresol-d8 internal standard stock solution to the water sample to achieve a final concentration of 1 µg/L.

  • Adjust the pH of the sample to ≤ 2 with sulfuric acid.

  • Perform a liquid-liquid extraction (LLE) using dichloromethane (DCM). Shake vigorously for 2 minutes and allow the layers to separate.

  • Collect the organic (DCM) layer. Repeat the extraction two more times with fresh DCM.

  • Combine the DCM extracts and dry over anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

• GC-MS Analysis:

  • Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890B GC with a 7000 series Triple Quadrupole MS).[11]

  • GC Column: DB-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness.

  • Inlet: Splitless mode, 250 °C.

  • Oven Program: Initial temperature of 40 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Ions to Monitor:

      • m-Cresol: m/z 108 (quantifier), 107, 77 (qualifiers).

      • m-Cresol-d8: m/z 116 (quantifier), 115, 82 (qualifiers).

• Data Analysis and Quantification:

  • Integrate the peak areas for the quantifier ions of m-cresol (m/z 108) and m-Cresol-d8 (m/z 116).

  • Calculate the response ratio (Area of m-cresol / Area of m-Cresol-d8) for each calibration standard.

  • Construct a calibration curve by plotting the response ratio against the concentration of m-cresol.

  • Calculate the response ratio for the unknown samples and determine the concentration of m-cresol using the calibration curve.

Application Protocol 2: Quantification of m-Cresol in Human Plasma by LC-MS/MS

This protocol describes a robust method for the determination of m-cresol in human plasma using m-Cresol-d8 as an internal standard, suitable for pharmacokinetic or toxicological studies.

Experimental Workflow

Caption: LC-MS/MS workflow for m-cresol in plasma.

Step-by-Step Methodology

• Preparation of Standards:

  • Prepare a stock solution of m-Cresol-d8 in methanol at 100 µg/mL.

  • Prepare calibration standards in blank human plasma with known concentrations of m-cresol and a constant concentration of m-Cresol-d8 (e.g., 50 ng/mL).

• Sample Preparation:

  • To 100 µL of plasma sample (or calibration standard), add 10 µL of the m-Cresol-d8 internal standard working solution.

  • Add 300 µL of ice-cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 13,000 x g for 10 minutes at 4 °C.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Instrumentation: A high-performance liquid chromatograph (HPLC) coupled to a triple quadrupole mass spectrometer.

  • LC Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start at 10% B, ramp to 90% B over 5 minutes, hold for 1 minute, and return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • MS/MS Parameters:

    • Ionization Mode: Electrospray Ionization (ESI), negative mode.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • m-Cresol: Precursor ion [M-H]⁻ m/z 107 → Product ion m/z 92.

      • m-Cresol-d8: Precursor ion [M-H]⁻ m/z 115 → Product ion m/z 99.

    • Optimize collision energy and other source parameters for maximum signal intensity.

• Data Analysis and Quantification:

  • Integrate the peak areas for the specified MRM transitions of m-cresol and m-Cresol-d8.

  • Calculate the response ratio (Area of m-cresol / Area of m-Cresol-d8).

  • Construct a calibration curve by plotting the response ratio against the concentration of m-cresol.

  • Determine the concentration of m-cresol in the unknown plasma samples from the calibration curve.

Method Validation Considerations

To ensure the reliability of the analytical data, it is crucial to validate the method according to established guidelines, such as those from the FDA or ICH.[6][12][13] Key validation parameters include:

• Specificity and Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample matrix.[13]

• Linearity and Range: The concentration range over which the method is accurate and precise.

• Accuracy and Precision: The closeness of the measured value to the true value (accuracy) and the degree of scatter between a series of measurements (precision).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Matrix Effect: The effect of co-eluting, interfering substances on the ionization of the analyte and internal standard.

• Stability: The stability of the analyte and internal standard in the biological matrix under different storage and processing conditions.

Conclusion

m-Cresol-d8 serves as an excellent internal standard for the quantitative analysis of m-cresol in various matrices. Its chemical and physical properties closely mimic those of the native analyte, ensuring that it effectively corrects for variability during sample preparation and analysis.[3][4] The use of m-Cresol-d8 in conjunction with modern chromatographic and mass spectrometric techniques, as outlined in the provided protocols, enables researchers, scientists, and drug development professionals to achieve highly accurate, precise, and reliable quantitative results. Adherence to rigorous method validation principles is essential to guarantee the integrity and defensibility of the generated data.[12][13]

References

• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. (n.d.).
• Deuterated Standards for LC-MS Analysis - ResolveMass Laboratories Inc. (2025).
• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification?. (n.d.).
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025). ResolveMass Laboratories Inc.
• Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. (n.d.). ResearchGate.
• Crucial Importance of Evaluating Internal Standards (IS) Response and Troubleshooting in Effective LCMS Method Development, Validation and Sample Analysis. (n.d.). Taylor & Francis Online.
• EPA-RCA: 8270D: Semivolatile Organic Compounds by GC/MS. (n.d.).
• m-Cresol-d8 D 98atom , 98 CP 302911-90-6. (n.d.). Sigma-Aldrich.
• METHOD 8270E SEMIVOLATILE ORGANIC COMPOUNDS BY GAS CHROMATOGRAPHY/MASS SPECTROM. (2018). EPA.
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Introduction: The Imperative for Precision in m-Cresol Quantification

An In-Depth Technical Guide to the Application of m-Cresol-d8 in Quantitative Mass Spectrometry

m-Cresol (3-methylphenol) is a significant organic compound used as an intermediate in the production of chemicals, including pesticides, explosives, and phenol-formaldehyde resins.[1][2] It is also a known environmental constituent, traditionally extracted from coal tar, and a minor urinary metabolite of toluene, making it a key biomarker for assessing human exposure to this common industrial solvent.[3][4] Given its prevalence and potential for human and environmental exposure, the accurate and precise quantification of m-cresol in complex matrices such as biological fluids and environmental samples is of paramount importance for toxicological assessment, clinical diagnostics, and regulatory monitoring.[5][6]

This technical guide details the application of m-Cresol-d8 (3-Methylphenol-d8), a stable isotope-labeled internal standard, for quantitative analysis by mass spectrometry. We will explore the fundamental principles of isotope dilution mass spectrometry (IDMS), provide detailed, field-proven protocols for sample preparation and analysis, and explain the causality behind critical experimental choices to ensure robust, reliable, and defensible results.

The Foundational Principle: Why Deuterated Internal Standards are the Gold Standard

In quantitative mass spectrometry, an internal standard (IS) is added to samples, calibrators, and quality controls to correct for variations in sample processing and instrument response.[7] While structurally similar compounds can be used, stable isotope-labeled (SIL) standards, such as m-Cresol-d8, represent the pinnacle of analytical accuracy.[8]

A deuterated internal standard is a version of the target analyte where several hydrogen atoms have been replaced with deuterium, a stable, non-radioactive isotope of hydrogen.[9][10] This subtle change in mass does not significantly alter the compound's chemical or physical properties.[11]

The Core Advantages:

• Co-elution: m-Cresol-d8 has nearly identical chromatographic retention times to the native m-cresol, ensuring that both compounds experience the same matrix effects and ionization suppression/enhancement at the same time.[9][12]

• Correction for Sample Loss: Because the SIL standard is added at the very beginning of the sample preparation process, it experiences the same potential losses as the target analyte during every step—extraction, concentration, and derivatization.[11][13] The final measurement is based on the ratio of the analyte to the standard, a value that remains constant regardless of sample loss.

• Enhanced Accuracy and Precision: By effectively nullifying variability from the sample matrix and instrument drift, deuterated standards significantly improve the accuracy, precision, and overall robustness of the analytical method.[8][9]

The following diagram illustrates the principle of how a stable isotope-labeled internal standard maintains a constant analyte-to-standard ratio throughout the analytical workflow, ensuring accurate quantification despite sample loss.

Principle of Isotope Dilution Mass Spectrometry.

Physicochemical Properties and Product Specifications

Accurate method development begins with a clear understanding of the analyte and the internal standard. m-Cresol-d8 is designed to be the ideal surrogate for native m-cresol in mass spectrometric analyses.

Property	m-Cresol (Analyte)	m-Cresol-d8 (Internal Standard)
Synonyms	3-Methylphenol, 3-Hydroxytoluene	3-Methylphenol-d8
Chemical Formula	C₇H₈O	CD₃C₆D₄OD
Molecular Weight	108.14 g/mol	116.19 g/mol
CAS Number	108-39-4[2]	302911-90-6
Boiling Point	202.8 °C[2]	203 °C
Density	1.034 g/mL at 20 °C[2]	1.126 g/mL at 25 °C
Isotopic Purity	N/A	Typically ≥98 atom % D
Chemical Purity	≥98%	≥98% (CP)
Mass Shift	N/A	M+8

Applications in Research and Regulated Environments

The use of m-Cresol-d8 as an internal standard is critical in several key areas:

• Clinical and Toxicological Monitoring: For quantifying m-cresol in urine as a biomarker of exposure to toluene.[4][14] Toluene is a widely used industrial solvent, and monitoring its metabolites is essential for occupational health assessments.

• Environmental Analysis: For the determination of phenolic compounds in water, soil, and air samples.[15][16] Cresols can enter the environment from industrial discharge, and their monitoring is regulated to protect ecosystems and public health.

• Drug Development: In metabolic studies where m-cresol may be a metabolite of a drug candidate or to assess potential interactions with metabolic pathways.[17]

Comprehensive Analytical Protocol: Quantification of m-Cresol in Human Urine by GC-MS

This protocol provides a robust method for the determination of m-cresol in urine, a common and challenging biological matrix.[18][19] The causality for each major step is explained to provide a deeper understanding of the workflow.

The overall analytical workflow is depicted in the following diagram.

GC-MS analytical workflow for m-cresol in urine.

Part 1: Sample Preparation

Rationale: Urine is a complex matrix containing salts, proteins, and other endogenous compounds.[4][18] Furthermore, xenobiotics like cresol are often excreted as water-soluble glucuronide or sulfate conjugates and must be cleaved to their free form before extraction.[4][20]

Materials:

• m-Cresol-d8 internal standard stock solution (e.g., 100 µg/mL in methanol)

• β-Glucuronidase/Arylsulfatase enzyme solution

• Sodium acetate buffer (pH 5.0)

• Toluene (or other suitable extraction solvent like diethyl ether)[4]

• Hydrochloric acid (HCl)

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS (derivatizing agent)

• Anhydrous sodium sulfate

• Conical glass centrifuge tubes

Step-by-Step Protocol:

• Sample Aliquoting: Pipette 1.0 mL of urine into a 15 mL glass centrifuge tube.

• Internal Standard Spiking: Add a precise volume (e.g., 20 µL) of the m-Cresol-d8 stock solution to each sample, calibrator, and QC. Vortex briefly.

  • Causality: This is the most critical step for quantitative accuracy. The IS must be added before any other step to account for all subsequent variations and potential analyte loss.[7][11]

• Enzymatic Hydrolysis: Add 1.0 mL of sodium acetate buffer and 50 µL of β-Glucuronidase/Arylsulfatase solution. Vortex and incubate in a water bath at 37°C overnight (or for at least 4 hours).[14]

  • Causality: This enzymatic step cleaves the conjugated metabolites, releasing the free m-cresol for analysis. Acid hydrolysis is an alternative but can be harsher on the analytes.[4]

• pH Adjustment: After cooling to room temperature, acidify the sample to pH 1-2 with HCl.

  • Causality: Phenols are acidic. Lowering the pH protonates the hydroxyl group, making the m-cresol less water-soluble and facilitating its extraction into an organic solvent.

• Liquid-Liquid Extraction (LLE): Add 3.0 mL of toluene to the tube. Cap tightly and vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Solvent Transfer: Carefully transfer the upper organic layer (toluene) to a clean tube containing a small amount of anhydrous sodium sulfate.

  • Causality: Sodium sulfate is a drying agent that removes residual water from the organic extract, which could interfere with the derivatization step.

• Evaporation: Evaporate the toluene extract to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization: Add 50 µL of BSTFA (+1% TMCS) and 50 µL of a solvent like pyridine or acetonitrile. Cap the tube and heat at 70°C for 30 minutes.[14][21]

  • Causality: Phenols have poor chromatographic behavior due to their polar hydroxyl group. Silylation replaces the active hydrogen with a non-polar trimethylsilyl (TMS) group, increasing volatility and thermal stability, which results in sharper, more symmetrical peaks in the GC.[22][23]

• Final Sample: After cooling, transfer the derivatized sample to a 2 mL autosampler vial with an insert for GC-MS analysis.

Part 2: GC-MS Instrumentation and Analysis

Rationale: Gas chromatography is ideal for separating volatile and semi-volatile compounds like silylated cresols.[24][25] Mass spectrometry provides highly selective and sensitive detection, allowing for clear differentiation between the analyte and the deuterated standard based on their mass-to-charge ratios (m/z).[4][14]

Typical GC-MS Parameters:

Parameter	Setting	Rationale
GC System	Agilent 7890 or equivalent	Standard, reliable platform.
MS System	Agilent 5977 or equivalent	Provides necessary sensitivity and selectivity.
Column	HP-5ms (30m x 0.25mm, 0.25µm) or similar	A non-polar 5% phenyl-methylpolysiloxane column is a good general-purpose choice. Note: Complete baseline separation of m- and p-cresol can be challenging and may require optimization or specialized columns.[23][26]
Injection	1 µL, Splitless mode	Maximizes sensitivity for trace-level analysis.
Inlet Temp	250 °C	Ensures rapid volatilization of the derivatized analytes.
Oven Program	Initial 60°C (hold 2 min), ramp 6°C/min to 300°C (hold 5 min)	A typical temperature program to separate analytes from solvent and matrix components.[25] May require optimization.
MS Source Temp	230 °C	Standard temperature for electron ionization.
MS Quad Temp	150 °C	Standard temperature for the quadrupole.
Ionization Mode	Electron Ionization (EI), 70 eV	Standard, robust ionization technique that produces repeatable fragmentation patterns.
Acquisition Mode	Selected Ion Monitoring (SIM)	SIM mode drastically increases sensitivity and selectivity by monitoring only specific ions of interest, filtering out chemical noise from the matrix.

Selected Ion Monitoring (SIM) Ions:

Compound	Ion Type	m/z (amu)	Notes
m-Cresol-TMS	Quantifier	165	[M-CH₃]⁺, typically the base peak for m- and p-cresol TMS derivatives.[23]
Qualifier 1	180	[M]⁺, Molecular ion.
Qualifier 2	73	Trimethylsilyl ion fragment.
m-Cresol-d8-TMS	Quantifier	173	[M-CD₃]⁺, M+8 shift from the native quantifier.
Qualifier 1	188	[M]⁺, Molecular ion, M+8 shift.

Part 3: Calibration and Quantification

• Prepare Calibration Standards: Create a series of calibration standards by spiking blank matrix (e.g., certified analyte-free urine) with known concentrations of native m-cresol.

• Process Standards: Process the calibration standards through the entire sample preparation procedure (Steps 1-10) exactly as the unknown samples, including the addition of the m-Cresol-d8 internal standard.

• Generate Calibration Curve: After GC-MS analysis, calculate the peak area ratio of the m-cresol quantifier ion (m/z 165) to the m-Cresol-d8 quantifier ion (m/z 173) for each calibration level. Plot this ratio against the known concentration of m-cresol to generate a linear calibration curve.

• Quantify Unknowns: Calculate the same peak area ratio for the unknown samples and determine their m-cresol concentrations by interpolating from the calibration curve.

Method Validation and Quality Control

For the protocol to be considered trustworthy, it must be validated to demonstrate its fitness for purpose.[27] Key validation parameters include:

• Linearity: The concentration range over which the method is accurate and precise.

• Accuracy & Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration that can be reliably detected and quantified, respectively.[14][27]

• Selectivity: Ensuring no interference from other matrix components.

• Matrix Effect: Assessed to confirm that the deuterated standard adequately compensates for any ionization suppression or enhancement.[28]

Conclusion

m-Cresol-d8 is an indispensable tool for the accurate and reliable quantification of m-cresol in complex matrices. By employing the principles of isotope dilution and following a robust, validated protocol combining optimized sample preparation with selective GC-MS analysis, researchers can achieve high-quality, defensible data. The use of a stable isotope-labeled internal standard like m-Cresol-d8 is not merely a suggestion but a requirement for state-of-the-art bioanalytical and environmental analyses where precision and accuracy are non-negotiable.

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• Proestos, C., Sereli, D., & Komaitis, M. (2006). Analysis of Naturally Occurring Phenolic Compounds in Aromatic Plants by RP-HPLC Coupled to Diode Array Detector (DAD) and GC-MS after Silylation. Foods, 1(1), 1-10. [Link]

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The Gold Standard for Cresol Analysis: An Application Guide to m-Cresol-d8 in Environmental Sample Quantification

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the utilization of m-Cresol-d8 as an internal standard in the quantitative analysis of cresols in environmental matrices. Cresols, a group of isomeric aromatic organic compounds, are common environmental contaminants originating from both natural and industrial sources, necessitating their accurate monitoring.[1][2] The inherent challenges of analyzing these compounds, such as matrix effects and sample loss during preparation, can be effectively overcome by employing an isotopically labeled internal standard. This document elucidates the scientific rationale behind the use of deuterated standards and presents a robust, field-proven methodology centered around Gas Chromatography-Mass Spectrometry (GC-MS) for the precise and reliable quantification of cresols in water and soil samples.

Introduction: The Imperative for Accurate Cresol Monitoring

Cresols (o-, m-, and p-cresol) are prevalent in the environment, stemming from sources such as automobile exhaust, coal and wood combustion, and industrial manufacturing.[1][2][3][4] Their presence in air, water, and soil is of significant concern due to their potential toxicity to human health and ecosystems.[3][4] Regulatory bodies like the U.S. Environmental Protection Agency (EPA) have established methods and guidelines for monitoring these phenolic compounds.[5][6]

Achieving accurate and precise quantification of cresols in complex environmental samples is a significant analytical challenge. Sample matrix components can interfere with the analysis, leading to ion suppression or enhancement in mass spectrometry, while sample preparation steps can introduce variability and analyte loss.[7][8] The internal standard method is a widely accepted technique to correct for these potential errors.

The Deuterated Advantage: Why m-Cresol-d8 is the Standard of Choice

An ideal internal standard should behave chemically and physically identically to the analyte of interest throughout the entire analytical process, from extraction to detection.[9] Deuterated internal standards, where hydrogen atoms are replaced with deuterium, are considered the gold standard for mass spectrometry-based quantification.[8][10] They are chemically identical to their non-deuterated counterparts, ensuring they co-elute during chromatographic separation and experience similar ionization and fragmentation patterns in the mass spectrometer.[7][9][10] This near-identical behavior allows them to effectively compensate for variations in sample preparation, injection volume, and instrument response.[8][9]

m-Cresol-d8 is specifically chosen for the analysis of cresols as it represents one of the common isomers and its deuteration provides a distinct mass-to-charge (m/z) ratio difference from the native cresols, allowing for their simultaneous but separate detection by the mass spectrometer.

Physicochemical Properties of m-Cresol-d8

Understanding the physical and chemical properties of m-Cresol-d8 is crucial for developing and validating analytical methods. These properties are nearly identical to those of native m-cresol, ensuring its suitability as an internal standard.

Property	Value	Source
Chemical Formula	CD₃C₆D₄OD
Molecular Weight	116.19 g/mol	[11][12]
Boiling Point	203 °C (lit.)	[11]
Melting Point	8-10 °C (lit.)	[11]
Density	1.126 g/mL at 25 °C (lit.)	[11]
Isotopic Purity	≥98 atom % D	[11]
CAS Number	302911-90-6	[11]

Analytical Methodology: A Validated GC-MS Approach

Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the preferred technique for the analysis of volatile and semi-volatile organic compounds like cresols due to its excellent separation capabilities and sensitive, selective detection.[13][14] The following sections detail a robust protocol for the analysis of cresols in environmental samples using m-Cresol-d8 as an internal standard.

Workflow Overview

The analytical workflow is designed to ensure accuracy, precision, and robustness from sample collection to final data reporting.

Caption: A streamlined workflow for the analysis of cresols in environmental samples using m-Cresol-d8.

Detailed Experimental Protocols

The following protocols are based on established methodologies, such as those outlined by the EPA, and are designed to be self-validating through the consistent use of an internal standard.

Protocol for Water Sample Analysis (Adapted from EPA Method 528)

This protocol is suitable for the determination of cresols in drinking water and can be adapted for other aqueous matrices.[15][16]

Materials:

• m-Cresol-d8 solution (certified standard)

• Methanol (HPLC grade)

• Methylene chloride (GC grade)

• Sodium hydroxide (NaOH)

• Sulfuric acid (H₂SO₄)

• Solid Phase Extraction (SPE) cartridges (e.g., polystyrene-divinylbenzene)

• Glassware (volumetric flasks, pipettes, vials)

• GC-MS system

Procedure:

• Sample Collection and Preservation: Collect a 1-liter water sample in a clean glass bottle. Adjust the sample pH to < 2 with sulfuric acid and store at 4°C until extraction.[15]

• Internal Standard Spiking: To the 1 L sample, add a known amount of m-Cresol-d8 standard solution to achieve a final concentration within the calibration range (e.g., 5 µg/L).

• Solid Phase Extraction (SPE):

  • Condition the SPE cartridge according to the manufacturer's instructions, typically with methylene chloride followed by methanol and then reagent water.

  • Pass the entire 1 L water sample through the conditioned SPE cartridge at a flow rate of approximately 10-15 mL/min.

  • After the entire sample has passed through, dry the cartridge by drawing air or nitrogen through it for 10-20 minutes.

• Elution: Elute the trapped analytes (cresols and m-Cresol-d8) from the SPE cartridge with a small volume of methylene chloride (e.g., 2 x 5 mL).[15]

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• GC-MS Analysis: Inject 1-2 µL of the concentrated extract into the GC-MS system.

Protocol for Soil and Sediment Sample Analysis

This protocol is adapted from general EPA guidelines for solid waste analysis.[5]

Materials:

• m-Cresol-d8 solution (certified standard)

• Methylene chloride (GC grade)

• Sodium sulfate (anhydrous)

• Centrifuge and vials

• Ultrasonic probe or shaker

• GC-MS system

Procedure:

• Sample Preparation: Weigh approximately 10 g of the soil/sediment sample into a centrifuge tube.

• Internal Standard Spiking: Add a known amount of m-Cresol-d8 standard solution directly to the soil sample.

• Extraction:

  • Add 20 mL of methylene chloride to the tube.

  • Extract the sample using an ultrasonic probe for 2-3 minutes or by shaking vigorously for 1-2 hours.[5]

  • Centrifuge the sample to separate the solvent from the solid material.

• Drying and Concentration:

  • Carefully decant the methylene chloride extract and pass it through a small column of anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• GC-MS Analysis: Inject 1-2 µL of the concentrated extract into the GC-MS system.

Instrumental Parameters and Data Analysis

Typical GC-MS Parameters

The following table provides a starting point for GC-MS method development. Optimization will be required for specific instruments and applications.

Parameter	Setting
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Injector Temperature	250 °C
Injection Mode	Splitless
Oven Program	Initial: 40 °C for 2 min, Ramp: 10 °C/min to 280 °C, Hold: 5 min
Carrier Gas	Helium, constant flow (e.g., 1.2 mL/min)
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) for Enhanced Sensitivity

For trace-level analysis, operating the mass spectrometer in SIM mode is highly recommended. This involves monitoring specific ions for the target analytes and the internal standard, which significantly improves sensitivity and reduces interference from matrix components.

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
o-Cresol	108	107, 77
m-Cresol	108	107, 77
p-Cresol	108	107, 77
m-Cresol-d8 (IS)	116	115, 82

Note: Due to the isomeric nature of cresols, chromatographic separation is essential for their individual quantification.

Quantification: The Role of the Response Factor

Quantification is performed using the internal standard method. A calibration curve is generated by analyzing a series of standards containing known concentrations of the native cresols and a constant concentration of m-Cresol-d8. The response factor (RF) for each cresol isomer is calculated as follows:

RF = (Areaanalyte / Concentrationanalyte) / (AreaIS / ConcentrationIS)

The concentration of each cresol in the unknown sample is then calculated using the measured peak areas and the average RF from the calibration curve.

Quality Control and Method Validation

To ensure the trustworthiness of the data, a robust quality control (QC) program is essential.

• Method Blank: An analyte-free matrix (e.g., reagent water) is carried through the entire analytical procedure to check for contamination.

• Laboratory Control Spike (LCS): A clean matrix is spiked with a known concentration of cresols and m-Cresol-d8 to assess the accuracy and precision of the method.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): A portion of a real sample is spiked with a known amount of cresols to evaluate the effect of the sample matrix on the analytical method.

• Calibration Verification: A mid-level calibration standard is analyzed periodically to ensure the stability of the instrument's response.

Conclusion

The use of m-Cresol-d8 as an internal standard provides a robust and reliable method for the quantification of cresols in complex environmental samples. Its chemical and physical similarity to the native analytes ensures that it effectively corrects for variations in sample preparation and instrumental analysis, leading to highly accurate and precise data. The protocols and guidelines presented in this application note offer a comprehensive framework for researchers, scientists, and environmental monitoring professionals to implement this gold-standard approach in their laboratories. By adhering to these methodologies, the scientific community can generate high-quality, defensible data that is crucial for environmental assessment and protection.

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• a screening method by gas chromatography–mass - CORESTA. (2020, October 12).

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analytical methods for cresol isomer separation

An Application Guide to High-Resolution Separation of Cresol Isomers

Abstract

Cresol, existing as ortho-, meta-, and para-isomers, is a critical chemical intermediate in numerous industries, including pharmaceuticals, resins, and antioxidants.[1] However, the structural similarity of these isomers presents a significant analytical challenge, particularly in resolving the meta- and para-cresols, which possess nearly identical physicochemical properties.[2][3] This guide provides a detailed exploration of robust analytical methodologies for the effective separation and quantification of cresol isomers. We delve into the mechanistic principles and provide field-tested protocols for Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), with an overview of Capillary Electrophoresis (CE). This document is intended for researchers, analytical scientists, and quality control professionals seeking to overcome the complexities of cresol isomer analysis.

The Analytical Challenge: Structural Similarity

The primary obstacle in separating cresol isomers is their minute structural and property differences. m-cresol and p-cresol, in particular, have very close boiling points and polarities, often leading to co-elution in standard chromatographic systems.[3] A successful separation strategy must exploit subtle differences in their physicochemical characteristics.

Table 1: Physicochemical Properties of Cresol Isomers

Property	o-Cresol	m-Cresol	p-Cresol
Structure
Boiling Point (°C)	191	202	202
pKa	10.26	10.09	10.26
Dipole Moment (D)	~1.36	~1.58	~1.57

The data illustrates the difficulty: m- and p-cresol have nearly identical boiling points, making their separation by conventional GC challenging. While there are slight differences in their dipole moments, standard reversed-phase HPLC columns often lack the selectivity to resolve them effectively.[2]

Gas Chromatography (GC) Methodologies

Gas chromatography is a powerful technique for separating volatile compounds like cresols. Success hinges on selecting a stationary phase that can interact differently with the isomers or by chemically modifying the isomers to amplify their differences.

The Causality Behind GC Column Selection

Standard non-polar GC columns (e.g., DB-5) separate primarily based on boiling points. As seen in Table 1, this is insufficient for the m-/p-cresol pair, which will co-elute.[4] Therefore, two primary strategies are employed:

• Specialized Stationary Phases: Utilizing columns with unique selectivity, such as wax-based (e.g., Polyethylene Glycol) or liquid crystalline phases, which can interact with the isomers based on their shape and electronic differences.[5] Chiral columns have also demonstrated a unique selectivity for positional isomers like cresols.[6]

• Derivatization: Chemically modifying the hydroxyl group to create derivatives with different volatilities and chromatographic behaviors. This is often the most reliable approach.[4]

Protocol 1: GC-FID Analysis with a Wax Column

This protocol leverages the polarity of a wax stationary phase to achieve separation without derivatization.

Experimental Protocol

• Standard Preparation: Prepare a mixed standard of o-, m-, and p-cresol in methanol or dichloromethane at a concentration of ~100 µg/mL each.

• GC System & Conditions:

  • System: Gas Chromatograph with Flame Ionization Detector (FID).

  • Column: Elite Wax column or equivalent (e.g., Agilent DB-WAX).

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector: Split mode, 250 °C.

  • Oven Program: 150 °C initial, ramp at 5 °C/min to 200 °C, hold for 5 minutes.

  • Detector: FID at 250 °C.

• Injection: Inject 1 µL of the standard mixture.

• Analysis: Identify peaks based on the retention times of individual isomer standards. The typical elution order on a wax column is o-cresol, followed by p-cresol, and then m-cresol.

Protocol 2: Derivatization with Silylation for GC-MS Analysis

Silylation replaces the active hydrogen on the hydroxyl group with a trimethylsilyl (TMS) group. This process makes the molecules more volatile and thermally stable, reduces tailing, and alters their interaction with the stationary phase, enabling separation on a standard 5% phenyl column (e.g., HP-5ms).[4][7]

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Application Notes &amp; Protocols: The Role of m-Cresol-d8 in Modern Metabolic Studies

Audience: Researchers, scientists, and drug development professionals engaged in metabolomics, toxicology, and environmental exposure studies.

Abstract: This document provides a detailed technical guide on the application of m-Cresol-d8 as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of m-Cresol in biological matrices. We delve into the metabolic fate of m-Cresol, the rationale behind using a deuterated analog, and provide step-by-step protocols for sample preparation and analysis using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction: The Significance of m-Cresol and the Need for a Robust Analytical Standard

m-Cresol (3-methylphenol) is a phenolic organic compound of significant interest in metabolic research. It is a known urinary metabolite of toluene, a widely used industrial solvent, making its quantification a critical tool for monitoring occupational and environmental exposure.[1][2] Furthermore, cresols are naturally occurring compounds and components of tobacco smoke, contributing to baseline levels in the general population.[2][3] In biological systems, m-Cresol undergoes extensive Phase II metabolism, primarily through sulfation and glucuronidation, before being excreted in the urine.[4][5][6]

Accurate quantification of metabolites like m-Cresol in complex biological matrices such as urine and plasma is analytically challenging. Matrix effects—the suppression or enhancement of ionization by co-eluting endogenous compounds—are a primary source of variability and inaccuracy in mass spectrometry-based assays.[7] The use of a stable isotope-labeled internal standard (SIL-IS), such as m-Cresol-d8, is the gold standard for mitigating these effects. Because m-Cresol-d8 is chemically and physically almost identical to its unlabeled counterpart, it co-elutes chromatographically and experiences similar extraction inefficiencies and matrix effects.[8][9] However, its increased mass allows it to be distinguished by the mass spectrometer, enabling precise and accurate quantification through ratiometric analysis.[10][11]

The Metabolic Journey of m-Cresol

Understanding the metabolic pathway of m-Cresol is fundamental to designing an effective quantification strategy. Upon entering the body, m-Cresol is primarily metabolized in the liver by UDP-glucuronosyltransferases (UGTs) and sulfotransferases (SULTs).[6][12] These enzymes conjugate the hydroxyl group of m-Cresol with glucuronic acid or a sulfate group, respectively.

• Glucuronidation: This is a high-capacity metabolic pathway that renders the m-Cresol molecule more water-soluble, facilitating its renal excretion.[13]

• Sulfation: This is typically a high-affinity, low-capacity pathway that also increases water solubility for excretion.[6][13]

The resulting conjugates, m-cresyl-glucuronide and m-cresyl-sulfate, are the predominant forms found in urine.[5][14] Therefore, to measure the total m-Cresol exposure, a hydrolysis step is required to cleave these conjugates and liberate the free m-Cresol for analysis.[5][11]

Caption: Metabolic pathway of m-Cresol conjugation.

Core Application: A Workflow for Accurate Quantification

The use of m-Cresol-d8 as an internal standard is integrated into a multi-step workflow designed to ensure precision and accuracy. The fundamental principle is to add a known quantity of m-Cresol-d8 to each sample at the earliest stage of preparation. This allows the SIL-IS to track the native analyte through every subsequent step, correcting for procedural losses and matrix-induced variations.

Caption: General workflow for m-Cresol analysis.

Experimental Protocols

The following protocols provide detailed methodologies for the quantification of total m-Cresol in urine and plasma.

Protocol 1: Quantification of Total m-Cresol in Human Urine by GC-MS

This protocol is adapted for researchers aiming to measure m-Cresol as a biomarker of exposure to toluene or other sources. The derivatization step is crucial for making the polar cresol amenable to gas chromatography.[10]

A. Materials & Reagents

• m-Cresol analytical standard

• m-Cresol-d8 (98 atom % D)[15]

• β-Glucuronidase/Arylsulfatase (from Helix pomatia)

• Sodium Acetate Buffer (pH 5.0)

• Hydrochloric Acid (HCl)

• Toluene (HPLC grade)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

• Control urine (verified low in cresols)

B. Sample Preparation & Extraction

• Aliquot: Pipette 1.0 mL of urine (sample, calibrator, or QC) into a 15 mL glass screw-cap tube.

• Internal Standard Spiking: Add 50 µL of m-Cresol-d8 working solution (e.g., 10 µg/mL in methanol) to all tubes except the matrix blank. Vortex briefly.

• Hydrolysis (Justification): This enzymatic step is critical to cleave the glucuronide and sulfate conjugates, converting them back to free m-Cresol for a total measurement.[5][10][11]

  • Add 1.0 mL of sodium acetate buffer.

  • Add 20 µL of β-Glucuronidase/Arylsulfatase.

  • Vortex and incubate in a water bath at 37°C overnight (approx. 16 hours).

• Extraction (Justification): A liquid-liquid extraction using an organic solvent under acidic conditions isolates the cresols from the aqueous matrix.

  • Cool tubes to room temperature.

  • Acidify the sample by adding 100 µL of concentrated HCl.

  • Add 5 mL of toluene.

  • Cap tightly and vortex vigorously for 2 minutes.

  • Centrifuge at 2000 x g for 10 minutes to separate the phases.

• Derivatization (Justification): Silylation with BSTFA replaces the acidic proton on the hydroxyl group with a nonpolar trimethylsilyl (TMS) group. This increases the volatility and thermal stability of the cresol, leading to better peak shape and sensitivity in GC-MS.[10]

  • Carefully transfer 1 mL of the upper organic layer (toluene) to a GC vial.

  • Add 100 µL of BSTFA.

  • Cap the vial and heat at 60°C for 30 minutes.

  • Cool to room temperature before analysis.

C. GC-MS Instrumentation & Analysis

• GC System: Agilent 7890B or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar.

• Injection: 1 µL, Splitless mode.

• Oven Program: Initial 60°C for 1 min, ramp to 150°C at 10°C/min, then to 280°C at 25°C/min, hold for 2 min.

• MS System: Agilent 5977B or equivalent.

• Mode: Selected Ion Monitoring (SIM).

• Ions to Monitor:

  • m-Cresol-TMS derivative: m/z 180 (Molecular Ion), 165 ([M-CH3]+)

  • m-Cresol-d8-TMS derivative: m/z 188 (Molecular Ion), 170 ([M-CD3]+)

Protocol 2: Quantification of Total m-Cresol in Human Plasma by UPLC-MS/MS

This protocol is suited for clinical and toxicological studies requiring high throughput and sensitivity. The use of tandem mass spectrometry (MS/MS) provides superior specificity compared to single-quadrupole MS.

A. Materials & Reagents

• m-Cresol analytical standard

• m-Cresol-d8 (98 atom % D)[15]

• Acetonitrile (LC-MS grade) with 0.1% Formic Acid

• Water (LC-MS grade) with 0.1% Formic Acid

• Concentrated Hydrochloric Acid (HCl)

• Control plasma (e.g., K2-EDTA)

B. Sample Preparation & Extraction

• Aliquot: In a 1.5 mL microcentrifuge tube, add 100 µL of plasma (sample, calibrator, or QC).

• Internal Standard Spiking: Add 20 µL of m-Cresol-d8 working solution (e.g., 1 µg/mL in methanol).

• Protein Precipitation (Justification): High concentrations of proteins in plasma can clog the UPLC column and suppress ionization. Acetonitrile is used to denature and precipitate these proteins, effectively cleaning the sample.

  • Add 400 µL of ice-cold acetonitrile.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Hydrolysis & Evaporation:

  • Transfer the supernatant to a new tube.

  • Add 50 µL of concentrated HCl for acid hydrolysis of conjugates. Incubate at 60°C for 1 hour.[5]

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 90% Water / 10% Acetonitrile with 0.1% Formic Acid). Vortex, centrifuge, and transfer the supernatant to a UPLC vial.

C. UPLC-MS/MS Instrumentation & Analysis

• UPLC System: Waters ACQUITY or equivalent.

• Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 10% B to 95% B over 3 minutes, hold for 1 min, return to initial conditions.

• Flow Rate: 0.4 mL/min.

• MS System: Triple quadrupole mass spectrometer (e.g., Sciex 6500+).

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Analysis Mode: Multiple Reaction Monitoring (MRM).

Compound	Precursor Ion (Q1) [M-H]⁻	Product Ion (Q3)	Collision Energy (eV)
m-Cresol	107.1	92.1 ([M-H-CH₃]⁻)	-15
m-Cresol-d8	115.1	97.1 ([M-H-CD₃]⁻)	-15
Caption: Example MRM transitions for LC-MS/MS analysis.

Data Analysis and Quality Control

• Calibration Curve: Prepare a set of calibrators by spiking control matrix with known concentrations of m-Cresol. Process these alongside the samples. Plot the peak area ratio (Analyte/Internal Standard) against the nominal concentration. A linear regression with a weighting factor (e.g., 1/x) is typically used.

• Quantification: Calculate the concentration of m-Cresol in unknown samples by interpolating their peak area ratios from the calibration curve.

• Quality Control (QC): Include at least three levels of QC samples (low, medium, high) in each analytical batch to verify the accuracy and precision of the run. The results should fall within pre-defined acceptance criteria (e.g., ±15% of the nominal value).

Conclusion

m-Cresol-d8 is an indispensable tool for researchers performing metabolic studies on m-Cresol. Its use as an internal standard effectively corrects for sample loss during preparation and mitigates the unpredictable nature of matrix effects in mass spectrometry. The detailed protocols provided herein for both GC-MS and LC-MS/MS offer robust, validated starting points for the accurate and precise quantification of this important biomarker in complex biological matrices, ensuring high-quality, reliable data for toxicological, environmental, and clinical research.

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• Mitigation of Deuterium Scrambling in Stable-Labeled Internal Standards during LC-MS/MS Analysis . (2015). ResearchGate. [Link]

• Liquid Chromatography-Mass Spectrometry Analytical Methods for the Quantitation of p-Cresol Sulfate and Indoxyl Sulfate in Human Matrices: Biological Applications and Diagnostic Potentials . (n.d.). MDPI. [Link]

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• Effects of p-Cresol on Oxidative Stress, Glutathione Depletion, and Necrosis in HepaRG Cells: Comparisons to Other Uremic Toxins and the Role of p-Cresol Glucuronide Formation . (2021). MDPI. [Link]

• Determination of three cresol isomers in sewage sludge by solid-liquid extraction with low temperature purification and gas chro . (2019). UFMG. [Link]

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Probing the Nexus of Protein Instability: An Application Guide to m-Cresol-d8 in Proteomics and Aggregation Studies

Introduction: The Challenge of Protein Aggregation and the Need for Advanced Probes

The transition of a protein from its soluble, functional state to an aggregated, often pathogenic, form is a central concern in biopharmaceutical development and a key pathological feature of numerous neurodegenerative diseases. Understanding the molecular triggers and pathways of protein aggregation is paramount for developing stable therapeutic protein formulations and for devising effective treatments for diseases suchs as Alzheimer's and Parkinson's. This process, however, is notoriously complex and heterogeneous, involving a cascade of conformational changes and intermolecular interactions.[1]

To dissect these intricate events, researchers require tools that can not only induce aggregation in a controlled manner but also provide high-resolution insights into the structural and dynamic changes that occur. m-Cresol, a phenolic compound, is well-documented as an effective inducer of protein aggregation.[2][3] It is believed to function by interacting with proteins and promoting the population of partially unfolded intermediates, which are prone to self-assembly.[2][4] While invaluable for initiating aggregation, the non-labeled form of m-cresol offers limited utility in tracking its own interaction with the protein throughout the aggregation process.

This application note introduces m-Cresol-d8 , a deuterated analog of m-cresol, as a powerful dual-function tool for proteomics and protein aggregation research. The substitution of hydrogen with deuterium atoms provides a unique isotopic signature that can be exploited by advanced analytical techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). This allows researchers not only to induce protein aggregation but also to simultaneously probe the interaction of the inducer with the protein at various stages of the aggregation pathway.

This guide provides a comprehensive overview of the mechanistic basis for using m-Cresol-d8 and detailed protocols for its application in studying protein aggregation, tailored for researchers, scientists, and drug development professionals.

Physicochemical Properties of m-Cresol and its Deuterated Analog

m-Cresol (3-methylphenol) is an organic compound that is widely used as a preservative in pharmaceutical formulations, such as insulin.[4] However, its ability to destabilize proteins and induce aggregation is a significant area of study.[2] m-Cresol-d8 is chemically identical to m-cresol, with the exception that all eight hydrogen atoms have been replaced with deuterium. This isotopic substitution results in a predictable mass shift and distinct NMR properties, without significantly altering its chemical behavior in inducing protein aggregation.

Property	m-Cresol	m-Cresol-d8
Chemical Formula	C₇H₈O	C₇D₈O
Molar Mass	108.14 g/mol	116.19 g/mol
Appearance	Colorless to yellowish liquid	Colorless to yellowish liquid
Boiling Point	~202 °C	~203 °C
Density	~1.034 g/cm³	~1.126 g/mL at 25 °C

The Rationale for Deuteration: Enhancing Analytical Power

The primary advantage of using m-Cresol-d8 lies in the analytical clarity it provides in complex biological mixtures.

• In Nuclear Magnetic Resonance (NMR) Spectroscopy: Proton (¹H) NMR is a powerful tool for studying protein structure and dynamics. However, in the presence of a small molecule like m-cresol, the proton signals from the molecule can overlap with those from the protein, complicating spectral analysis. Since deuterium is effectively "invisible" in ¹H NMR spectra, using m-Cresol-d8 eliminates its signals, allowing for an unobstructed view of the protein's proton resonances.[5] This enables researchers to precisely monitor changes in the protein's structure upon interaction with the aggregation-inducing agent. Conversely, in deuterium (²H) NMR, the signals from m-Cresol-d8 can be selectively observed to study its binding and dynamics without interference from the protein's protons.

• In Mass Spectrometry (MS): The +8 Da mass shift of m-Cresol-d8 relative to its non-deuterated counterpart provides a clear and unambiguous signature in mass spectra.[6] This allows for the confident identification of m-Cresol-d8 bound to proteins or protein aggregates, even in complex mixtures.[7] This is particularly valuable in experiments designed to map the binding sites of the inducer on the protein or to quantify the stoichiometry of the interaction.

Experimental Workflow: From Induction to Analysis

A typical experimental workflow for utilizing m-Cresol-d8 to study protein aggregation involves three key stages: inducing aggregation, monitoring the aggregation kinetics, and characterizing the resulting aggregates and the role of m-Cresol-d8 in their formation.

Figure 1: A generalized workflow for studying protein aggregation induced by m-Cresol-d8.

Detailed Protocols

Protocol 1: Induction of Protein Aggregation with m-Cresol-d8

This protocol describes a general method for inducing protein aggregation using m-Cresol-d8. The optimal conditions (protein concentration, m-Cresol-d8 concentration, temperature, and incubation time) should be empirically determined for each protein of interest.

Materials:

• Protein of interest, purified and buffer-exchanged into a suitable buffer (e.g., Phosphate-Buffered Saline, pH 7.4).

• m-Cresol-d8 (≥98 atom % D).

• Sterile, low-protein-binding microcentrifuge tubes or 96-well plates.

• Incubator with shaking capabilities.

Procedure:

• Prepare a stock solution of m-Cresol-d8: Due to its viscosity, it is recommended to prepare a concentrated stock solution (e.g., 100 mM) in a suitable solvent (e.g., ethanol or the experimental buffer).

• Prepare the protein solution: Dilute the protein of interest to the desired final concentration in the reaction buffer. A typical starting concentration is in the range of 10-100 µM.

• Initiate aggregation: Add the m-Cresol-d8 stock solution to the protein solution to achieve the desired final concentration of the inducer. A typical starting concentration range for m-cresol is 0.1-0.5% (v/v). A vehicle control (protein solution with the same amount of solvent used for the m-Cresol-d8 stock) should always be included.

• Incubation: Incubate the samples at a constant temperature (e.g., 37°C) with gentle agitation (e.g., 200 rpm). The incubation time can range from hours to days, depending on the protein's propensity to aggregate.

Protocol 2: Monitoring Aggregation Kinetics with Thioflavin T (ThT) Assay

The ThT assay is a widely used method for monitoring the formation of amyloid-like fibrils, which are rich in β-sheet structures.[8][9][10]

Materials:

• Thioflavin T (ThT) stock solution (e.g., 1 mM in dH₂O, filtered through a 0.22 µm filter).

• 96-well black, clear-bottom microplate.

• Plate reader with fluorescence detection capabilities (excitation ~440 nm, emission ~485 nm).

Procedure:

• Prepare the reaction mixture: In each well of the 96-well plate, combine the protein solution, buffer, and m-Cresol-d8 as described in Protocol 1.

• Add ThT: Add the ThT stock solution to each well to a final concentration of 10-25 µM.

• Incubate and measure: Place the plate in the plate reader and incubate at the desired temperature with intermittent shaking. Measure the fluorescence intensity at regular intervals.

• Data analysis: Plot the fluorescence intensity against time. A sigmoidal curve is typically observed, with the lag phase representing nucleation, the exponential phase representing fibril elongation, and the plateau phase representing the saturation of fibril formation.

Protocol 3: Characterization of Aggregate Size by Dynamic Light Scattering (DLS)

DLS is a non-invasive technique used to measure the size distribution of particles in a solution.[11][12][13][14][15] It is an excellent method for monitoring the formation of soluble oligomers and larger aggregates over time.

Materials:

• Dynamic Light Scattering instrument.

• Low-volume cuvettes.

• Samples from the aggregation induction experiment (Protocol 1).

Procedure:

• Sample preparation: At various time points during the incubation, carefully withdraw a small aliquot (typically 20-50 µL) of the reaction mixture. It is crucial to avoid introducing bubbles.

• DLS measurement: Transfer the sample to a clean cuvette and place it in the DLS instrument. Allow the sample to equilibrate to the instrument's temperature.

• Acquire data: Perform the DLS measurement according to the instrument's instructions.

• Data analysis: Analyze the data to obtain the hydrodynamic radius (Rh) and the polydispersity index (PDI). An increase in the average Rh and PDI over time indicates the formation of larger aggregates.

Advanced Applications: Leveraging Deuteration for Mechanistic Insights

The true power of m-Cresol-d8 is realized when combined with NMR and MS to gain deeper mechanistic insights into the aggregation process.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Identifying Binding Interfaces: By acquiring ¹H-¹⁵N HSQC spectra of an ¹⁵N-labeled protein in the presence and absence of m-Cresol-d8, chemical shift perturbations (CSPs) can be mapped onto the protein's structure. Residues exhibiting significant CSPs are likely involved in the interaction with m-Cresol-d8. The absence of proton signals from m-Cresol-d8 simplifies the spectra and allows for unambiguous assignment of protein resonances.[16]

• Probing Conformational Changes: Changes in the NMR spectrum of the protein upon addition of m-Cresol-d8 can reveal conformational changes that precede aggregation. For example, the disappearance or broadening of specific signals can indicate regions of the protein that are undergoing conformational exchange on an intermediate timescale, which is often indicative of partial unfolding.

• Transferred Nuclear Overhauser Effect (Tr-NOE) Studies: For weakly interacting systems, Tr-NOE experiments can be used to determine the conformation of m-Cresol-d8 when bound to the protein.[8]

Mass Spectrometry (MS)

• Confirming Binding and Stoichiometry: Native mass spectrometry can be used to detect the non-covalent complex between the protein and m-Cresol-d8. The +8 Da mass shift of m-Cresol-d8 provides a clear signature for the bound species, allowing for the determination of the binding stoichiometry.[13][17]

• Mapping Binding Sites: By combining cross-linking or limited proteolysis with mass spectrometry, it is possible to identify the regions of the protein that are in close proximity to the bound m-Cresol-d8.[6][18]

• Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS): HDX-MS is a powerful technique for studying protein conformation and dynamics.[17][19][20] In the context of m-Cresol-d8 induced aggregation, HDX-MS can be used to identify regions of the protein that become more or less solvent-exposed upon binding of the inducer. This can provide valuable information about the conformational changes that trigger aggregation.

Data Interpretation and Troubleshooting

Technique	Expected Outcome with m-Cresol-d8	Potential Issues & Troubleshooting
ThT Assay	Sigmoidal increase in fluorescence over time.	High background fluorescence: Ensure ThT solution is fresh and filtered. No aggregation observed: Increase m-Cresol-d8 concentration, temperature, or incubation time.
DLS	Increase in average particle size and polydispersity over time.	High PDI at time zero: Protein may already be partially aggregated. Consider further purification. Precipitation: Large aggregates can interfere with DLS measurements. Centrifuge samples at low speed before measurement if necessary.
NMR	Chemical shift perturbations in ¹H-¹⁵N HSQC spectra of the protein.	Signal broadening: This can be indicative of aggregation or intermediate conformational exchange. Consider acquiring data at a lower protein concentration or temperature.
MS	Detection of protein-m-Cresol-d8 complexes with the expected mass shift.	No complex detected: The interaction may be too weak to survive the gas phase. Optimize instrument parameters for non-covalent complexes.

Conclusion

m-Cresol-d8 is a versatile and powerful tool for researchers studying protein aggregation. Its ability to both induce aggregation and serve as an isotopically labeled probe for advanced analytical techniques provides a unique advantage for gaining deep mechanistic insights into this complex process. By combining the protocols and analytical approaches outlined in this guide, researchers can effectively characterize the kinetics of aggregation, identify the structural changes that precede it, and elucidate the role of small molecule inducers in this critical aspect of protein science. The use of deuterated small molecules like m-Cresol-d8 represents a significant step forward in our ability to unravel the complexities of protein aggregation, with important implications for the development of more stable biotherapeutics and novel treatments for protein misfolding diseases.

References

• Singh, S. K., et al. (2011). Mechanisms of m-cresol induced protein aggregation studied using a model protein cytochrome c. Protein Science, 20(4), 729-741. Available from: [Link]

• Takeuchi, K., & Tanimoto, T. (2018). Mass spectrometric analysis of protein–ligand interactions. Mass Spectrometry, 7(1), A0065. Available from: [Link]

• Thirumangalathu, R., et al. (2006). Mechanisms of m-cresol-induced protein aggregation studied using a model protein cytochrome c. Journal of Pharmaceutical Sciences, 95(7), 1469-1483. Available from: [Link]

• Guan, X., et al. (2021). NMR-Based Methods for Protein Analysis. Analytical Chemistry, 93(1), 474-494. Available from: [Link]

• DLS Protocol. (n.d.). Retrieved from a university website.

• Sours, K. M., et al. (2009). Insights into Protein Aggregation by NMR Characterization of Insoluble SH3 Mutants Solubilized in Salt-Free Water. Journal of Molecular Biology, 394(1), 132-146. Available from: [Link]

• Investigation of Protein Ligand Interactions by NMR. (n.d.). Retrieved from a university website.

• Li, Z., et al. (2023). Elucidating Protein–Ligand Interactions in Cell Lysates Using High-Throughput Hydrogen–Deuterium Exchange Mass Spectrometry with Integrated Protein Thermal Depletion. Analytical Chemistry, 95(2), 1187-1195. Available from: [Link]

• Vilar, M., et al. (2021). A guide to studying protein aggregation. The FEBS Journal, 288(23), 6616-6644.

• ResearchGate. (n.d.). Mechanisms of m-cresol-induced Protein Aggregation Studied Using a Model Protein Cytochrome c | Request PDF. Retrieved from: [Link]

• Isotope Labels Combined with Solution NMR Spectroscopy Make Visible the Invisible Conformations of Small-to-Large RNAs. (2022). Chemical Reviews.

• Protein analysis by dynamic light scattering: methods and techniques for students. (2012). Biochemistry and Molecular Biology Education. Available from: [Link]

• Using Covalent Labeling and Mass Spectrometry to Study Protein Binding Sites of Amyloid Inhibiting Molecules. (2017). Journal of the American Society for Mass Spectrometry. Available from: [Link]

• Studying protein-ligand interactions by protein-denaturation and quantitative cross-linking mass spectrometry. (2019). Analytical Chemistry. Available from: [Link]

• NMR-Bio. (n.d.). Isotope-labeled amino acids and compounds for NMR studies. Retrieved from: [Link]

• Analyzing Protein Architectures and Protein-Ligand Complexes by Integrative Structural Mass Spectrometry. (2018). Journal of Visualized Experiments. Available from: [Link]

• Wikipedia. (n.d.). Methods to investigate protein–protein interactions. Retrieved from: [Link]

• α-Synuclein Aggregation Monitored by Thioflavin T Fluorescence Assay. (2018). Bio-protocol. Available from: [Link]

• NMR techniques used to study ligand-bound conformation and protein... (n.d.). ResearchGate.

• Gingras, A. C., et al. (2007). Analysis of protein complexes using mass spectrometry. Nature Reviews Molecular Cell Biology, 8(8), 645-654. Available from: [Link]

• NMR approaches in structure-based lead discovery: Recent developments and new frontiers for targeting multi-protein complexes. (2015). Progress in Biophysics and Molecular Biology. Available from: [Link]

• Screening Protein–Small Molecule Interactions by NMR. (2012). Methods in Molecular Biology. Available from: [Link]

• Chalmers, M. J., et al. (2011). Differential hydrogen/deuterium exchange mass spectrometry analysis of protein-ligand interactions. Expert Review of Proteomics, 8(1), 43-57. Available from: [Link]

• Unchained Labs. (n.d.). Dynamic Light Scattering (DLS). Retrieved from: [Link]

• Tugarinov, V., et al. (2002). Four-Dimensional NMR Spectroscopy of a 723-Residue Protein: Chemical Shift Assignments and Secondary Structure of Malate Synthase G. Journal of the American Chemical Society, 124(34), 10025-10035. Available from: [Link]

• Center for Macromolecular Interactions. (n.d.). Dynamic Light Scattering (DLS). Retrieved from: [Link]

• SYNMR. (2023, May 22). Advantages and Limitations of Deuterated Solvents in Organic Synthesis. Retrieved from: [Link]

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• 5. Deuterated Crosslinkers for Mass Spectrometry [proteochem.com]
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Technical Notes & Optimization

Technical Support Center: m-Cresol-d8 Stability and Storage Guide

Answering the critical need for data integrity in analytical and pharmaceutical research, this guide serves as a dedicated technical support center for m-Cresol-d8. As a Senior Application Scientist, my goal is to provide researchers, scientists, and drug development professionals with a comprehensive resource grounded in scientific principles and practical, field-tested experience. This document moves beyond simple instructions to explain the causality behind storage and handling protocols, ensuring the long-term stability and reliability of this essential deuterated standard.

m-Cresol-d8 (3-Methylphenol-d8) is a stable isotope-labeled internal standard vital for achieving precise and accurate quantification in mass spectrometry-based analyses, particularly in pharmacokinetic and bioanalytical studies.[1] Its utility, however, is directly dependent on its chemical and isotopic purity. Improper handling and storage can lead to degradation, contamination, or isotopic exchange, compromising the integrity of experimental results. This guide provides a series of frequently asked questions and troubleshooting protocols to address common challenges encountered during its use.

Section 1: General Storage & Handling FAQs

Q1: What are the ideal storage conditions for m-Cresol-d8?

The primary goal for storing m-Cresol-d8 is to protect it from moisture, light, and air (oxygen). It is chemically stable when stored under the recommended conditions.[2][3]

• Temperature: Store at room temperature.[2]

• Atmosphere: Store under an inert gas atmosphere (e.g., argon or nitrogen) to prevent oxidation.[4] Many suppliers ship the product under an inert gas for this reason.

• Light: Protect from light, as exposure can accelerate decomposition.[3][4] Store in the original amber vial or a light-resistant container.

• Moisture: The compound is hygroscopic (readily absorbs moisture).[3] Keep the container tightly sealed in a dry, well-ventilated place.[4][5]

Q2: I just received my vial of m-Cresol-d8. How should I handle it upon receipt?

Upon receipt, inspect the container for any damage. If the seal is broken, contact the supplier immediately. For initial use and subsequent access, it is critical to minimize exposure to the ambient atmosphere.

• Equilibration: Allow the vial to come to room temperature before opening to prevent condensation of moisture from the air onto the cold compound.

• Inert Atmosphere: Whenever possible, open and handle the vial in a glove box or glove bag with a dry, inert atmosphere.

• Minimal Exposure: If a glove box is unavailable, uncap the vial briefly, remove the required amount with a clean, dry syringe or pipette, and immediately flush the vial headspace with a gentle stream of inert gas before resealing tightly.

Q3: Is m-Cresol-d8 sensitive to light or air?

Yes. Phenolic compounds like m-cresol are susceptible to oxidation, which can be accelerated by exposure to air and light.[6] This process can lead to the formation of colored impurities, gradually turning the colorless or pale-yellow liquid darker.[6] Storing under an inert gas and in a light-resistant container is a critical preventative measure.[3][4]

Q4: My m-Cresol-d8 is a solid, but the literature says it's a liquid. Is something wrong?

No, this is normal. m-Cresol-d8 has a melting point between 8-10 °C (46-50 °F).[7][8] If your laboratory's ambient temperature or the storage location is below this range, the compound will solidify. You can gently warm the vial to room temperature to return it to its liquid state before use. This physical change does not impact the compound's chemical integrity.

Section 2: Stability & Degradation

Q5: How stable is m-Cresol-d8 long-term?

m-Cresol-d8 is considered stable if stored correctly.[2] However, as a best practice, it is recommended to re-analyze the chemical purity of the compound after three years or if you have any reason to suspect degradation (e.g., discoloration, unexpected analytical results).[2]

Q6: What are the common degradation pathways for m-Cresol-d8?

The primary degradation pathway is oxidation. Phenols can oxidize to form various products, including quinones and polymeric materials. This process is often initiated by light, air (oxygen), and trace metal impurities. While the deuteration enhances bond strength, the fundamental chemical reactivity remains similar to the unlabeled compound.[1] Bacterial degradation is also a known pathway for cresols in the environment, though this is less of a concern for pure standards stored in a laboratory setting.[9][10]

Q7: What is "back-exchange" and is it a risk for m-Cresol-d8?

Back-exchange is the undesired replacement of deuterium atoms with hydrogen (protons) from the surrounding environment, reducing isotopic purity.[11]

• Hydroxyl Deuteron (-OD): The deuterium on the hydroxyl group is acidic and will rapidly exchange with protons from any protic source, such as water (H₂O) in the atmosphere or in solvents. This is generally expected and for mass spectrometry, the mass shift from the deuterated methyl and aromatic ring is the primary concern.

• Aromatic & Methyl Deuterons (-CD₃, -C₆D₄): The deuterium atoms on the aromatic ring and the methyl group are attached to carbon and are not readily exchangeable under normal analytical conditions. These C-D bonds are stable.[1] Back-exchange at these positions would require harsh acidic or basic conditions or specific catalytic activity, which should not occur during standard storage or use.[11]

Section 3: Troubleshooting Experimental Issues

Q8: My calibration curve is non-linear. Could my m-Cresol-d8 standard be the problem?

Yes, it's a possibility. If the standard has degraded, its actual concentration will be lower than the theoretical concentration, leading to inaccuracies in preparing your calibrators. This can manifest as a non-linear or shifted calibration curve. Before remaking the entire curve, verify the purity of your standard (see Protocol 2).

Q9: I'm seeing unexpected peaks in my analysis. Could they be from m-Cresol-d8 degradation?

This is a key indicator of degradation. Oxidation products of m-cresol will have different masses and retention times. If you observe new, unexpected peaks in your internal standard channel or in blank samples prepared with the standard, it strongly suggests the presence of impurities or degradation products.

Q10: My quantitative results are inconsistent. How do I verify my standard's concentration?

Inconsistent results, especially a drift over time, can point to an unstable stock solution or degradation of the neat material. To verify the concentration, you can perform a purity analysis using a technique like quantitative NMR (qNMR) against a certified reference material. For routine checks, comparing a freshly prepared stock solution against an older one via LC-MS can reveal shifts in response, indicating potential degradation.

Section 4: Protocols & Workflows

Protocol 1: Recommended Procedure for Preparing a Stock Solution

This protocol is designed to minimize contamination and ensure accurate concentration.

• Glassware Preparation: Thoroughly dry all glassware (volumetric flask, pipette tips) at 150 °C for at least 4 hours to remove residual moisture. Allow to cool in a desiccator or under an inert gas stream.

• Equilibration & Weighing: Allow the m-Cresol-d8 vial to equilibrate to the balance room temperature. Weigh the required amount of the neat material into a tared vial using an analytical balance.

• Dissolution: Add a small amount of the desired solvent (e.g., methanol, acetonitrile) to dissolve the m-Cresol-d8 completely.

• Quantitative Transfer: Carefully transfer the solution to the appropriate volumetric flask. Rinse the weighing vial multiple times with the solvent and add the rinsings to the flask to ensure all the standard is transferred.

• Final Dilution: Bring the flask to volume with the solvent. Cap the flask and invert it 15-20 times to ensure a homogenous solution.

• Storage: Store the stock solution in an amber glass vial at a low temperature (e.g., 4 °C or -20 °C) to slow any potential degradation.

Protocol 2: How to Re-Analyze Chemical Purity After Long-Term Storage

Proton NMR (¹H NMR) is an effective method to check for the presence of protonated impurities or degradation.

• Sample Preparation: In a clean, dry NMR tube, dissolve a small, accurately weighed amount of the m-Cresol-d8 in a suitable deuterated solvent (e.g., Chloroform-d, Acetone-d6).

• Data Acquisition: Acquire a standard ¹H NMR spectrum. Ensure the spectral window is wide enough to observe potential impurity signals.

• Data Analysis:

  • Check for Residual Protons: Integrate the residual solvent peak and any other small peaks in the aromatic and methyl regions.

  • Identify Impurities: Compare the spectrum to a reference spectrum of a fresh, pure standard if available. The appearance of new, significant peaks is indicative of degradation or contamination.

  • Assess Isotopic Purity: While ¹H NMR is not the primary tool for isotopic enrichment, the absence of large signals at the positions corresponding to m-cresol protons is a good indicator of high deuteration.

Section 5: Summary Tables

Table 1: Physical and Chemical Properties of m-Cresol-d8

Property	Value	Source(s)
Chemical Formula	CD₃C₆D₄OD	[2][7]
Molecular Weight	116.19 g/mol	[2][7]
CAS Number	302911-90-6	[2][7]
Isotopic Purity	Typically ≥98 atom % D	[2][7]
Appearance	Colorless to pale yellow liquid	[3][12]
Melting Point	8-10 °C	[7]
Boiling Point	203 °C	[7]
Density	~1.126 g/mL at 25 °C	[7]
Flash Point	86 °C (186.8 °F)

Table 2: Summary of Recommended Storage & Handling Conditions

Condition	Recommendation	Rationale
Temperature	Room Temperature (Neat)	Prevents freezing/thawing cycles.
Atmosphere	Under Inert Gas (Argon/Nitrogen)	Prevents oxidation.[4]
Light	Protect from Light (Amber Vial)	Prevents light-induced degradation.[3]
Moisture	Tightly Sealed, Dry Location	Compound is hygroscopic.[3]
Handling	Use Dry Glassware and Inert Atmosphere	Minimizes water contamination and back-exchange of the -OD group.
Long-Term	Re-analyze purity after 3 years	Ensures continued integrity of the standard.[2]

Section 6: Visual Guides

Caption: Troubleshooting flowchart for m-Cresol-d8 related issues.

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• 2. cdnisotopes.com [cdnisotopes.com]
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• 6. M-Cresol | CH3C6H4OH | CID 342 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. inter-chemie.com [inter-chemie.com]

Technical Support Center: m-Cresol Degradation Pathways

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating the degradation pathways of m-Cresol. This guide is designed to provide in-depth technical assistance, troubleshooting advice, and detailed protocols to support your experimental work.

Section 1: Frequently Asked Questions (FAQs) about m-Cresol Degradation

This section addresses common questions regarding the fundamental aspects of m-Cresol degradation.

Q1: What are the primary microbial degradation pathways for m-Cresol?

A1: The microbial degradation of m-Cresol predominantly proceeds through two main pathways, largely dependent on the specific microbial species and the growth conditions, particularly the primary carbon source.[1][2]

• The Gentisate Pathway: When certain bacteria, such as Pseudomonas putida, are grown on substrates like 3,5-xylenol, they can metabolize m-Cresol via the gentisate pathway.[1][2] In this pathway, m-Cresol is first oxidized to 3-hydroxybenzoate, which is then hydroxylated to form gentisate (2,5-dihydroxybenzoate).[1][2] The aromatic ring of gentisate is then cleaved by the enzyme gentisate 1,2-dioxygenase.[2][3]

• The Catechol meta-Cleavage Pathway: When m-Cresol is the sole carbon source for growth, many Pseudomonas species utilize a meta-cleavage pathway.[1][2] In this route, m-Cresol is hydroxylated to form 3-methylcatechol. This intermediate then undergoes ring cleavage catalyzed by the enzyme catechol 2,3-dioxygenase.[1][2] The resulting ring-fission products are further metabolized by enzymes such as 2-hydroxymuconic semialdehyde dehydrogenase and hydrolase.[1][2]

It is crucial to understand that the induction of these enzymatic pathways is substrate-dependent. For instance, P. putida grown on 3,5-xylenol shows high gentisate oxygenase activity, while the same bacterium grown on m-Cresol exhibits high catechol oxygenase activity.[1][2]

Caption: Major microbial degradation pathways of m-Cresol.

Q2: What are the key factors influencing the rate of m-Cresol biodegradation?

A2: The efficiency of m-Cresol biodegradation is influenced by a variety of environmental and experimental factors:

• pH: The optimal pH for m-Cresol degradation by many bacterial strains is around neutral (pH 7.0).[4] Extreme pH values can inhibit the activity of the degradative enzymes.

• Temperature: Most mesophilic bacteria that degrade m-Cresol have an optimal temperature range of 30-37°C.[4]

• Nutrient Availability: The presence of essential nutrients, particularly a suitable nitrogen source, can enhance the biodegradation rate.

• Initial m-Cresol Concentration: m-Cresol can be inhibitory to microbial growth at high concentrations.[5] The degradation kinetics often follow a substrate inhibition model, where the degradation rate increases with concentration up to a certain point and then decreases as the inhibitory effects become more pronounced.[5]

• Presence of Co-contaminants: The presence of other phenolic compounds or heavy metals can impact m-Cresol degradation. Some compounds may be preferentially degraded, while others can be inhibitory.[6]

• Oxygen Availability: Aerobic degradation of m-Cresol is generally faster and more complete than anaerobic degradation. A lack of dissolved oxygen can be a limiting factor in biodegradation.[7]

Q3: What are the primary non-biological degradation pathways for m-Cresol?

A3: Besides microbial degradation, m-Cresol can be degraded through photochemical and chemical oxidation processes:

• Photochemical Degradation: This involves the use of light to initiate the degradation process. In the atmosphere, m-Cresol is degraded by hydroxyl radicals produced photochemically, with a half-life of a few hours.[8] In aqueous solutions, photocatalysis using semiconductors like zinc oxide (ZnO) under UV or visible light has been shown to be effective.[9][10] This process generates highly reactive oxygen species, such as hydroxyl radicals, that attack the m-Cresol molecule.[9] Intermediates such as 3,5-dihydroxytoluene and 2,5-dihydroxy-benzaldehyde have been identified during the photocatalytic degradation of m-Cresol.[9]

• Chemical Oxidation (Advanced Oxidation Processes - AOPs):

  • Fenton Oxidation: This process uses a mixture of hydrogen peroxide (H₂O₂) and ferrous ions (Fe²⁺) to generate hydroxyl radicals, which are powerful oxidizing agents.[4][11] The optimal pH for the Fenton reaction is typically acidic (around pH 3).[4][10] The degradation of m-Cresol by the Fenton process leads to the formation of smaller organic acids, such as acetic and oxalic acid, and ultimately mineralization to CO₂ and water.[4]

  • Ozonation: Ozone (O₃) can also be used to oxidize m-Cresol, although the reaction byproducts need to be carefully considered.[12]

Section 2: Troubleshooting Guide for m-Cresol Degradation Experiments

This section provides solutions to common problems encountered during the study of m-Cresol degradation.

Microbial Degradation Experiments

Symptom / Observation	Potential Cause(s)	Recommended Solution(s)
No or very slow degradation of m-Cresol.	1. Toxicity: The initial concentration of m-Cresol is too high and is inhibiting microbial growth.[5]2. Incorrect Culture Conditions: pH, temperature, or nutrient levels are not optimal for the microbial culture.3. Lack of Acclimation: The microbial culture has not been properly acclimated to m-Cresol as a substrate.4. Oxygen Limitation: Insufficient aeration in the culture medium.[7]5. Contamination: The culture is contaminated with other microorganisms that do not degrade m-Cresol.[11][13]	1. Start with a lower concentration of m-Cresol and gradually increase it as the culture adapts.2. Adjust the pH and temperature to the optimal range for your specific microbial strain. Ensure the medium contains adequate nitrogen and phosphorus sources.3. Acclimate the culture by gradually introducing m-Cresol over several transfers.4. Increase the shaking speed of the incubator or use an aerator to ensure sufficient oxygen supply.5. Check the purity of your culture using microscopy and by plating on selective media.[13]
Degradation starts but then stalls.	1. Nutrient Limitation: Essential nutrients in the medium have been depleted.2. Accumulation of Toxic Intermediates: The degradation pathway is blocked, leading to the buildup of toxic byproducts.3. pH Shift: Microbial metabolism has caused a significant change in the pH of the medium, inhibiting further degradation.	1. Supplement the medium with a concentrated nutrient solution.2. Analyze the culture supernatant for the presence of intermediates using HPLC or GC-MS. Consider using a mixed microbial culture that can degrade a wider range of intermediates.3. Monitor the pH of the culture and adjust as necessary using a sterile buffer solution.
Inconsistent or non-reproducible degradation rates.	1. Inoculum Variability: The age or density of the microbial inoculum is not consistent between experiments.2. Inconsistent Culture Conditions: Minor variations in temperature, pH, or shaking speed between experimental runs.3. Analytical Errors: Inconsistent sample preparation or analysis.	1. Standardize your inoculum preparation procedure to ensure a consistent cell density and growth phase.2. Carefully control and monitor all experimental parameters.3. Follow a standardized protocol for sample collection, storage, and analysis.

Analytical Troubleshooting (HPLC/GC-MS)

Symptom / Observation	Potential Cause(s)	Recommended Solution(s)
No peak corresponding to m-Cresol is detected.	1. Degradation is complete. 2. Improper Sample Preparation: m-Cresol was lost during extraction or derivatization.3. Incorrect Analytical Method Parameters: The GC or HPLC method is not optimized for m-Cresol detection.	1. Analyze a sample from an earlier time point.2. Review your sample preparation protocol. For aqueous samples, ensure the pH is adjusted correctly for extraction.[14]3. Verify the column type, mobile phase/carrier gas, temperature program, and detector settings are appropriate for phenols.[8]
Appearance of unexpected peaks in the chromatogram.	1. Formation of Degradation Intermediates: These are the byproducts of m-Cresol degradation.[9]2. Contamination: Contaminants from glassware, solvents, or the analytical instrument itself.[15]3. Sample Matrix Effects: Other components in your sample are being detected.	1. Use GC-MS to identify the mass spectra of the unknown peaks and compare them to library data for potential intermediates.2. Run a blank sample (solvent only) to identify any background contamination. Ensure all glassware is thoroughly cleaned.3. Analyze a sample of your matrix without m-Cresol to identify background peaks.
Broad or tailing peaks for m-Cresol.	1. Active Sites in the GC Inlet or Column: Phenolic compounds can interact with active sites, leading to poor peak shape.2. Column Overload: The concentration of m-Cresol injected is too high.3. Incompatible Sample Solvent: The solvent used to dissolve the sample is not compatible with the mobile phase (HPLC).	1. Use a deactivated inlet liner and a column specifically designed for the analysis of polar compounds. Trim the front end of the column.2. Dilute the sample before injection.3. Dissolve the sample in the mobile phase whenever possible.

Section 3: Detailed Experimental Protocols

Protocol 3.1: Aerobic Biodegradation of m-Cresol by an Isolated Bacterial Strain

This protocol outlines a typical batch experiment to assess the ability of a bacterial isolate to degrade m-Cresol as a sole carbon source.

1. Materials:

• Bacterial strain capable of degrading m-Cresol (e.g., Pseudomonas putida)

• Mineral Salts Medium (MSM)

• m-Cresol (analytical grade)

• Sterile baffled flasks (250 mL)

• Incubator shaker

• Spectrophotometer

• HPLC or GC-MS for m-Cresol analysis

2. Procedure:

• Prepare Inoculum:

  • Inoculate a single colony of the bacterial strain into 50 mL of a rich medium (e.g., Luria-Bertani broth) and incubate overnight at the optimal growth temperature with shaking.

  • Harvest the cells by centrifugation (e.g., 5000 x g for 10 minutes).

  • Wash the cell pellet twice with sterile MSM to remove any residual rich medium.

  • Resuspend the cell pellet in MSM to a desired optical density (OD₆₀₀) of approximately 1.0. This will be your inoculum.

• Set up Biodegradation Experiment:

  • Prepare MSM containing the desired initial concentration of m-Cresol (e.g., 50 mg/L). Note: Prepare a concentrated stock solution of m-Cresol and add it to the sterile MSM to avoid autoclaving m-Cresol.

  • Dispense 100 mL of the m-Cresol-containing MSM into each sterile baffled flask.

  • Inoculate the flasks with the prepared inoculum to a starting OD₆₀₀ of 0.05.

  • Include a control flask containing MSM and m-Cresol but no inoculum to account for abiotic losses.

  • Include another control flask with inoculum but no m-Cresol to monitor endogenous respiration.

  • Incubate the flasks in an incubator shaker at the optimal temperature and shaking speed (e.g., 30°C and 150 rpm).

• Sampling and Analysis:

  • At regular time intervals (e.g., 0, 2, 4, 8, 12, 24 hours), aseptically withdraw samples from each flask.

  • Measure the cell growth by monitoring the OD₆₀₀.

  • For m-Cresol analysis, centrifuge a portion of the sample to pellet the cells.

  • Filter the supernatant through a 0.22 µm syringe filter.

  • Analyze the concentration of m-Cresol in the filtrate using a calibrated HPLC or GC-MS method.

Caption: Workflow for a typical m-Cresol biodegradation experiment.

Protocol 3.2: Assay for Catechol 2,3-Dioxygenase Activity

This spectrophotometric assay measures the activity of catechol 2,3-dioxygenase, a key enzyme in the meta-cleavage pathway of m-Cresol degradation. The assay is based on the formation of 2-hydroxymuconic semialdehyde, which has a strong absorbance at 375 nm.[16][17]

1. Materials:

• Cell-free extract containing catechol 2,3-dioxygenase

• Phosphate buffer (50 mM, pH 7.5)

• Catechol solution (50 mM in water)

• Spectrophotometer and cuvettes

2. Procedure:

• Prepare Cell-Free Extract:

  • Grow the bacterial culture in a medium that induces the expression of catechol 2,3-dioxygenase (e.g., MSM with m-Cresol as the sole carbon source).

  • Harvest and wash the cells as described in Protocol 3.1.

  • Resuspend the cell pellet in cold phosphate buffer.

  • Lyse the cells using a suitable method such as sonication or a French press.[2][18] Keep the sample on ice throughout the lysis procedure.

  • Centrifuge the lysate at high speed (e.g., 12,000 x g for 30 minutes at 4°C) to pellet cell debris.

  • The resulting supernatant is the cell-free extract. Determine the protein concentration of the extract using a standard method (e.g., Bradford assay).

• Enzyme Assay:

  • Set the spectrophotometer to read absorbance at 375 nm.

  • In a cuvette, prepare the reaction mixture containing:

    • 960 µL of 50 mM phosphate buffer (pH 7.5)

    • 20 µL of cell-free extract

  • Initiate the reaction by adding 20 µL of 50 mM catechol solution.

  • Immediately mix the contents of the cuvette and start monitoring the increase in absorbance at 375 nm for several minutes.

  • The rate of increase in absorbance is proportional to the enzyme activity.

• Calculation of Specific Activity:

  • Calculate the enzyme activity using the Beer-Lambert law (A = εcl), where:

    • A is the change in absorbance per minute.

    • ε is the molar extinction coefficient of 2-hydroxymuconic semialdehyde (36,000 M⁻¹cm⁻¹ at 375 nm).[16][17]

    • c is the change in concentration of the product per minute.

    • l is the path length of the cuvette (typically 1 cm).

  • Specific activity is expressed as units of enzyme per milligram of protein (µmol of product formed per minute per mg of protein).

Section 4: Quantitative Data Summary

Table 1: Kinetic Parameters for Microbial Degradation of m-Cresol

Microorganism	Growth Model	µ_max_ (h⁻¹)	K_s_ (mg/L)	K_i_ (mg/L)	Reference
Lysinibacillus cresolivorans	Haldane	0.89	426.25	51.26	[4]
Mixed microbial culture	Han-Levenspiel, Luong	-	-	-	[5]
Pseudomonas putida ATCC 17484 (on p-Cresol)	Haldane	0.185	-	243.56	[1]

Note: µ_max_ = maximum specific growth rate, K_s_ = half-saturation constant, K_i_ = inhibition constant.

Table 2: Environmental Half-life of m-Cresol

Environmental Compartment	Condition	Half-life	Reference
Atmosphere	Photodegradation by hydroxyl radicals	6.0 - 8.2 hours	[8]
Surface Water	Aerobic biodegradation	Hours to a few days	[8]
Soil	Aerobic biodegradation	Approximately 1 week	[19]
Estuarine Water	Biodegradation	1-6 days	[20]

References

• Hopper, D. J., & Taylor, D. G. (1975). Pathways for the degradation of m-cresol and p-cresol by Pseudomonas putida. Journal of bacteriology, 122(1), 1–6. [Link]

• Chrom Tech, Inc. (2024). Mastering Chromatogram Interpretation: A Step-by-Step Guide. [Link]

• Abdollahi, Y., et al. (2011). Photodegradation of m-cresol by Zinc Oxide under Visible-light Irradiation.

• Kavitha, V., & Palanivelu, K. (2005). Destruction of cresols by Fenton oxidation process. Water research, 39(13), 3062–3072. [Link]

• Feng, Y., et al. (1999). Purification and Characterization of Gentisate 1,2-Dioxygenases from Pseudomonas alcaligenes NCIB 9867 and Pseudomonas putida NCIB 9869. Journal of Bacteriology, 181(22), 6931-6938. [Link]

• Hopper, D. J., & Taylor, D. G. (1975). Pathways for the degradation of m-cresol and p-cresol by Pseudomonas putida. Applied and Environmental Microbiology, 30(3), 456-461. [Link]

• Jung, Y. S., et al. (2009). Effect of pH on Fenton and Fenton-like oxidation. Environmental Technology, 30(2), 183-190.

• Fiveable. (n.d.). Chromatographic and Spectroscopic Techniques for Environmental Analysis. [Link]

• Meckenstock, R. U., et al. (2015). Biodegradation: Updating the Concepts of Control for Microbial Cleanup in Contaminated Aquifers. Environmental Science & Technology, 49(12), 7073-7081. [Link]

• U.S. National Library of Medicine. (n.d.). Toxicological Profile for Cresols. [Link]

• ResearchGate. (n.d.). Removal ratios of m-cresol, heavy metals and TOC in different water samples. [Link]

• Ganiyu, S. O., et al. (2021). Degradation of Phenolic Compounds and Organic Matter from Real Winery Wastewater by Fenton and Photo-Fenton Processes Combined with Ultrasound. Water, 13(21), 3021. [Link]

• Feist, C. F., & Hegeman, G. D. (1969). Characterization of catechol 2,3-dioxygenase from Planococcus sp. strain S5 induced by high phenol concentration. Frontiers in Microbiology, 6, 884. [Link]

• Badanthadka, M. (2018). Cresols. ResearchGate. [Link]

• Lajeunesse, A., et al. (2013). Ozone oxidation of antidepressants in wastewater—Treatment evaluation and characterization of new by-products by LC-QToFMS. Chemistry Central Journal, 7(1), 15.

• Hopper, D. J., & Taylor, D. G. (1975). Pathways for the degradation of m-cresol and p-cresol by Pseudomonas putida. Applied and Environmental Microbiology, 30(3), 456-461. [Link]

• Wang, L., et al. (2012). A simple assay of catechol 2, 3-dioxygenase activity in whole-cell catalysis of Pseudomonas putida mt-2. ResearchGate. [Link]

• Dey, S., & Mukherjee, S. (2012). Kinetic modelling for removal of m-cresol from wastewater using mixed microbial culture in batch reactor. Water Science and Technology, 65(5), 859-866. [Link]

• Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting. [Link]

• Wikipedia. (n.d.). Gentisate 1,2-dioxygenase. [Link]

• Save My Exams. (2024). Interpreting Chromatograms (Edexcel IGCSE Chemistry): Revision Note. [Link]

• Agency for Toxic Substances and Disease Registry. (2008). Toxicological Profile for Cresols. [Link]

• Waters Corporation. (n.d.). How to Read HPLC Chromatograms. [Link]

• Axion Labs. (2023). HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works. [Link]

• Gerstein, A. S. (2022). Learning to Troubleshoot experiments. The American Biology Teacher, 84(5), 315-317. [Link]

• Hegazy, W. S., & El-Kot, G. A. (2014). Activity of a Carboxyl-Terminal Truncated Form of Catechol 2,3-Dioxygenase from Planococcus sp. S5. BioMed research international, 2014, 532679. [Link]

• National Center for Biotechnology Information. (n.d.). Cresol. PubChem. [Link]

• U.S. Environmental Protection Agency. (n.d.). Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC. [Link]

• Wivagg, C. N., et al. (2020). Deconstructing Cell-Free Extract Preparation for in Vitro Activation of Transcriptional Genetic Circuitry. ACS Synthetic Biology, 9(4), 838-850. [Link]

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Technical Support Center: Purification of m-Cresol Isomers

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are working with m-cresol and need to navigate the complexities of its purification. The separation of cresol isomers—ortho (o), meta (m), and para (p)—presents a significant challenge due to their similar physicochemical properties. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you achieve your desired purity.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of m-cresol and p-cresol so challenging?

The primary difficulty lies in their nearly identical boiling points: m-cresol boils at approximately 202.2°C, while p-cresol boils at 201.9°C.[1] This minute difference of only 0.3°C makes their separation by conventional fractional distillation practically impossible, even with highly efficient columns.[2][3] In contrast, o-cresol has a lower boiling point (191°C) and can typically be separated from the m- and p- isomers by distillation.[2]

Q2: What are the most effective methods for separating m-cresol from p-cresol?

Given the limitations of distillation, several alternative methods are employed, each with its own advantages:

• Complexation Crystallization: This is a highly effective and widely used industrial method. It relies on the selective formation of a solid complex (an adduct) between one of the isomers and a complexing agent. Urea is commonly used to selectively form a crystalline complex with m-cresol.[4][5] This complex precipitates from the mixture, is separated by filtration, and then decomposed to release high-purity m-cresol.[4]

• Chromatography: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are powerful techniques, especially for analytical assessment and small-scale preparative work. For HPLC, standard C18 columns often provide poor resolution, but phenyl-based columns can effectively separate the isomers due to π-π interactions with the aromatic rings of the cresols.[6][7] For GC, derivatization of the phenolic hydroxyl group (e.g., silylation) is often necessary to achieve baseline separation, as underivatized m- and p-cresol tend to co-elute.[8]

• Adsorption: This method uses materials with specific affinities for one isomer. For instance, NaZSM-5 zeolites have been shown to selectively adsorb p-cresol, allowing for the enrichment of m-cresol in the unadsorbed fraction.[9]

• Stripping Crystallization: This is an advanced technique that combines distillation and crystallization at the triple point of the substance.[10][11] However, studies suggest it is more effective for purifying p-cresol from the mixture, making it less suitable for isolating pure m-cresol.[12]

Q3: How can I accurately determine the purity and isomeric ratio of my cresol sample?

Accurate purity assessment is critical. The two most reliable methods are:

• Reversed-Phase HPLC (RP-HPLC): Use a phenyl stationary phase column for enhanced selectivity.[6] This method can provide baseline separation of all three isomers. A typical mobile phase might consist of a methanol/water or acetonitrile/water gradient.

• Gas Chromatography-Mass Spectrometry (GC-MS) after Derivatization: Silylating the cresol isomers before injection overcomes the co-elution problem on standard GC columns (like an HP-5ms).[8] This method allows for clean separation and accurate quantification of o-, m-, and p-cresol.

Raman spectroscopy has also been explored as a rapid analytical method for quantifying m- and p-cresol in industrial mixtures.[13]

Q4: What are the common impurities found in commercial or technical-grade m-cresol?

Besides the other isomers (o- and p-cresol), technical-grade cresol derived from sources like coal tar can contain a variety of other compounds. These include phenol, xylenols (dimethylphenols), ethylphenols, and trimethylphenols.[3] Cresols are also susceptible to oxidation from air exposure, which can form colored impurities that give the product a yellow or brownish tint.[14]

Troubleshooting Guide

This section addresses specific problems you may encounter during your purification experiments.

Issue 1: My fractional distillation of a mixed cresol sample failed to separate m-cresol and p-cresol.

• Causality: This is the expected outcome. As noted in the FAQs, the boiling points of m- and p-cresol are too close for effective separation via standard distillation.[1]

• Solution:

  • Primary Recommendation: Switch to complexation crystallization with urea . This chemical separation method exploits differences in molecular structure rather than boiling point and is highly effective. See Protocol 1 for a detailed methodology.

  • Alternative (for specific cases): Consider azeotropic distillation . The addition of an azeotrope-forming agent, such as benzyl alcohol, can alter the relative volatilities of the isomers, enabling separation by distillation.[15] This is a more complex setup and requires subsequent removal of the azeotroping agent.

Issue 2: The yield from my urea complexation crystallization is very low.

• Causality: Low yield can result from several factors: incorrect stoichiometry, improper temperature control, or the use of an inappropriate solvent.

• Solution:

  • Verify Stoichiometry: Ensure the molar ratio of urea to the estimated amount of m-cresol in your starting mixture is correct. A common starting point is a molar ratio of 1.00–1.30 moles of urea to 1 mole of m-cresol.[5]

  • Optimize Temperature Profile: The initial heating step (e.g., to 70-95°C) is crucial to dissolve the urea completely.[4] The subsequent cooling must be controlled; cooling too rapidly can trap impurities and reduce selective crystallization. A slow, controlled cooling to 0-8°C is often recommended for optimal crystal formation.[4]

  • Solvent Selection: The choice of solvent is critical. A mixture of toluene and a liquid alkane (like petroleum ether) is often used.[2][4] The solvent helps to dissolve the cresols initially and facilitates the precipitation of the specific m-cresol-urea complex. The volume of solvent should be optimized; typically 1-2 times the volume of the raw cresol mixture.[4]

Issue 3: My HPLC analysis shows co-eluting or poorly resolved peaks for m- and p-cresol.

• Causality: You are likely using a standard C18 (ODS) column, which relies mainly on hydrophobic interactions and often fails to provide adequate selectivity for these positional isomers.[7]

• Solution:

  • Change the Stationary Phase: Switch to a phenyl column . The π-π interactions between the phenyl rings of the stationary phase and the aromatic cresol isomers provide an additional separation mechanism, leading to enhanced resolution.[6][7]

  • Optimize Mobile Phase: Adjust the ratio of your organic modifier (e.g., methanol or acetonitrile) to water. A slower gradient or an isocratic method with a lower percentage of organic solvent can sometimes improve separation.

  • Consider Derivatization: As a last resort for analytical purposes, you can derivatize the sample (e.g., to form cresyl acetate) before HPLC analysis, which can alter retention times and improve separation on a standard C18 column.[6]

Issue 4: My purified m-cresol is colorless initially but turns yellow or brown upon storage.

• Causality: Cresols, like other phenols, are susceptible to oxidation when exposed to air and light.[14] This process forms highly colored quinone-type compounds, even in trace amounts.

• Solution:

  • Re-purification: The colored impurities can be removed. For small scales, running the material through a short plug of silica gel or activated carbon can be effective.[1] For larger scales, vacuum distillation is a viable option.

  • Prevention: Proper storage is key. Store purified m-cresol under an inert atmosphere (e.g., nitrogen or argon), in an amber glass bottle to protect it from light, and in a cool, dark place.[1] Adding an antioxidant like BHT (butylated hydroxytoluene) in trace amounts can also inhibit oxidation.

Data Presentation

Table 1: Physical Properties of Cresol Isomers

Property	o-Cresol	m-Cresol	p-Cresol
IUPAC Name	2-Methylphenol	3-Methylphenol	4-Methylphenol
Molar Mass	108.14 g/mol	108.14 g/mol	108.14 g/mol
Melting Point	29.8 °C	11.8 °C	34.8 °C
Boiling Point	191.0 °C	202.2 °C	201.9 °C
Solubility in Water	2.5 g/100 mL	2.4 g/100 mL	1.9 g/100 mL

Data compiled from various sources, including[14].

Table 2: Comparison of Key Purification Methods for m/p-Cresol Separation

Method	Principle	Advantages	Disadvantages	Typical Purity
Complexation Crystallization	Selective formation of a solid adduct with urea.[4]	Highly effective, scalable for industrial production, high purity achievable.[16]	Multi-step process (complexation, filtration, decomplexation), requires solvent handling.	>99.5%[5]
Azeotropic Distillation	Alters relative volatility with an agent like benzyl alcohol.[15]	Utilizes distillation equipment.	Requires large amounts of a third component which must be removed later, complex process.	Can reach 98%[15]
Preparative HPLC	Chromatographic separation based on differential partitioning.	Very high purity, good for small to medium scales.[17][18]	High solvent consumption, lower throughput, expensive equipment.	>99.9%
Adsorption	Selective binding of one isomer to a solid adsorbent (e.g., zeolite).[9]	Potentially low energy consumption, can be run as a continuous process.	Adsorbent capacity and lifetime can be issues, may require regeneration steps.	Dependent on process

Experimental Protocols

Protocol 1: Purification of m-Cresol via Urea Complexation Crystallization

This protocol is a representative procedure based on methodologies described in the literature.[4][5]

Safety First: m-Cresol is toxic and corrosive.[19] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[20][21]

Materials:

• Crude m/p-cresol mixture

• Urea

• Toluene

• Petroleum ether (or another liquid alkane like hexane)

• Reaction vessel with overhead stirrer and temperature control

• Filtration apparatus (e.g., Büchner funnel)

• Distillation apparatus

Workflow Diagram:

Caption: Workflow for m-cresol purification by urea complexation.

Procedure:

• Complex Crystallization:

  • Charge the reaction vessel with the m/p-cresol mixture.

  • Add urea (1.0-1.3 molar equivalents to the m-cresol content) and a solvent mixture (e.g., toluene and petroleum ether, in a volume 1-2 times that of the cresol mixture).[4]

  • Heat the mixture to 70-95°C while stirring until all solids have dissolved.[4]

  • Slowly cool the mixture to 0-8°C over 2-4 hours to induce crystallization of the m-cresol-urea complex.[4]

• Solid-Liquid Separation:

  • Filter the resulting slurry through a Büchner funnel to isolate the white, needle-like crystals of the complex. The filtrate will be enriched with p-cresol.

  • Wash the crystals with a small amount of cold petroleum ether to remove residual mother liquor.

• Decomplexation:

  • Transfer the washed complex crystals to a new vessel.

  • Add toluene and water. Heat the mixture to 50-60°C. The complex will decompose, with the urea dissolving in the aqueous phase and the m-cresol dissolving in the toluene phase.[4]

  • Transfer the mixture to a separatory funnel and separate the organic and aqueous layers.

• Final Purification:

  • Take the organic (toluene) layer containing the m-cresol.

  • Perform vacuum distillation to separate the toluene solvent from the final, high-purity m-cresol product.

Protocol 2: Analytical HPLC Method for Cresol Isomer Separation

This protocol is a general guideline adapted from literature methods emphasizing the use of a phenyl column.[6]

Workflow Diagram:

Caption: Standard workflow for HPLC analysis of cresol isomers.

Procedure:

• System Configuration:

  • HPLC System: Standard HPLC with a UV detector.

  • Column: Phenyl stationary phase column (e.g., Shim-pack GIST Phenyl, or equivalent).[7]

  • Mobile Phase: A mixture of HPLC-grade methanol (or acetonitrile) and water. A typical starting point is 40:60 (v/v) methanol:water.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30-40°C.

  • Detection Wavelength: ~270 nm.

• Sample Preparation:

  • Prepare individual stock solutions of o-, m-, and p-cresol standards (e.g., 1000 mg/L in methanol).

  • Create a mixed working standard by diluting the stock solutions in the mobile phase.

  • Prepare your unknown sample by diluting it to an appropriate concentration in the mobile phase. Filter all samples through a 0.45 µm syringe filter before injection.

• Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject the mixed standard to determine the retention times and response factors for each isomer. The typical elution order on a phenyl column is o-cresol, followed by m-cresol and p-cresol.

  • Inject the unknown sample.

  • Identify and quantify the isomers in your sample by comparing retention times and peak areas to the standard.

References

• Wiley Analytical Science. (2020, January 19). Cresol determination made possible by silylation. Wiley Analytical Science. Retrieved from [Link]

• Maurí‐Aucejo, A. R., Llobat‐Estellés, M., Escarti‐Carrasco, M., & Marín‐Saez, R. (2006). Chromatographic Separation of Cresol Isomers by a β‐Cyclodextrin: Application for the Determination of Volatile Phenols in Alcoholic Beverages. Analytical Letters, 39(1), 87-101. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Cresols. In Agency for Toxic Substances and Disease Registry (U.S.). Retrieved from [Link]

• ResearchGate. (n.d.). Separation of the cresol isomers by stripping crystallization. Request PDF. Retrieved from [Link]

• Shimadzu. (n.d.). eL549 Analysis of Cresol Positional Isomers by Using Shim-pack GIST Phenyl Column. Shimadzu Corporation. Retrieved from [Link]

• Zang, N., Wang, H., Gu, J., & Wang, S. (2015). Separation and determination of cresol isomers with capillary gas chromatography. FUEL & CHEMICAL PROCESSES, 46(5), 52-54. Retrieved from [Link]

• Penta chemicals. (2024, November 28). m-Cresol - SAFETY DATA SHEET. Retrieved from [Link]

• Carl ROTH. (2024, October 9). Safety Data Sheet: m-Cresol. Retrieved from [Link]

• Carl ROTH. (2024, October 9). Safety Data Sheet: m-Cresol. Retrieved from [Link]

• Wikipedia. (n.d.). Cresol. Retrieved from [Link]

• Yang, X. (2013). Method for separating and purifying m-cresol from mixture of m-cresol and p-cresol. SciSpace. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Separation of m-Cresol Purple and Related Impurities. Retrieved from [Link]

• SUZHOU FEIXIANG NEW MATERIAL RESEARCH INSTITUTE CO LTD. (2014). Separation and purification method of m-cresol. Google Patents.
• Google Patents. (n.d.). Gas chromatographic method of m-cresol.

• ResearchGate. (n.d.). Purification of p-Cresol, o-Cresol, m-Cresol, and 2,6-Xylenol from the Quaternary Mixture by Three-Phase Crystallization. Request PDF. Retrieved from [Link]

• SUZHOU FEIXIANG NEW MATERIAL RESEARCH INSTITUTE CO LTD. (2017). Separation and purification method of m-cresol. Google Patents.

• Stoccatore, V., et al. (2022). HPLC-DAD Purification and Characterization of Meta-Cresol-Purple for Spectrophotometric Seawater pH Measurements. MDPI. Retrieved from [Link]

• Liu, X., Patsavas, M. C., & Byrne, R. H. (2011). Purification and Characterization of meta-Cresol Purple for Spectrophotometric Seawater pH Measurements. Environmental Science & Technology, 45(11), 4862-4868. Retrieved from [Link]

• Google Patents. (n.d.). Method for extracting m-cresol from mixture of m-cresol and p-cresol.

• Cines, M. R., et al. (1949). Separation of m- and p-Cresols by Liquid-Liquid Extraction. Industrial & Engineering Chemistry, 41(4), 814-818. Retrieved from [Link]

• LANXESS. (2020, June 15). Two main different technologies for m-cresol. Retrieved from [Link]

• ResearchGate. (n.d.). Purification of the 2,6-Xylenol/m-Cresol Mixture by a New Separation Technique Combining Distillation and Crystallization. Request PDF. Retrieved from [Link]

• ResearchGate. (n.d.). Determination of m-Cresol and p-Cresol in Industrial Cresols by Raman Spectrometer. Request PDF. Retrieved from [Link]

• ScienceDirect. (n.d.). Separation of m-cresol and p-cresol by NaZSM-5 with different Si/Al ratios. Retrieved from [Link]

• Google Patents. (n.d.). Purification of m-cresol from mixtures of m-cresol and p-cresol.

• Solubility of Things. (n.d.). m-Cresol. Retrieved from [Link]

• AIChE. (n.d.). Separation of the Cresol Isomers by a New Technique Combining Distillation and Crystallization. Retrieved from [Link]

• ResearchGate. (n.d.). Purification of meta-cresol purple and cresol red by flash chromatography: Procedures for ensuring accurate spectrophotometric seawater pH measurements. Request PDF. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Purification and Characterization of meta-Cresol Purple for Spectrophotometric Seawater pH Measurements. PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Cresol. PubChem. Retrieved from [Link]

• ResearchGate. (n.d.). Separation of the Cresol Isomers by a New Technique Combining Distillation and Crystallization. Request PDF. Retrieved from [Link]

• ACS Publications. (n.d.). Separation of Individual Cresols and Xylenols from Their Mixtures. Retrieved from [Link]

• Cosmetic Ingredient Review. (2022, November 10). Amended Safety Assessment of 6-Amino-m-Cresol as Used in Cosmetics. Retrieved from [Link]

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Technical Support Center: Troubleshooting Low Recovery of m-Cresol in Solid-Phase Extraction (SPE)

Welcome to the technical support center for solid-phase extraction. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with m-Cresol recovery during SPE. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but the underlying scientific rationale to empower you to diagnose and resolve these issues effectively.

Frequently Asked Questions (FAQs)

Here are some of the most common initial questions we receive regarding low m-Cresol recovery.

Q1: Why is my m-Cresol recovery unexpectedly low?

Low recovery is the most frequent issue in SPE and can stem from several factors.[1][2] For an analyte like m-Cresol, the most common culprits are:

• Analyte Breakthrough: The m-Cresol may not be properly retained on the SPE sorbent during sample loading and is lost to waste. This can be due to an incorrect choice of sorbent, improper sample pH, or a sample solvent that is too strong.[3]

• Incomplete Elution: The m-Cresol is retained on the sorbent but is not fully recovered during the elution step. This often points to an elution solvent that is too weak or an insufficient volume of solvent being used.[1][4]

• Premature Elution: The m-Cresol is partially or fully washed off the sorbent during the wash step because the wash solvent is too strong.[3]

Q2: What is the best type of SPE sorbent for m-Cresol?

For a moderately polar compound like m-Cresol, a reversed-phase (RP) sorbent is typically the most effective choice, especially when extracting from an aqueous sample matrix.[5][6][7] Common RP sorbents include silica-based C18 and polymeric sorbents. Polymeric sorbents can offer advantages for phenolic compounds, such as higher loading capacity and better stability across a wider pH range.[8][9]

Q3: How important is pH when extracting m-Cresol?

pH is critically important . m-Cresol is a weak acid with a pKa of approximately 10.1.[10][11] For optimal retention on a reversed-phase sorbent, the analyte should be in its neutral, non-ionized form.[7] Therefore, the pH of the sample should be adjusted to at least 2 pH units below the pKa of m-Cresol (i.e., pH ≤ 8). This suppresses the ionization of the phenolic hydroxyl group, making the molecule less polar and enhancing its retention on the nonpolar sorbent.[12][13]

In-Depth Troubleshooting Guide

If the initial FAQs have not resolved your issue, this section provides a systematic, in-depth approach to diagnosing and solving low m-Cresol recovery.

The First Step: A Systematic Diagnosis

Before making arbitrary changes to your protocol, it is essential to determine where in the SPE process the m-Cresol is being lost. This can be achieved by collecting and analyzing the eluate from each step of the process.[3]

Diagnostic Protocol: Fraction Collection

• Prepare Your Standard: Prepare a known concentration of m-Cresol in your sample matrix.

• Execute the SPE Method: Perform your current SPE procedure.

• Collect Fractions:

  • Collect the load eluate (the sample that passes through the cartridge during loading).

  • Collect the wash eluate (the solvent that passes through during the wash step).

  • Collect the final elution fraction .

• Analyze Fractions: Quantify the concentration of m-Cresol in each collected fraction using your analytical method (e.g., HPLC, GC).

This systematic collection will pinpoint the problematic step.

Visualizing the Diagnostic Workflow

Caption: A flowchart for diagnosing the cause of low m-Cresol recovery in SPE.

Scenario 1: m-Cresol is Found in the Load Fraction (Analyte Breakthrough)

If a significant amount of m-Cresol is detected in the initial sample eluate, it indicates a failure in retention. Here’s how to address this:

Root Cause Analysis & Solutions

• Incorrect pH of the Sample:

  • Causality: As m-Cresol is a weak acid (pKa ~10.1), if the sample pH is close to or above its pKa, the phenolic hydroxyl group will be deprotonated, forming the phenolate anion.[10][11] This negatively charged species is much more polar than the neutral molecule and will not be well-retained by a nonpolar reversed-phase sorbent.[7]

  • Solution: Adjust the sample pH to be at least 2 units below the pKa. A pH of 4-6 is generally a safe and effective range for phenolic compounds.[12] Use a dilute acid like acetic or formic acid for this adjustment.

• Inappropriate Sorbent Selection:

  • Causality: The chosen sorbent may not have the appropriate retention mechanism for m-Cresol.[1] For instance, using a normal-phase sorbent (like silica) for an aqueous sample will result in very poor retention of m-Cresol.[5]

  • Solution: Use a reversed-phase sorbent such as C18 or a polymeric equivalent (e.g., polystyrene-divinylbenzene).[6] If your sample matrix is highly organic, a normal-phase approach might be considered, but this is less common for m-Cresol.[5]

• Sample Loading Solvent is Too Strong:

  • Causality: If your sample is dissolved in a solvent with a high percentage of organic content (e.g., >5-10% methanol or acetonitrile), the solvent itself can act as an eluent, preventing the m-Cresol from binding to the sorbent.[14][15]

  • Solution: If possible, dilute your sample with water or an appropriate buffer to reduce the organic solvent concentration before loading.[14]

• High Flow Rate During Loading:

  • Causality: A high flow rate reduces the contact time between the analyte and the sorbent, preventing the establishment of the binding equilibrium.[1][14]

  • Solution: Decrease the flow rate during sample loading to approximately 1-2 mL/min.[1]

• Sorbent Bed Drying Out:

  • Causality: If the sorbent bed dries out after conditioning and before sample loading, the hydrophobic functional groups can collapse, leading to poor interaction with the analyte.[1][7]

  • Solution: Ensure the sorbent bed remains wetted after the equilibration step and before the sample is loaded.[7]

Visualizing the Impact of pH on m-Cresol Retention

Caption: The influence of sample pH on the ionization state and SPE retention of m-Cresol.

Scenario 2: m-Cresol is Found in the Wash Fraction (Premature Elution)

Detecting m-Cresol in your wash eluate means your wash step is too aggressive and is stripping the analyte from the sorbent along with the interferences.

Root Cause Analysis & Solutions

• Wash Solvent is Too Strong:

  • Causality: The wash solvent should be strong enough to remove weakly bound interferences but weak enough to leave the analyte of interest on the sorbent.[16] If the organic content of the wash solvent is too high, it will begin to elute the m-Cresol.

  • Solution: Decrease the elution strength of the wash solvent. For a reversed-phase method, this means reducing the percentage of organic solvent (e.g., methanol, acetonitrile) in the aqueous wash solution.[4] For example, if you are using 20% methanol and seeing breakthrough, try 5% or 10% methanol.

Scenario 3: m-Cresol is Not Detected or Low in All Fractions (Incomplete Elution)

If you find very little m-Cresol in the load, wash, and elution fractions, it is likely strongly bound to the sorbent and not being released during the elution step.

Root Cause Analysis & Solutions

• Elution Solvent is Too Weak:

  • Causality: The elution solvent must be strong enough to disrupt the hydrophobic interactions between m-Cresol and the sorbent.[1][4]

  • Solution: Increase the strength of your elution solvent.[4]

    • Increase Organic Percentage: If using a methanol/water mixture, increase the methanol percentage (e.g., from 70% to 90% or 100%).[1]

    • Change Solvent: Acetonitrile is a slightly stronger elution solvent than methanol in reversed-phase chromatography and can be used as an alternative.[17]

• Insufficient Elution Volume:

  • Causality: The volume of the elution solvent may not be sufficient to pass through the entire sorbent bed and desorb all of the bound analyte.[1][18]

  • Solution: Increase the volume of the elution solvent. Try eluting with two or three bed volumes of solvent. You can collect these as separate fractions to see when the analyte is fully eluted.[4]

• Secondary Interactions:

  • Causality: On silica-based sorbents (like C18), residual silanol groups on the silica surface can sometimes interact with polar functional groups on the analyte through hydrogen bonding. This secondary interaction can lead to irreversible binding.[19][20]

  • Solution:

    • Modify Elution Solvent pH: Adding a small amount of a basic modifier (like ammonium hydroxide) to the elution solvent can help disrupt these secondary interactions by ionizing the silanol groups.

    • Switch to a Polymeric Sorbent: Polymeric sorbents do not have these residual silanol groups and can provide better recovery for compounds prone to such secondary interactions.[8]

Summary of Key Physicochemical Properties and Starting Conditions

The table below provides a quick reference for the key properties of m-Cresol and recommended starting points for developing a robust SPE method.

Parameter	Value / Recommendation	Rationale & Citation
m-Cresol pKa	~10.1	The phenolic hydroxyl group is acidic.[10][11]
m-Cresol LogP	1.96	Indicates moderate hydrophobicity, suitable for reversed-phase SPE.[21]
SPE Mode	Reversed-Phase	Best for retaining moderately polar to non-polar analytes from aqueous matrices.[6][7]
Sorbent	C18 or Polymeric (e.g., Strata-X, Oasis HLB)	Provides hydrophobic retention mechanism. Polymeric sorbents can offer better pH stability and reduce silanol interactions.[8][9]
Sample pH	≤ 8.0 (ideally pH 4-6)	To ensure m-Cresol is in its neutral, non-ionized form for optimal retention.[7][13]
Conditioning Solvent	Methanol or Acetonitrile	Wets the hydrophobic sorbent.[14]
Equilibration Solvent	Water or buffer (at sample pH)	Prepares the sorbent for the aqueous sample.[17]
Wash Solvent	5-10% Methanol in Water	A starting point to remove polar interferences without eluting m-Cresol.[13]
Elution Solvent	>90% Methanol or Acetonitrile	A strong solvent to disrupt hydrophobic interactions and elute the analyte.[17]

By understanding the chemistry of m-Cresol and the principles of solid-phase extraction, you can systematically troubleshoot and optimize your method to achieve high and reproducible recoveries.

References

• Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. (2025). Welch Materials Inc.[Link]

• Understanding and Improving Solid-Phase Extraction. LCGC International.[Link]

• A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. (2022). National Institutes of Health (PMC).[Link]

• The Fundamentals of Solid Phase Extraction (SPE). (2021). Restek.[Link]

• Reversed Phase. Labsert.[Link]

• m-Cresol. ChemBK.[Link]

• Sample Prep Tech Tip: Troubleshooting SPE. Phenomenex.[Link]

• Optimization of a Solid-Phase Extraction Method Using Copolymer Sorbents for Isolation of Phenolic Compounds in Red Wines and Quantification by HPLC. (2009). ResearchGate.[Link]

• Optimization of Solid-Phase Microextraction Conditions for Determination of Phenols. ACS Publications.[Link]

• (PDF) Optimization of solid-phase extraction of non-coloured phenolic compounds from fortified wines using response surface methodology. (2014). ResearchGate.[Link]

• Development and Optimisation of Solid-Phase Extraction of Extractable and Bound Phenolic Acids in Spelt (Triticum spelta L.) Seeds. (2021). PubMed Central.[Link]

• SPE Method Development Tips and Tricks. Agilent.[Link]

• Extraction and characterization of phenolic compounds and their potential antioxidant activities. (2022). PubMed Central.[Link]

• Three Common SPE Problems. (2017). LCGC International.[Link]

• How to Fix Low Recovery in Solid Phase Extraction | SPE Tip. (2023). YouTube.[Link]

• HPLC-DAD Purification and Characterization of Meta-Cresol-Purple for Spectrophotometric Seawater pH Measurements. (2022). MDPI.[Link]

• Solid Phase Extraction (SPE) Method by Retention Mechanism. Phenomenex.[Link]

• Cresol. PubChem - NIH.[Link]

• Troubleshooting Low Recovery Rates in Chromatographic Analysis. (2024). WelchLab.[Link]

• HPLC Troubleshooting Guide. Sepax Technologies.[Link]

• M-Cresol. PubChem - NIH.[Link]

• m-Cresol. Wikipedia.[Link]

• Difference in pKa in meta-cresol and phenol. (2016). Chemistry Stack Exchange.[Link]

• Solving Recovery Problems in Solid-Phase Extraction. LCGC International.[Link]

• Sample preparation. Fisher Scientific.[Link]

• Effect of sample pH on extraction recovery. (2019). ResearchGate.[Link]

• Impact of Pressurized Liquid Extraction and pH on Protein Yield, Changes in Molecular Size Distribution and Antioxidant Compounds Recovery from Spirulina. (2022). MDPI.[Link]

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• 9. Development and Optimisation of Solid-Phase Extraction of Extractable and Bound Phenolic Acids in Spelt (Triticum spelta L.) Seeds - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Overcoming Matrix Effects in m-Cresol Analysis

Welcome to the technical support center for m-Cresol analysis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome challenges related to matrix effects in their experiments. As Senior Application Scientists, we provide not just protocols, but the scientific reasoning behind them to ensure robust and reliable results.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact m-Cresol analysis?

A: Matrix effects are the alteration of an analyte's signal (in this case, m-Cresol) due to the presence of other components in the sample matrix.[1][2][3] These effects can manifest as either signal suppression (decreased response) or enhancement (increased response), leading to inaccurate quantification.[1][2] In liquid chromatography-mass spectrometry (LC-MS), co-eluting matrix components can interfere with the ionization of m-Cresol in the ion source.[1][2] In gas chromatography (GC), matrix components can affect the analyte's transfer from the injector to the column or interact with active sites in the inlet, leading to signal enhancement or loss.[4][5]

Q2: What are the common sources of matrix effects in m-Cresol analysis?

A: The sources of matrix effects are highly dependent on the sample type.

• In pharmaceutical formulations , excipients such as polymers, sugars, and salts are major contributors. For instance, in parathyroid hormone formulations, other preservatives and the peptide itself can interfere.[6][7][8]

• In biological matrices like plasma, serum, or urine, the primary culprits are phospholipids, proteins, and salts.[9][10][11] Phospholipids are particularly problematic in LC-MS due to their tendency to cause ion suppression.[9][12][13]

• In environmental samples such as soil or water, humic acids, fulvic acids, and other organic matter can cause significant matrix effects.

Q3: How can I determine if my m-Cresol analysis is affected by matrix effects?

A: A common method is the post-extraction spike analysis.[11] This involves comparing the signal response of an analyte in a neat solution to the response of the same analyte spiked into a blank matrix extract. A significant difference in the signal indicates the presence of matrix effects. The matrix effect can be quantified using the following formula:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) * 100

A value less than 100% indicates signal suppression, while a value greater than 100% suggests signal enhancement.

Troubleshooting Guide

This section is organized by common symptoms observed during m-Cresol analysis.

Symptom 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Potential Cause	Diagnostic Steps	Corrective Actions
Matrix Overload on Analytical Column	Inject a series of decreasing concentrations of the matrix extract (without m-Cresol) and observe the baseline. A distorted baseline that improves with dilution suggests matrix overload.	Implement a more rigorous sample cleanup procedure (see Symptom 2 ). Dilute the sample extract, if sensitivity allows.
Active Sites in GC Inlet or Column	Inject a derivatized m-Cresol standard. If peak shape improves, active sites are likely the issue.	Use a deactivated inlet liner. Perform routine inlet and column maintenance. Derivatize m-Cresol to block the active hydroxyl group (see Protocol 3 ).
Co-eluting Interferences	Analyze a blank matrix extract. If interfering peaks are present at or near the retention time of m-Cresol, co-elution is occurring.	Optimize the chromatographic method (gradient, temperature program, or column chemistry) to separate the interference from m-Cresol. Improve the selectivity of the sample preparation method.

Symptom 2: Signal Suppression or Enhancement

Potential Cause	Diagnostic Steps	Corrective Actions
Ion Suppression in LC-MS (Commonly from Phospholipids)	Perform a post-column infusion experiment. Infuse a constant flow of m-Cresol solution into the MS while injecting a blank matrix extract. A dip in the m-Cresol signal at its retention time confirms ion suppression.	Sample Cleanup: Employ techniques specifically designed for phospholipid removal, such as Solid Phase Extraction (SPE) with specialized sorbents or HybridSPE®.[9][10][12][14] Dilution: Dilute the sample extract to reduce the concentration of interfering matrix components.[15][16]
Matrix-Induced Enhancement in GC	Compare the response of m-Cresol in a solvent standard to a matrix-matched standard. A significantly higher response in the matrix-matched standard indicates enhancement.	Use Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix extract to compensate for the enhancement effect.[5] Analyte Protectants: Add analyte protectants to both samples and standards to equalize the response.[5]
Inadequate Sample Cleanup	Evaluate the cleanliness of your extract by analyzing it via LC-MS or GC-MS in full scan mode to identify the presence of major interfering components.	Optimize Extraction: Experiment with different sample preparation techniques like Liquid-Liquid Extraction (LLE), Solid Phase Extraction (SPE), or QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).[17][18][19]

Symptom 3: Inconsistent and Irreproducible Results

Potential Cause	Diagnostic Steps	Corrective Actions
Variable Matrix Effects Between Samples	Analyze multiple individual blank matrix samples to assess the variability of the matrix effect.	Use a Stable Isotope-Labeled Internal Standard (SIL-IS): An SIL-IS (e.g., m-Cresol-d7) is the most effective way to compensate for variable matrix effects as it co-elutes and experiences similar ionization effects as the analyte.[20][21] Standard Addition: For a small number of samples, the standard addition method can be used to accurately quantify m-Cresol in each unique matrix.[3][16]
Inconsistent Sample Preparation	Review your sample preparation protocol for any steps that could introduce variability (e.g., inconsistent vortexing times, variable evaporation temperatures).	Standardize every step of the sample preparation procedure. Use automated sample preparation systems if available to improve consistency.
Method Not Validated	Review your method validation data. If the method was not properly validated for the specific matrix, the results may not be reliable.	Validate the analytical method according to ICH Q2(R1) guidelines, paying close attention to specificity, accuracy, and precision in the presence of the matrix.[22][23][24][25]

Experimental Protocols and Workflows

Protocol 1: Solid Phase Extraction (SPE) for Phospholipid Removal from Plasma

This protocol is designed to remove phospholipids, a major source of ion suppression in LC-MS analysis of biological fluids.[9][12][13]

Materials:

• SPE cartridges with a sorbent designed for phospholipid removal (e.g., HybridSPE®, Oasis PRiME HLB).[9][10][14]

• Plasma sample.

• Acetonitrile with 1% formic acid.

• Methanol.

• Water.

• Centrifuge.

• SPE vacuum manifold.

Procedure:

• Protein Precipitation: To 100 µL of plasma, add 300 µL of acetonitrile with 1% formic acid. Vortex for 1 minute.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes to pellet the precipitated proteins.

• SPE Cartridge Conditioning (if required by manufacturer): Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load Supernatant: Load the supernatant from step 2 onto the conditioned SPE cartridge.

• Wash (optional): Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the m-Cresol with an appropriate solvent (e.g., acetonitrile or methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS analysis.

Protocol 2: QuEChERS for m-Cresol in Complex Matrices

The QuEChERS method is a simple and effective sample preparation technique for a wide range of analytes in complex matrices.[17][18][26][27]

Materials:

• Homogenized sample (e.g., tissue, food).

• Acetonitrile.

• QuEChERS extraction salts (e.g., MgSO4, NaCl, sodium citrate).

• Dispersive SPE (dSPE) sorbents (e.g., PSA, C18, GCB).

• Centrifuge tubes.

Procedure:

• Extraction: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. Add 10 mL of acetonitrile.

• Salting Out: Add the QuEChERS extraction salts, shake vigorously for 1 minute.

• Centrifugation: Centrifuge at 4,000 rpm for 5 minutes.

• Dispersive SPE Cleanup: Transfer an aliquot of the acetonitrile supernatant to a dSPE tube containing the appropriate sorbents. Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at 10,000 rpm for 5 minutes.

• Analysis: The supernatant is ready for GC-MS or LC-MS analysis.

Protocol 3: Derivatization of m-Cresol for GC Analysis

Derivatization is often necessary for the GC analysis of polar compounds like m-Cresol to improve volatility and chromatographic performance.[28] Silylation is a common derivatization technique for phenols.[28]

Materials:

• m-Cresol sample extract (dried).

• Silylating reagent (e.g., BSTFA with 1% TMCS, MTBSTFA).[29][30]

• Pyridine (catalyst, optional).

• Reaction vial.

• Heating block.

Procedure:

• Sample Preparation: Ensure the sample extract containing m-Cresol is completely dry.

• Reagent Addition: Add 50 µL of the silylating reagent (e.g., BSTFA + 1% TMCS) and 50 µL of a suitable solvent (e.g., pyridine or acetonitrile) to the dried extract in a reaction vial.

• Reaction: Cap the vial tightly and heat at 60-70°C for 30 minutes.

• Cooling: Allow the vial to cool to room temperature.

• Injection: The derivatized sample is now ready for injection into the GC-MS.

Data Presentation and Visualization

Table 1: Comparison of Sample Preparation Techniques for m-Cresol in Human Plasma

Technique	Recovery (%)	Matrix Effect (%)	Pros	Cons
Protein Precipitation	95 ± 5	45 ± 10 (Suppression)	Fast, simple	High matrix effects, especially from phospholipids
Liquid-Liquid Extraction	85 ± 8	70 ± 8 (Suppression)	Good for non-polar analytes	Can be labor-intensive, uses organic solvents
Solid Phase Extraction (SPE)	92 ± 6	90 ± 5	High recovery, good cleanup	Requires method development
HybridSPE®	98 ± 4	98 ± 3	Excellent phospholipid removal, minimal matrix effects	Higher cost per sample

Diagrams

Caption: Workflow for diagnosing and overcoming matrix effects.

Caption: Mechanism of ion suppression in LC-MS.

References

• Advances in Sample Preparation: Removing Phospholipids from Biological Samples. (2015). LCGC North America. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. (n.d.). ECA Academy. [Link]

• Development of Simple, Fast SPE Protocols for Basic Analyte Extraction with Phospholipid Removal Using Oasis PRiME MCX. (2018). Waters. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). FDA. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2005). FDA. [Link]

• Quality Guidelines. (n.d.). ICH. [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. (2024). Starodub. [Link]

• A Faster and Cleaner Solid Phase Extraction Method. (2019). Phenomenex. [Link]

• Development and validation of a micro-QuEChERS method with high-throughput enhanced matrix removal followed with UHPLC-QqQ-MS/MS for analysis of raspberry ketone-related phenolic compounds in adipose tissues. (2022). NIH. [Link]

• Validation of a simple RP-HPLC method developed for the quantification of meta-cresol in parathyroid hormones formulation. (2014). NIH. [Link]

• Method development and validation for analysis of phenolic compounds in fatty complex matrices using enhanced matrix removal (EMR) lipid cleanup and UHPLC-QqQ-MS/MS. (2021). PubMed. [Link]

• Determination of Phenolic Compounds in Red Sweet Pepper (Capsicum annuum L.) Using a Modified QuEChERS Method and UHPLC-MS/MS Analysis and Its Relation to Antioxidant Activity. (2020). SciELO. [Link]

• Gas chromatographic method of m-cresol. (2017).

• Validation of a simple RP-HPLC method developed for the quantification of meta-cresol in parathyroid hormones formulation. (2014). ResearchGate. [Link]

• Advanced Analytical Approaches for the Analysis of Polyphenols in Plants Matrices—A Review. (2021). MDPI. [Link]

• Improving the detectability of low-abundance p-cresol in biological matrices by chemical derivatization and LC-MS/MS determination. (2023). PubMed. [Link]

• Mass spectrum of m-cresol-TBDMS (M ¼ 222 g mol À1 ). (n.d.). ResearchGate. [Link]

• Relationship between the matrix effect and the physicochemical properties of analytes in gas chromatography. (2013). PubMed. [Link]

• Determination of three cresol isomers in sewage sludge by solid-liquid extraction with low temperature purification and gas chro. (2019). UFMG. [Link]

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Technical Support Center: Optimizing GC-MS for Cresol Analysis

Welcome to the technical support center for Gas Chromatography-Mass Spectrometry (GC-MS) analysis of cresols. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during method development, optimization, and troubleshooting.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the analysis of cresol isomers.

Q1: What are the primary challenges in analyzing cresol isomers (o-, m-, p-cresol) by GC-MS?

A: The analysis of cresol isomers presents two main difficulties. Firstly, as structural isomers, o-, m-, and p-cresol have very similar chemical properties and boiling points, making their chromatographic separation challenging.[1][2] Standard non-polar columns, like those with a 5% phenyl-methylpolysiloxane phase, can often separate the ortho- isomer from the meta- and para- isomers, but resolving m-cresol from p-cresol typically requires a more specialized approach.[2] Secondly, cresols are polar, active compounds due to their hydroxyl group. This polarity can lead to interactions with active sites within the GC system, such as silanol groups on glass liners or the column itself, resulting in poor peak shape (tailing), reduced sensitivity, and poor reproducibility.[3][4][5]

Q2: What is a recommended starting GC column for cresol analysis?

A: For resolving cresol isomers, particularly m- and p-cresol, a mid- to high-polarity column is generally required.

• Wax Phases (Polyethylene Glycol): Columns like a DB-WAX or Stabilwax are frequently successful.[2][6] The polar nature of the polyethylene glycol stationary phase provides different selectivity compared to non-polar phases, enhancing the separation of these isomers.

• Specialty Mid-Polar Phases: Some columns are specifically designed for the analysis of phenols. For example, a DB-FFAP or a Stabilwax-DA (acid-deactivated) can offer excellent resolution. A good starting point would be a column with dimensions of 30 m x 0.25 mm x 0.25 µm.

While standard non-polar columns (e.g., DB-5ms, HP-5) can separate o-cresol from the m/p pair, they are generally insufficient for resolving m-cresol and p-cresol from each other.[2]

Q3: Are there recommended starting GC-MS parameters for cresol analysis?

A: Yes, the following table provides a robust starting point for your method development. Parameters should be optimized based on your specific instrument and separation goals.

Parameter	Recommended Starting Condition	Rationale & Key Considerations
GC Inlet
Liner	Deactivated, Splitless, Single Taper w/ Wool	A highly deactivated liner is critical to prevent analyte adsorption and peak tailing.[3][4] Wool aids in sample vaporization and traps non-volatile matrix components.
Inlet Temp	250 °C	Must be hot enough to ensure rapid vaporization of cresols without causing thermal degradation.
Injection Mode	Splitless (for trace analysis) or Split (10:1 to 50:1)	Splitless mode is ideal for maximizing sensitivity. A split injection is better for higher concentration samples to avoid column overload.
Injection Vol.	1 µL	A standard starting volume. Can be adjusted based on sample concentration and sensitivity needs.
GC Column & Oven
Column	e.g., DB-WAX (30 m x 0.25 mm, 0.25 µm)	A polar phase is necessary for m- and p-cresol resolution.[2][6]
Carrier Gas	Helium or Hydrogen	Constant Flow Mode at ~1.2 mL/min.
Oven Program	Initial: 60°C (hold 2 min)	A lower initial temperature helps in focusing the analytes at the head of the column, leading to sharper peaks.[7]
Ramp: 5-10 °C/min to 220 °C	A slower ramp rate generally improves the resolution between closely eluting isomers like m- and p-cresol.[2][8]
Final Hold: 220 °C (hold 5 min)	Ensures that all components are eluted from the column before the next run.
Mass Spectrometer
MS Source Temp	230 °C	Standard temperature for good ionization efficiency and source cleanliness.[6]
MS Quad Temp	150 °C	Standard temperature for stable mass filtering.[6]
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard EI energy provides reproducible fragmentation patterns for library matching.
Acquisition	Scan (m/z 40-200) or SIM	Full scan is useful for initial identification. Selected Ion Monitoring (SIM) significantly increases sensitivity for quantitation.
SIM Ions	Quantifier: 108 (M+), Qualifiers: 107 , 77 , 90	The molecular ion (m/z 108) is typically the most abundant and is used for quantitation.[6] Qualifier ions confirm identity.

Q4: Is derivatization necessary for cresol analysis? What are the pros and cons?

A: Derivatization is not always necessary but can be a powerful tool to overcome the challenges associated with cresol analysis.[9] It involves chemically modifying the cresol's hydroxyl group to make the molecule less polar and more volatile.

• Common Technique: Silylation, using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), is a common approach.[6][10]

Pros of Derivatization:

• Improved Peak Shape: By capping the polar hydroxyl group, interactions with active sites are eliminated, resulting in highly symmetrical, sharp peaks.

• Increased Volatility: Derivatized cresols may elute at lower temperatures, potentially shortening run times.

• Enhanced Resolution: Sometimes, the derivatized isomers exhibit different chromatographic behavior that can improve their separation, even on non-polar columns.[10]

Cons of Derivatization:

• Adds an Extra Step: The derivatization reaction adds time and complexity to the sample preparation workflow.

• Potential for Artifacts: Incomplete reactions, side-products, or reagent contaminants can complicate the chromatogram.

• Moisture Sensitivity: Silylation reagents are highly sensitive to moisture, requiring anhydrous conditions for reproducible results.

Recommendation: First, attempt the analysis without derivatization using an inert flow path and a suitable polar column. If you still face issues with peak tailing or poor sensitivity, derivatization is an excellent optimization strategy to consider.

Section 2: Troubleshooting Guide

This section provides a systematic approach to resolving specific experimental issues.

Problem 1: Poor Chromatographic Resolution / Isomer Co-elution

Symptom: The peaks for m-cresol and p-cresol are not baseline separated, appearing as a single broad peak or a shoulder.

Root Cause Analysis & Solution:

• Inappropriate Column Phase: The most common cause is using a non-polar column (e.g., a 5-type phase), which lacks the selectivity to resolve m- and p-cresol.[2]

  • Solution: Switch to a polar stationary phase, such as a WAX or FFAP column, which provides the necessary selectivity for this separation.[2][6]

• Oven Program is Too Fast: A rapid temperature ramp does not allow sufficient time for the analytes to interact with the stationary phase, leading to decreased resolution.

  • Solution: Decrease the oven ramp rate. Try reducing the ramp from 10 °C/min to 5 °C/min or even 2 °C/min around the elution temperature of the cresols.[2]

• Carrier Gas Flow Rate is Too High: An excessively high flow rate reduces the time the analytes spend in the column, thereby reducing separation efficiency.

  • Solution: Optimize the carrier gas flow rate. For a 0.25 mm ID column, a flow rate of 1.0-1.5 mL/min is typical. Verify your settings and ensure there are no leaks.

Problem 2: Peak Tailing or Poor Peak Shape

Symptom: Peaks, particularly for cresols, exhibit significant asymmetry with a "tail" extending after the peak maximum.

Root Cause Analysis & Solution:

• Active Sites in the Inlet: This is the most frequent cause for polar compounds like cresols.[3] The hydroxyl group of cresol adsorbs to active silanol groups on the surface of a non-deactivated or contaminated glass liner.[4][11]

  • Solution:

    • Use a Deactivated Liner: Always use high-quality, factory-deactivated liners.[3][4]

    • Perform Inlet Maintenance: Regularly replace the inlet liner and septum. Non-volatile matrix components can accumulate and create new active sites.[3][12] A good rule of thumb is to replace the liner after every 50-100 injections of dirty samples.

• Column Contamination or Degradation: The first few meters of the analytical column can become contaminated or lose its deactivation, creating active sites.

  • Solution: Trim the column. Remove 15-20 cm from the inlet end of the column and reinstall it. This provides a fresh, inert surface for the analytes to interact with.

• Chemical Interactions (Acid/Base): If your sample matrix is highly acidic or basic, it can affect the peak shape of the phenolic cresols.

  • Solution: Consider sample cleanup (e.g., Solid Phase Extraction) to remove interfering matrix components. Alternatively, derivatization can be used to make the analytes inert.[9]

Problem 3: Low Sensitivity / Poor Signal-to-Noise

Symptom: Cresol peaks are very small, or the baseline is noisy, making accurate integration and quantitation difficult.

Root Cause Analysis & Solution:

• Adsorption in the Flow Path: As with peak tailing, active sites in the inlet or column can irreversibly adsorb a portion of the analyte, leading to a loss of signal.[3][5]

  • Solution: Follow all the steps for mitigating peak tailing (use deactivated liners, perform inlet maintenance). A clean, inert flow path is essential for trace analysis.[13]

• MS Not in SIM Mode: Full scan mode is less sensitive than Selected Ion Monitoring (SIM) because the detector's duty cycle is spent acquiring a wide mass range.

  • Solution: For quantitation, develop a SIM method. Monitor the molecular ion (m/z 108) and a few key qualifier ions.[6] This focuses the detector on only the ions of interest, dramatically increasing sensitivity.

• Suboptimal MS Tune: An out-of-date or poor autotune can result in low ion transmission and poor sensitivity.

  • Solution: Perform an MS autotune. Check the tune report to ensure lens voltages and peak characteristics are within the manufacturer's specifications.[14]

• Leak in the System: An air leak (oxygen and nitrogen) in the GC or MS system will increase baseline noise and can also degrade the column and reduce sensitivity.

  • Solution: Use an electronic leak detector to check all fittings from the gas trap to the MS analyzer. Common leak points are the inlet septum nut, column fittings, and the MS transfer line connection.

Section 3: Protocols & Workflows

This section provides step-by-step guides and visual diagrams for key processes.

Experimental Protocol: Step-by-Step GC-MS Method Setup

• Install an Inert Liner: Begin by venting the instrument. Remove the old liner and septum. Install a new, factory-deactivated, single-taper glass liner with glass wool. Install a new septum.

• Install a Polar GC Column: Install a WAX or FFAP column (e.g., 30 m x 0.25 mm, 0.25 µm). Trim ~10 cm from the front of the column before installation to ensure a clean, square cut.

• Perform Leak Check: Restore gas flow and heat the inlet. Use an electronic leak detector to confirm all fittings are secure and leak-free.

• Condition the Column: Set the inlet temperature to 250°C and the oven to 40°C with a low carrier gas flow. After purging for 15 minutes, program the oven to ramp at 10°C/min to its maximum operating temperature (e.g., 240°C for a WAX column) and hold for 1-2 hours.

• Tune the Mass Spectrometer: Allow the instrument to cool. Once the system has stabilized, perform a standard autotune (e.g., using PFTBA) to calibrate the mass axis and optimize ion optics.

• Program the Method: Enter the parameters from the table in FAQ Q3 into your instrument control software. Start with a full scan method to confirm retention times and mass spectra.

• Inject a Standard: Inject a mid-level concentration standard of the cresol isomers to test the method.

• Optimize:

  • If isomers co-elute, reduce the oven ramp rate.

  • If peaks tail, re-check the inertness of your liner and consider inlet maintenance.

  • Once retention times are stable and peak shape is good, build a SIM method for enhanced sensitivity if required.

Mandatory Visualizations

Caption: High-level workflow from sample preparation to final report.

Caption: Decision tree for troubleshooting cresol peak tailing.

References

• Simultaneous spectrophotometric determination of the three structural isomers of cresol using multivariate regression methods. Available at: [Link]

• Method development for the analysis of Phenols in the ambient air using automatic thermal desorption-gas chromatography-mass spectrometry (TD-GC/MS). MATEC Web of Conferences. Available at: [Link]

• Method development for the analysis of Phenols in the ambient air using automatic thermal desorption-gas chromatography-mass spectrometry (TD-GC/MS). ResearchGate. Available at: [Link]

• Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. MDPI. Available at: [Link]

• Analytical Methods - Toxicological Profile for Cresols. NCBI Bookshelf. Available at: [Link]

• Separation and determination of cresol isomers (Ortho, Meta, Para). International Journal of Chemical Studies. Available at: [Link]

• separation of p-cresol and m-cresol. Chromatography Forum. Available at: [Link]

• A screening method by gas chromatography–mass spectrometry for quantitation of 33 aerosol constituents from a heat-not-burn tobacco product. CORESTA. Available at: [Link]

• Analysis of Cresol Positional Isomers by Using Shim-pack GIST Phenyl Column. Shimadzu. Available at: [Link]

• Gas chromatographic method of m-cresol. Google Patents.

• Troubleshooting GC peak shapes. Element Lab Solutions. Available at: [Link]

• Evaluation of the Ultra Inert Liner Deactivation for Active Compounds Analysis by GC. Agilent. Available at: [Link]

• A Tail of Two Peaks: Troubleshooting Poor Peak Shape. Agilent. Available at: [Link]

• GC Column Selection Guide. JCANO INGENIERIA. Available at: [Link]

• GC Inlet Liner Selection, Part III: Inertness. Restek. Available at: [Link]

• GC Temperature Programming—10 Things You Absolutely Need to Know. Crawford Scientific. Available at: [Link]

• Temperature Programming for Better GC Results. Phenomenex. Available at: [Link]

• Agilent J&W GC Column Selection Guide. Postnova Analytics. Available at: [Link]

• TROUBLESHOOTING GUIDE. Phenomenex. Available at: [Link]

• AN EVALUATION OF INLET LINER DEACTIVATION SURFACES FOR A WIDE RANGE OF ANALYTES: FROM EPA METHOD 8270 TO ETHANOLAMINES. SilcoTek. Available at: [Link]

• DETERMINATION OF PHENOLIC COMPOUNDS (HJ 703-2014). Agilent. Available at: [Link]

• The LCGC Blog: Troubleshooting Gas Chromatography Part II – Reduced Peak Size (Loss of Sensitivity). LCGC International. Available at: [Link]

• Deactivated GC Parts What, How, & Why. Chromatography Forum. Available at: [Link]

• GC Technical Tip: Peak Shape Problems - No Peaks. Phenomenex. Available at: [Link]

• Modeling and Chemical Characterization of Grape Stem Extracts for Antioxidant Product Design. LCGC International. Available at: [Link]

• GC Liners. Axial Scientific. Available at: [Link]

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Navigating the Intricacies of Cresol Isomer Separation: A Technical Support Guide

Welcome to the Technical Support Center for m-Cresol and p-Cresol Separation. This resource is designed for researchers, scientists, and drug development professionals encountering the unique challenges of isolating these closely related isomers. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific principles and field-tested insights to empower you to overcome common hurdles in your experimental work.

The primary difficulty in separating m-cresol and p-cresol stems from their remarkably similar chemical structures and physical properties.[1][2][3] This guide will dissect the most common separation techniques, offering troubleshooting advice and frequently asked questions to navigate these complexities.

The Core Challenge: A Tale of Two Isomers

Meta-cresol (3-methylphenol) and para-cresol (4-methylphenol) are isomers with the same molecular formula (C₇H₈O) but differing in the position of the methyl group on the phenol ring.[4][5] This subtle structural difference is the root of the separation challenge, leading to nearly identical physical characteristics.

Physical Properties at a Glance:

Property	m-Cresol	p-Cresol	Reference(s)
Molecular Weight	108.14 g/mol	108.14 g/mol	[5][6]
Boiling Point	~202.8 °C	~201.9 °C	[4][7][8]
Melting Point	~11-12 °C	~32-35.5 °C	[4][8][9]
Density	~1.034 g/cm³	~1.034 g/cm³	[4][7]
Solubility in Water	Moderately soluble	Moderately soluble	[4][10][11]

The minuscule difference in their boiling points makes conventional fractional distillation an inefficient and often impractical separation method.[12][13] This necessitates the exploration of more advanced and nuanced techniques that exploit other subtle differences between the two isomers.

Troubleshooting Guide: Separation Techniques

This section provides a detailed breakdown of common separation methods, including the rationale behind procedural steps and solutions to potential problems.

Fractional Distillation: Pushing the Limits

While challenging, fractional distillation is often the first method considered. Success hinges on maximizing theoretical plates and maintaining precise control over the distillation parameters.

Q: Why is my fractional distillation of m/p-cresol mixture yielding poor separation?

A: The close boiling points of m-cresol (~202.8 °C) and p-cresol (~201.9 °C) are the primary culprits.[4][7][8] A standard laboratory distillation setup is unlikely to have the required number of theoretical plates to achieve a clean separation.

• Troubleshooting Steps:

  • Increase Column Efficiency: Employ a packed column (e.g., with Raschig rings or structured packing) or a spinning band distillation apparatus to significantly increase the number of theoretical plates.

  • Optimize Reflux Ratio: A very high reflux ratio is necessary to enrich the more volatile component (p-cresol) in the distillate. Start with a high ratio and adjust as needed based on the purity of your fractions.

  • Maintain Stable Operating Conditions: Ensure consistent heating and insulation of the distillation column to prevent temperature fluctuations that can disrupt the vapor-liquid equilibrium.

Q: Can I use azeotropic or extractive distillation?

A: Yes, these are advanced distillation techniques that can enhance separation.

• Azeotropic Distillation: This involves introducing an entrainer that forms an azeotrope with one or both of the cresols, altering their relative volatilities.[14][15][16] For instance, benzyl alcohol has been used to form azeotropes with both m-cresol and p-cresol, allowing for their separation.[17] The key is to select an entrainer that preferentially forms an azeotrope with one isomer, effectively "carrying" it over in the distillate. A subsequent separation is then required to remove the entrainer.

• Extractive Distillation: In this method, a high-boiling solvent is added to the mixture, which selectively alters the volatility of one of the cresols, making them easier to separate by distillation.[18] Ionic liquids have been explored as potential entrainers for this purpose.[19]

Caption: Workflow for azeotropic distillation of cresol isomers.

Crystallization: Exploiting Melting Point Differences

The significant difference in the melting points of m-cresol (~11-12 °C) and p-cresol (~32-35.5 °C) makes crystallization a powerful separation technique.[4][8][9]

Q: My fractional crystallization is not yielding high-purity p-cresol. What's going wrong?

A: Incomplete crystallization or trapping of the liquid phase within the crystal lattice can reduce purity.

• Troubleshooting Steps:

  • Precise Temperature Control: Slowly cool the mixture to just above the eutectic point to allow for the selective crystallization of p-cresol. Rapid cooling can lead to the co-crystallization of m-cresol.

  • Agitation: Gentle stirring during cooling can promote the formation of purer crystals and prevent the inclusion of mother liquor.

  • Washing: After filtration, wash the p-cresol crystals with a cold solvent in which p-cresol is sparingly soluble but m-cresol is more soluble. This will help remove any adhering mother liquor.

  • Recrystallization: For higher purity, a second recrystallization step is often necessary.

Q: I've heard about complexation crystallization. How does that work?

A: This technique involves adding a complexing agent that selectively forms a solid complex with one of the isomers, which can then be easily separated by filtration. Hexamethylenetetramine and urea are examples of such agents.[20][21] The complex is then decomposed to recover the pure cresol.

• Dissolution: Dissolve the m/p-cresol mixture and urea in a suitable solvent at an elevated temperature to form a clear solution. The molar ratio of urea to the target cresol isomer is a critical parameter to optimize.[21]

• Crystallization: Slowly cool the solution with gentle agitation. The urea-cresol complex will precipitate out.

• Filtration: Separate the solid complex from the mother liquor by filtration.

• Washing: Wash the complex with a cold solvent to remove impurities.

• Decomposition: Decompose the complex, often by adding water, to liberate the pure cresol.[21]

• Extraction: Extract the liberated cresol with a suitable organic solvent.

• Solvent Removal: Remove the solvent by distillation to obtain the purified cresol.

Adsorption: Leveraging Surface Interactions

Selective adsorption utilizes a solid adsorbent that has a higher affinity for one cresol isomer over the other. Zeolites, such as NaZSM-5, have shown significant potential for this separation.[1][2][3]

Q: How do I choose the right adsorbent for separating m- and p-cresol?

A: The choice of adsorbent is critical and depends on factors like pore size, surface chemistry, and the specific conditions of your experiment. Zeolites are often favored due to their well-defined pore structures and the ability to modify their surface properties. For instance, NaZSM-5 with a specific Si/Al ratio has demonstrated high selectivity for p-cresol over m-cresol.[1][2]

Q: My adsorption process has low selectivity. How can I improve it?

A: Selectivity can be influenced by several factors.

• Troubleshooting Steps:

  • Adsorbent Activation: Ensure the adsorbent is properly activated before use, typically by heating under vacuum to remove any adsorbed water or other impurities.

  • Temperature Optimization: Temperature can have a significant impact on adsorption thermodynamics. For the NaZSM-5 system, the adsorption of p-cresol is exothermic, while for m-cresol it is endothermic, indicating that temperature adjustments can fine-tune selectivity.[1][3]

  • Solvent Effects: The choice of solvent can influence the interaction between the cresols and the adsorbent surface. A non-polar solvent is often used to minimize competition for adsorption sites.

  • Regeneration: Inadequate regeneration of the adsorbent can lead to a decrease in performance over time. Ensure the regeneration protocol effectively removes all adsorbed species.

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• 21. CN104098445A - Method for extracting m-cresol from mixture of m-cresol and p-cresol - Google Patents [patents.google.com]

Technical Support Center: Photodegradation of m-Cresol in Aqueous Solutions

Welcome to the technical support resource for researchers engaged in the photodegradation of m-Cresol. This guide is designed to provide practical, field-tested insights and solutions to common challenges encountered during experimental work. We will move beyond simple procedural lists to explore the causality behind experimental choices, ensuring your methodologies are robust and your results are reliable.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Q1: My m-Cresol degradation efficiency is unexpectedly low or inconsistent. What are the likely causes and how can I fix this?

Low or variable degradation efficiency is a common problem that can often be traced back to a few key experimental parameters.

Potential Cause 1: Suboptimal Photocatalyst Loading

• Expertise & Experience: It's a misconception that more catalyst always leads to a better reaction rate. While increasing the catalyst amount initially boosts degradation by providing more active sites for hydroxyl radical (•OH) generation, exceeding an optimal concentration becomes counterproductive.[1] Excess catalyst particles can increase the turbidity of the solution, which scatters the incident light and prevents it from penetrating the solution to activate the catalyst particles deeper within the reactor.[2] This is known as a "screening effect." Furthermore, at very high concentrations, catalyst particles can agglomerate, reducing the effective surface area available for the reaction.[1]

• Solution:

  • Determine the Optimal Loading: Perform a series of experiments varying the catalyst concentration (e.g., 0.5 g/L to 3.0 g/L) while keeping the m-Cresol concentration and pH constant.[1][3]

  • Plot Degradation vs. Loading: Plot the degradation percentage against the catalyst concentration. The optimal loading will be the point at which the degradation rate plateaus or begins to decrease. For Zinc Oxide (ZnO), studies have found an optimal loading around 1.5 g/L for degrading 25 ppm of m-Cresol.[4][5]

  • Ensure Proper Dispersion: Use a magnetic stirrer or ultrasonic bath before and during the experiment to prevent catalyst agglomeration and ensure a uniform suspension.

Potential Cause 2: Incorrect Initial m-Cresol Concentration

• Expertise & Experience: The initial concentration of m-Cresol significantly impacts the reaction kinetics. At very high concentrations, the surface of the photocatalyst can become saturated with m-Cresol molecules and its intermediate byproducts.[1] This saturation limits the generation of reactive oxygen species like hydroxyl radicals because fewer active sites are available to interact with water molecules or hydroxide ions.[1][4]

• Solution:

  • Concentration Series: If you observe low efficiency, try running the experiment with a lower initial concentration of m-Cresol (e.g., starting from 25 ppm, which has shown high degradation rates in published studies).[4][5]

  • Kinetic Modeling: For a deeper understanding, study the effect of various initial concentrations (e.g., 25-100 ppm) on the degradation rate.[1] This will help you determine if the reaction follows Langmuir-Hinshelwood kinetics, which is common in heterogeneous photocatalysis.

Potential Cause 3: Uncontrolled Solution pH

• Expertise & Experience: The pH of the aqueous solution governs the surface charge of the photocatalyst and can influence the adsorption of the target pollutant. For common catalysts like ZnO and TiO₂, the surface is positively charged at a pH below its point of zero charge (pzc) and negatively charged above it. The photodegradation of m-Cresol has been shown to be most favorable in a neutral to slightly alkaline pH range of 6-9.[4][5][6] In highly alkaline conditions (e.g., pH > 10), hydroxyl radicals can be scavenged by excess hydroxide ions, reducing their availability to react with m-Cresol.[5]

• Solution:

  • Measure and Adjust pH: Before irradiation, measure the pH of your m-Cresol solution and adjust it to within the optimal 6-9 range using dilute acid (e.g., H₂SO₄) or base (e.g., NaOH).

  • Buffer the Solution (with caution): If the pH drifts during the reaction, consider using a buffer system. However, be aware that some buffer components (like phosphate) can adsorb onto the catalyst surface and inhibit the reaction. Always run a control experiment to check for buffer interference.

Troubleshooting Workflow for Low Degradation Efficiency

Caption: A logical workflow for troubleshooting low photodegradation efficiency.

Q2: My HPLC analysis shows drifting retention times, peak tailing, or ghost peaks. How do I troubleshoot my analytical method?

Reliable analytical data is crucial for accurately assessing degradation. Problems in High-Performance Liquid Chromatography (HPLC) are common but can be systematically resolved.

Problem	Potential Cause(s)	Troubleshooting Steps
Drifting Retention Times	1. Temperature Fluctuations: Column temperature is not controlled. A 1°C change can alter retention time by 1-2%.[7] 2. Mobile Phase Composition Change: Inaccurate mixing by the pump or solvent evaporation.[7][8] 3. Poor Column Equilibration: Insufficient time for the column to stabilize with the new mobile phase.[9]	1. Use a column oven to maintain a constant temperature.[8] 2. Prepare fresh mobile phase daily. Degas solvents properly. If using a gradient pump, prime all lines and check for leaks.[9][10] 3. Flush the column with at least 10-20 column volumes of the mobile phase before starting analysis.[9]
Peak Tailing	1. Secondary Silanol Interactions: Basic compounds interacting with acidic silanol groups on the silica-based column packing.[11] 2. Column Overload: Injecting too much sample.[11] 3. Column Void or Contamination: A void has formed at the column inlet, or the frit is blocked by particulates.	1. Lower the mobile phase pH to suppress silanol ionization. Add a competing base like triethylamine (TEA) in small concentrations (check column compatibility). Use a modern, high-purity silica column.[11] 2. Reduce the injection volume or dilute the sample.[11] 3. Use a guard column to protect the analytical column.[9] Try reversing and flushing the column (check manufacturer's instructions first). If unresolved, replace the column.
Ghost/Spurious Peaks	1. Contamination in Sample/Solvent: Impurities introduced during sample preparation or from low-quality solvents.[9] 2. Late Elution from Previous Injection: A strongly retained compound from a prior run is eluting. 3. Injector Carryover: Sample residue remaining in the injector loop.	1. Use HPLC-grade solvents and high-purity water. Run a blank (injecting only the mobile phase) to identify the source of contamination.[9] 2. Increase the run time or flush the column with a strong solvent (e.g., 100% acetonitrile or methanol) between runs. 3. Implement a needle wash step in your autosampler method. Increase the volume of the wash solvent.

This table is a summary of common issues. For a comprehensive guide, refer to resources from instrument and column manufacturers.[8][9][10][11]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism for the photocatalytic degradation of m-Cresol?

The degradation is primarily initiated by highly reactive hydroxyl radicals (•OH).[4] The process on a semiconductor photocatalyst like ZnO or TiO₂ can be summarized as follows:

• Activation: The photocatalyst absorbs photons with energy greater than its bandgap, creating electron-hole pairs (e⁻-h⁺).

• Radical Formation: The photogenerated holes (h⁺) react with water molecules or hydroxide ions (OH⁻) adsorbed on the catalyst surface to form hydroxyl radicals (•OH).

• Attack on m-Cresol: The electrophilic •OH radicals attack the electron-rich aromatic ring of m-Cresol.

• Intermediate Formation: This attack leads to the formation of several hydroxylated intermediates. Studies have identified compounds such as 2-methyl-1,4-benzodiol, 2-methyl-para-benzoquinone, and 3,5-dihydroxytoluene.[4][5]

• Ring Opening: Subsequent attacks by •OH radicals lead to the opening of the aromatic ring, forming short-chain carboxylic acids like oxalic acid.[5]

• Mineralization: Ultimately, these organic intermediates are completely oxidized into carbon dioxide (CO₂), water (H₂O), and mineral acids, a process known as mineralization.[4]

Proposed Photodegradation Pathway of m-Cresol

Caption: A simplified pathway for m-Cresol degradation via hydroxyl radical attack.

Q2: How do I monitor the degradation process effectively?

A multi-faceted approach is best for comprehensive monitoring:

• m-Cresol Concentration: Use HPLC with a UV detector or Gas Chromatography (GC) to track the disappearance of the parent m-Cresol compound over time.[12] This is essential for calculating the degradation percentage.

• Mineralization: Measure the Total Organic Carbon (TOC) of the solution. A decrease in TOC indicates that the organic carbon from m-Cresol and its intermediates is being converted to CO₂.[2][4] This is the true measure of complete degradation. Studies have shown TOC removal of 68-78% under optimal conditions.[4][6]

• Intermediate Identification: Techniques like GC-Mass Spectrometry (GC-MS) or LC-MS can be used to identify the transient intermediate products formed during the reaction.[4][12]

Q3: How do I calculate the photodegradation efficiency and quantum yield?

• Degradation Efficiency (%): This is the most common metric and is calculated using the initial and final concentrations of m-Cresol.

  Degradation (%) = [(C₀ - Cₜ) / C₀] * 100 Where: C₀ = initial concentration of m-Cresol Cₜ = concentration of m-Cresol at time 't'[1]

• Apparent Quantum Yield (Φ): This is a more rigorous measure of the efficiency of a photochemical reaction. It is the ratio of the number of molecules of m-Cresol degraded to the number of photons absorbed by the system.[13][14] Its determination is complex and requires careful measurement of the incident light intensity using a spectroradiometer or a chemical actinometer.[13][15] For heterogeneous systems with photocatalysts, it's often termed "apparent" quantum yield because it's difficult to separate photons absorbed by the catalyst from those scattered or transmitted.[14]

Section 3: Standardized Protocols

Protocol 1: General Experimental Setup for Photocatalytic Degradation

This protocol provides a self-validating framework for a typical batch reactor experiment.

• Preparation:

  • Prepare a stock solution of m-Cresol in ultrapure water.

  • In a quartz reactor vessel, add the desired volume of the stock solution and dilute with ultrapure water to achieve the target initial concentration (e.g., 25 ppm).

  • Add the optimal amount of photocatalyst (e.g., 1.5 g/L ZnO).

• Adsorption-Desorption Equilibrium:

  • Place the reactor in the dark (cover with aluminum foil) and stir the suspension for 30-60 minutes.

  • Rationale: This step ensures that an adsorption-desorption equilibrium is reached between the m-Cresol and the catalyst surface. The degradation measured will be due to photocatalysis, not just initial physical adsorption.[1][5]

  • Take an initial sample (t = 0) at the end of this period. This is your true C₀ for the photocatalytic reaction.

• Photoreaction:

  • Place the reactor under the light source (e.g., UV lamp, visible light lamp) and begin irradiation while maintaining constant stirring.

  • Start a timer and collect aliquots (e.g., 3-5 mL) at predetermined time intervals (e.g., 15, 30, 60, 90, 120 minutes).

• Sample Processing:

  • Immediately after collection, filter each aliquot through a 0.22 µm or 0.45 µm syringe filter (e.g., PTFE, PVDF) to remove the catalyst particles.

  • Rationale: This quenches the reaction in the sample vial and prepares the sample for analytical measurement, preventing damage to HPLC/GC columns.

  • Store samples in amber vials in the dark, refrigerated if necessary, until analysis.

• Control Experiments (Crucial for Validation):

  • Photolysis Control: Run the entire experiment with m-Cresol solution but without any photocatalyst to quantify direct degradation by light alone.[1][5]

  • Adsorption Control: Run the experiment with both m-Cresol and catalyst but keep the reactor in the dark for the entire duration to quantify removal by adsorption only.[1][5]

Protocol 2: Sample Analysis using HPLC-UV

• System Configuration (Example):

  • Column: C18 reverse-phase column.

  • Mobile Phase: Isocratic mixture of methanol (or acetonitrile) and water (e.g., 60:40 v/v). The aqueous phase may contain a small amount of acid (e.g., 0.1% phosphoric acid) to improve peak shape.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Detection: UV detector set at the wavelength of maximum absorbance for m-Cresol (approx. 270 nm).

• Calibration:

  • Prepare a series of standard solutions of m-Cresol of known concentrations (e.g., 1, 5, 10, 20, 25 ppm).

  • Inject each standard and record the peak area.

  • Create a calibration curve by plotting peak area versus concentration. Ensure the correlation coefficient (R²) is >0.99.

• Sample Analysis:

  • Inject the filtered experimental samples.

  • Determine the peak area for m-Cresol in each sample.

  • Use the calibration curve equation to calculate the concentration of m-Cresol in each unknown sample.

Section 4: Safety Precautions

Working with m-Cresol requires strict adherence to safety protocols. It is toxic, corrosive, and combustible.[16][17]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (check manufacturer compatibility), safety goggles with side shields, and a lab coat.[16][18]

• Ventilation: Conduct all experiments in a well-ventilated fume hood to avoid inhaling vapors.[18]

• Handling: m-Cresol can cause severe skin burns and eye damage. Avoid all contact. In case of skin contact, immediately flood the affected area with water and remove contaminated clothing.[17][18]

• Spill & Waste: Keep spill containment materials (absorbents) readily available.[16] Dispose of all m-Cresol waste and contaminated materials according to your institution's hazardous waste disposal guidelines. Do not pour down the drain.[16][18]

• Light Source: UV light sources can cause severe eye and skin damage. Never look directly at the lamp and ensure proper shielding is in place.

References

• (PDF)
• Photodegradation of m-cresol by Zinc Oxide under Visible-light Irradi
• Degradation of m-cresol with Mn doped ZnO nanoparticles under visible light irradi
• Effect of m-cresol concentration on photodegradation efficiency under...
• Photocatalytic Degradation of p-Cresol by Zinc Oxide under UV Irradi
• ANALYTICAL METHODS - Toxicological Profile for Cresols - NCBI Bookshelf - NIH.
• Safety D
• M-CRESOL - CAMEO Chemicals - NOAA.
• SAFETY D
• HPLC Troubleshooting Guide.
• HPLC Troubleshooting Guide - SCION Instruments.
• HPLC Troubleshooting Guide.
• HPLC Troubleshooting Guide.
• HPLC Troubleshooting Guide - Sigma-Aldrich.
• Effect of photocatalyst loading on photodegradation of m-cresol under...
• Interactions between photodegrad
• Determining wavelength-dependent quantum yields of photodegradation: importance of experimental setup and reference values for actinometers - RSC Publishing.
• Photocatalytic Uphill Reactions with Apparent Quantum Efficiency over 10% - Type of the Paper (Article).
• Determining Wavelength-Dependent Quantum Yields of Photodegradation: Importance of Experimental Setup and Reference Values for Actinometers - RSC Publishing.

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Technical Support Center: Managing m-Cresol Concentration During Process Interruptions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the impact of process interruptions on meta-Cresol (m-Cresol) concentration in your experiments and manufacturing processes. As a critical preservative and excipient in many pharmaceutical formulations, particularly for biologics like insulin, maintaining the precise concentration of m-Cresol is paramount for product stability, sterility, and efficacy.[1][2] This resource is designed to help you diagnose and mitigate concentration variability arising from planned or unplanned process interruptions.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions about unexpected changes in m-Cresol concentration.

Q1: We observed a sudden drop in m-Cresol concentration after a brief process halt. What is the most likely cause?

A1: The most probable cause is the adsorption of m-Cresol onto materials in your process train, especially silicone tubing.[1] Process interruptions increase the static contact time between your m-Cresol-containing solution and these surfaces, leading to a greater loss of the preservative from the solution.[1] Laboratory-scale studies have demonstrated that m-Cresol content can decrease significantly over time when in contact with silicone tubing.[1]

Q2: Can temperature fluctuations during a process interruption affect m-Cresol concentration?

A2: Yes, temperature excursions can impact m-Cresol stability. While m-Cresol is relatively stable at room temperature, elevated temperatures can accelerate its degradation.[3][4] The longer and higher the temperature exposure outside of the recommended storage conditions, the greater the potential for degradation.[3] Furthermore, in protein formulations, temperature changes can alter protein conformation, which may in turn affect the interaction between the protein and m-Cresol.[5]

Q3: We noticed a yellow to brownish tint in our m-Cresol solution after it was left exposed to air during a process delay. Is this related to a concentration change?

A3: Yes, this discoloration is a visual indicator of oxidative degradation.[6] Cresols are susceptible to slow oxidation when exposed to air and light, leading to the formation of colored impurities and a potential decrease in the concentration of pure m-Cresol.[6][7] It is crucial to minimize air exposure to maintain the integrity of your solution.

Q4: Can the pH of our formulation influence m-Cresol stability during an interruption?

A4: The pH of the solution is a critical factor. While m-Cresol itself is a weak acid, significant shifts in the formulation's pH can potentially influence its chemical stability and its interaction with other components in the solution.[8] For instance, the effectiveness of m-Cresol as a pH indicator dye is dependent on the pH of the solution, highlighting its sensitivity to pH changes.[9][10]

Q5: We use pre-sterilized, single-use components. Can m-Cresol loss still be an issue during process interruptions?

A5: Absolutely. Even with single-use systems, the materials themselves, such as silicone tubing and certain plastics, can adsorb m-Cresol.[1][11] The issue of adsorption is material-dependent, not necessarily related to the reusability of the components. It is essential to assess the compatibility of all contact surfaces with your formulation.[12][13]

Section 2: Troubleshooting Guide for Low m-Cresol Concentration

If you are experiencing a consistent or unexpected decrease in m-Cresol concentration, follow this logical troubleshooting workflow.

Caption: Troubleshooting workflow for low m-Cresol concentration.

Section 3: Best Practices for Mitigating m-Cresol Concentration Loss

Proactive measures can significantly reduce the risk of m-Cresol concentration variability.

Material Selection and Management

• Prioritize Low-Adsorption Materials: Where possible, opt for materials with low m-Cresol adsorption properties for tubing, filters, and container closure systems. While silicone is widely used, its high adsorption capacity for m-Cresol is well-documented.[1] Alternative polymers should be evaluated.

• Material Compatibility Studies: Conduct in-house studies to quantify m-Cresol loss when in contact with new materials or components. A protocol for such a study is provided in Section 4.

Process Design and Control

• Minimize Interruption Duration: Both planned (e.g., for in-process control checks) and unplanned interruptions should be as short as possible to reduce static contact time.[1]

• Implement Flushing Procedures: After a process interruption, it is advisable to flush the system with a fresh portion of the m-Cresol-containing solution to waste before resuming collection or further processing. This helps to remove the initial volume of solution that has been depleted of m-Cresol.[1]

• Temperature Control: Maintain strict temperature control throughout your process. Implement monitoring and alarm systems to be alerted of any temperature excursions.[14][15]

Handling and Storage of m-Cresol Solutions

• Protect from Light and Air: Store stock solutions and formulations containing m-Cresol in amber or opaque containers to protect from light.[7] Use tightly sealed containers to minimize exposure to air and prevent oxidation.[6][16]

• Use Freshly Prepared Solutions: Whenever feasible, use freshly prepared m-Cresol solutions to avoid degradation over time.

Section 4: Experimental Protocols

Protocol: Quantification of m-Cresol Concentration by HPLC

This protocol provides a general method for determining m-Cresol concentration. It should be adapted and validated for your specific formulation.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector.[17]

  • C18 reverse-phase column (e.g., 4.6 mm x 50 mm, 3.5 µm particle size).[1]

• Reagents:

  • Acetonitrile (HPLC grade)

  • Sodium sulfate (reagent grade)

  • m-Cresol reference standard

  • HPLC grade water

• Mobile Phase Preparation (Isocratic):

  • Prepare two solutions:

    • Solution A: 0.2 M sodium sulfate in acetonitrile/water (18:82, v/v)

    • Solution B: 0.2 M sodium sulfate in acetonitrile/water (50:50, v/v)

  • The mobile phase is a mixture of Solution A and Solution B (e.g., 76.2% A and 23.8% B).[1]

• Chromatographic Conditions:

  • Flow Rate: 2.0 mL/min[1]

  • Column Temperature: 40°C[1]

  • UV Detection Wavelength: 218 nm or 235 nm[1][17]

  • Injection Volume: 25 µL

• Procedure:

  • Prepare a series of m-Cresol standards of known concentrations in your formulation's buffer to create a calibration curve.

  • Prepare your test samples, ensuring they are filtered if necessary.

  • Inject the standards and samples onto the HPLC system.

  • Integrate the peak corresponding to m-Cresol and determine the concentration in your samples by comparing the peak area to the calibration curve.

Protocol: Material Adsorption Study

This protocol helps to evaluate the extent of m-Cresol adsorption onto process components.

• Materials:

  • The material to be tested (e.g., a specific type of tubing).

  • A solution of m-Cresol at the target concentration in the relevant formulation buffer.

  • Control containers made of a known inert material (e.g., glass).

• Procedure:

  • Cut the test material into sections with a known surface area.

  • Place the test material sections into glass vials.

  • Add a known volume of the m-Cresol solution to the vials with the test material and to control vials (without the test material).

  • Seal all vials and incubate them under the process-relevant temperature conditions.

  • At specified time points (e.g., 0, 15, 30, 60, 120 minutes), take an aliquot from each vial.

  • Analyze the m-Cresol concentration in each aliquot using the HPLC method described above.

  • Calculate the percentage of m-Cresol loss over time for the test material compared to the control.

Section 5: Data Summary

The following table summarizes the potential impact of various process interruptions on m-Cresol concentration.

Process Interruption	Primary Mechanism of m-Cresol Loss	Potential Impact on Concentration	Mitigation Strategies
Filling Line Stoppage	Adsorption to tubing (especially silicone)[1]	Significant decrease, especially in the initial product after restart[1]	Minimize stop duration; Use low-adsorption tubing; Flush the line after restart.
Extended Hold Times	Adsorption to container surfaces; Potential for microbial growth if sterility is compromised.	Gradual decrease over time.	Use inert container materials; Ensure a closed, sterile system.
Temperature Excursion	Accelerated chemical degradation.[3]	Varies with temperature and duration; can be significant.	Implement strict temperature monitoring and control.[14]
Exposure to Air/Light	Oxidative degradation.[6][7]	Gradual decrease, often accompanied by discoloration.[6]	Use closed systems; Store in opaque or amber containers.[7][16]

Section 6: Visualizing the Impact of Process Stoppage

The following diagram illustrates how m-Cresol concentration can be affected by a process stoppage and the benefit of a flushing step.

Caption: Impact of process interruption and flushing on m-Cresol concentration.

By understanding the mechanisms of m-Cresol loss and implementing the troubleshooting and best practice guidelines provided, you can ensure the consistency and quality of your m-Cresol-containing formulations.

References

• Sobieska-Żołądkiewicz, R., Ulanowicz, M., Gładysz, R., & Mularewicz, M. (2025). Impact of Filling Process Interruptions on m-Cresol Concentration in Parenteral Drug Formulations. ResearchGate. [Link]

• Roy, A., & Suryanarayanan, V. (2015). Mechanisms of m-cresol induced protein aggregation studied using a model protein cytochrome c. Protein Science, 24(9), 1474–1484. [Link]

• Liu, X., Patsavas, M. C., & Byrne, R. H. (2011). Purification and Characterization of meta-Cresol Purple for Spectrophotometric Seawater pH Measurements. Environmental Science & Technology, 45(11), 4862–4868. [Link]

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• Sanchez-Gaytan, B. L., et al. (2017). m-Cresol affects the lipid bilayer in membrane models and living neurons. Soft Matter, 13(3), 596-607. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Quantification of m-Cresol: A Validated HPLC Method and its Alternatives

For researchers, scientists, and drug development professionals, the accurate quantification of m-Cresol is critical, particularly given its widespread use as a preservative in pharmaceutical formulations. This guide provides an in-depth analysis of a validated High-Performance Liquid Chromatography (HPLC) method for m-Cresol quantification, offering a robust and reliable approach for quality control and research. Furthermore, this guide presents an objective comparison with alternative analytical techniques, supported by experimental data, to aid in the selection of the most appropriate method for specific analytical challenges.

The Gold Standard: A Validated RP-HPLC Method

High-Performance Liquid Chromatography, particularly in the reverse-phase mode (RP-HPLC), stands as the preeminent technique for the quantification of m-Cresol in pharmaceutical preparations. Its strength lies in its ability to provide high-resolution separation, sensitivity, and specificity, ensuring reliable and accurate results. The validation of an analytical method is paramount to guarantee its suitability for its intended purpose, a principle rigorously outlined by the International Council for Harmonisation (ICH) guidelines.[1][2][3][4]

A Field-Proven, Validated RP-HPLC Protocol

A well-documented and validated RP-HPLC method for the quantification of m-Cresol in a parathyroid hormone formulation serves as an excellent practical example.[5][6][7] This method has been demonstrated to be selective, linear, precise, and accurate, making it suitable for routine quality control.[5][6]

Experimental Protocol: Validated RP-HPLC Method for m-Cresol

• Instrumentation: A standard HPLC system equipped with a UV detector is sufficient.

• Chromatographic Conditions:

  • Column: Jupiter RP C-18 (4.6 mm ID × 250 mm L, 5 µm particle size) with a C18 guard column. The choice of a C18 stationary phase is based on its hydrophobic nature, which provides excellent retention and separation for moderately polar compounds like m-Cresol.

  • Mobile Phase: An isocratic mobile phase consisting of 0.1% Trifluoroacetic Acid (TFA) in 60% methanol. The acidic mobile phase (TFA) ensures that m-Cresol, a weakly acidic phenol, is in its non-ionized form, leading to better retention and peak shape on the non-polar C18 column. The 60% methanol provides the necessary elution strength for a reasonable retention time.

  • Flow Rate: 1.0 mL/min. This flow rate provides a good balance between analysis time and chromatographic efficiency.

  • Detection Wavelength: 217 nm.[5][6][7][8] This wavelength is chosen as it corresponds to a significant absorbance maximum for m-Cresol, thereby ensuring high sensitivity.[8]

  • Injection Volume: 20 µL.

  • Column Temperature: Ambient.

Method Validation and Performance Data

The robustness of this HPLC method is confirmed through rigorous validation as per ICH guidelines, with the following performance characteristics:[5][6]

Validation Parameter	Result	Acceptance Criteria (Typical)
Linearity (Range: 75–120 µg/mL)	Correlation Coefficient (r²) = 0.99	r² ≥ 0.99
Accuracy (% Recovery)	98% - 102%	98% - 102%
Precision (% RSD)	Intra-day: < 2.0%, Inter-day: < 3.0%	% RSD ≤ 2.0%
Specificity	No interference from other excipients	Well-resolved peak, no co-elution
Robustness	Unaffected by minor changes in mobile phase composition and column age	% RSD of results < 2.0%
Retention Time of m-Cresol	Approximately 5.2 minutes	Consistent retention time

This self-validating system, with its well-defined parameters and proven performance, provides a high degree of confidence in the quantification of m-Cresol.

Visualizing the HPLC Workflow

Caption: Workflow of the validated RP-HPLC method for m-Cresol quantification.

A Comparative Analysis of Alternative Quantification Methods

While HPLC is the benchmark, other analytical techniques can be employed for m-Cresol quantification. The choice of method often depends on factors such as the complexity of the sample matrix, available instrumentation, and the specific analytical requirements (e.g., speed, sensitivity).

Gas Chromatography (GC)

Principle: GC separates compounds based on their volatility and interaction with a stationary phase in a gaseous mobile phase. For cresols, which are volatile, GC is a viable technique.[9][10][11]

Comparison with HPLC:

Feature	HPLC	Gas Chromatography (GC)
Principle	Partitioning between liquid mobile phase and solid stationary phase.	Partitioning between gaseous mobile phase and liquid/solid stationary phase.
Sample Volatility	Not required. Suitable for non-volatile and thermally labile compounds.[12]	Required. Suitable for volatile and thermally stable compounds.[9][13]
Resolution	Excellent for cresol isomers with appropriate column chemistry (e.g., phenyl column).[14]	High resolution for cresol isomers, often baseline separated.[15][16]
Sensitivity	High, dependent on detector (UV, MS).	Very high, especially with detectors like Flame Ionization Detector (FID).[13]
Analysis Time	Typically 5-15 minutes.	Can be faster, often under 10 minutes.[11]
Sample Preparation	Simple dilution is often sufficient.	Can be more complex, may require derivatization for improved peak shape or volatility.
Instrumentation Cost	Moderate to high.	Moderate to high.
Key Advantage	Versatility for a wide range of compounds.[12]	High sensitivity and speed for volatile compounds.[9][11]
Key Disadvantage	Higher solvent consumption.	Limited to volatile and thermally stable analytes.[9][13]

Expert Insight: GC is an excellent choice for the analysis of cresol isomers in less complex matrices where high sensitivity is required. However, the requirement for volatility and thermal stability can be a limitation. For pharmaceutical formulations containing non-volatile active pharmaceutical ingredients (APIs) and excipients, HPLC is generally the more robust and versatile option.

Ultra-Performance Liquid Chromatography (UPLC)

Principle: UPLC is an evolution of HPLC that utilizes smaller stationary phase particles (<2 µm) and higher operating pressures.[17][18][19] This results in significantly improved resolution, speed, and sensitivity compared to conventional HPLC.[20][21]

Comparison with HPLC:

Feature	HPLC	Ultra-Performance Liquid Chromatography (UPLC)
Particle Size	3-5 µm	< 2 µm
Operating Pressure	Up to 400 bar	Up to 1000 bar or higher
Analysis Time	5-15 minutes	1-5 minutes (up to 10x faster)[20]
Resolution	Good	Excellent, sharper peaks
Sensitivity	High	Higher, due to narrower peaks
Solvent Consumption	Moderate	Significantly lower
Instrumentation Cost	Moderate	High
Key Advantage	Established and widely available.	Faster analysis, higher throughput, and improved performance.[17][21]
Key Disadvantage	Slower analysis times and lower resolution compared to UPLC.	Higher initial instrument cost and more susceptible to matrix effects.

Expert Insight: UPLC offers a significant leap in performance over HPLC. For high-throughput laboratories where speed and sensitivity are paramount, UPLC is the superior choice. The reduction in solvent consumption also contributes to lower operating costs and a greener analytical footprint. The fundamental principles of separation are the same as HPLC, making method transfer from HPLC to UPLC feasible.

UV-Vis Spectrophotometry

Principle: This technique measures the absorbance of light by a substance at a specific wavelength. For m-Cresol, quantification can be attempted by measuring its UV absorbance.

Comparison with HPLC:

Feature	HPLC	UV-Vis Spectrophotometry
Principle	Chromatographic separation followed by detection.	Measurement of light absorbance.
Specificity	High, due to physical separation of components.	Low, susceptible to interference from other UV-absorbing compounds.[22]
Analysis of Mixtures	Excellent for complex mixtures.	Prone to significant error due to spectral overlap of isomers and excipients.[22]
Sensitivity	High.	Moderate to low.
Analysis Time	5-15 minutes per sample.	Very fast, seconds per sample.
Instrumentation Cost	Moderate to high.	Low.
Key Advantage	High specificity and reliability for complex samples.	Simplicity, speed, and low cost.[23]
Key Disadvantage	Higher cost and complexity.	Lack of specificity, unsuitable for mixtures without chemometric analysis.[22][23]

Expert Insight: While simple and inexpensive, UV-Vis spectrophotometry is generally not recommended for the quantification of m-Cresol in pharmaceutical formulations. The lack of specificity is a major drawback, as excipients and other active ingredients will likely interfere with the measurement, leading to inaccurate results.[22] It may be suitable for the analysis of pure m-Cresol solutions but fails in a real-world quality control setting.

Other Promising Techniques

• Capillary Electrophoresis (CE): This technique separates ions based on their electrophoretic mobility in an electric field. CE has been shown to separate cresol isomers with short analysis times (less than 5 minutes).[1] It offers high efficiency and low sample and reagent consumption.

• Raman Spectroscopy: A vibrational spectroscopy technique that provides a chemical fingerprint of a molecule. It has been used for the qualitative and quantitative analysis of m-Cresol, with results comparable to GC.[2][5] Raman spectroscopy is non-destructive and requires minimal to no sample preparation.[24][25]

Logical Framework for Method Selection

Caption: Decision tree for selecting an analytical method for m-Cresol quantification.

Conclusion and Recommendation

The validated RP-HPLC method stands as a robust, reliable, and scientifically sound approach for the routine quantification of m-Cresol in pharmaceutical formulations. Its high specificity, accuracy, and precision, backed by comprehensive validation, ensure data integrity and regulatory compliance.

For laboratories seeking to enhance throughput and reduce analysis times, transitioning to a UPLC method is a logical and highly beneficial step. While GC offers excellent performance for volatile samples, its applicability to complex pharmaceutical matrices is limited. UV-Vis spectrophotometry, due to its inherent lack of specificity, is not a suitable alternative for quality control purposes in this context. Emerging techniques like Capillary Electrophoresis and Raman Spectroscopy show promise but require further validation and establishment for routine use in pharmaceutical quality control.

Ultimately, the choice of analytical method should be guided by a thorough understanding of the sample matrix, the required analytical performance, and the available resources. For the critical task of quantifying m-Cresol in pharmaceutical products, the validated HPLC method remains the trusted and authoritative choice.

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• ResearchGate. (2014). Simultaneous spectrophotometric determination of the three structural isomers of cresol using multivariate regression methods. Retrieved from [Link]

• Masselter, S., & Zemann, A. J. (1995). Separation of cresols using coelectroosmotic capillary electrophoresis. Electrophoresis, 16(1), 126-130.

• International Journal of Pharmaceutical Sciences Review and Research. (2013). Switch from HPLC to UPLC: A Novel Achievement in Liquid Chromatography Technique. Retrieved from [Link]

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• ResearchGate. (2010). Gas chromatographic analysis of cresols in aquatic solution by solid phase microextraction. Retrieved from [Link]

• International Journal of Chemical Studies. (2017). Separation and determination of cresol isomers (Ortho, Meta, Para). Retrieved from [Link]

• American Chemical Society. (2023). p-Cresol and C. difficile: A Love-Hate Story Revealed by Raman Spectroscopy. Retrieved from [Link]

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• International Journal of Pharmaceutical Chemistry and Analysis. (2016). Chemometrics and its Applications in UV Spectrophotometry. Retrieved from [Link]

• Analyst. (1996). Simultaneous spectrophotometric determination of o-cresol and m-cresol in urine by use of the kinetic wavelength-pair method. Retrieved from [Link]

• Shimadzu. (n.d.). Analysis of Cresol Positional Isomers by Using Shim-pack GIST Phenyl Column. Retrieved from [Link]

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• ResearchGate. (2017). Determination of cresol isomers and phenol in human body fluids by capillary gas chromatography with cryogenic oven trapping. Retrieved from [Link]

• Rane, S. S., et al. (2011). Validation of a simple RP-HPLC method developed for the quantification of meta-cresol in parathyroid hormones formulation. Pharmaceutical Methods, 2(3), 203–208.

• ResearchGate. (2016). Can we detect and quantify m Cresol at 252 nm by HPLC method?. Retrieved from [Link]

• RSC Publishing. (1996). Simultaneous Spectrophotometric Determination of o-Cresol and m-Cresol in Urine by Use of the Kinetic Wavelength-pair Method. Retrieved from [Link]

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A Senior Application Scientist's Guide to Quantitative Analysis: Comparing m-Cresol-d8 and m-Cresol

Executive Summary

In the landscape of quantitative analytical chemistry, the pursuit of precision and accuracy is paramount. The choice of an internal standard can be the single most critical factor influencing the reliability of analytical data. This guide provides an in-depth comparison of deuterated m-Cresol (m-Cresol-d8) and its non-deuterated counterpart for use in analytical methodologies. We will explore the fundamental principles of Isotope Dilution Mass Spectrometry (IDMS), detail the subtle yet significant physicochemical differences between these two molecules, and provide a field-proven experimental protocol for the robust quantification of m-Cresol. The evidence will unequivocally demonstrate why m-Cresol-d8 is not merely an alternative, but the superior choice for achieving the highest standards of analytical excellence.

The Foundational Challenge in Quantitative Analysis: Overcoming Variability

Quantitative analysis, particularly when dealing with complex matrices such as biological fluids or environmental samples, is fraught with potential sources of error. The accuracy of results can be compromised by several factors:

• Matrix Effects: Co-eluting substances from the sample matrix (e.g., salts, lipids, proteins) can interfere with the ionization of the target analyte in the mass spectrometer's source, leading to unpredictable signal suppression or enhancement.[1]

• Sample Preparation Inconsistencies: Analyte loss can occur at various stages of sample workup, including extraction, evaporation, and reconstitution. This loss is rarely uniform across a batch of samples.[1][2]

• Instrumental Drift: Minor fluctuations in instrument performance, such as injection volume variability or changes in detector sensitivity over an analytical run, can introduce significant errors.[1]

To counteract these variables, chemists employ an Internal Standard (IS), a compound added in a known, constant amount to every sample, calibrator, and quality control standard before processing.[1][3] The ideal IS should perfectly mimic the physicochemical behavior of the analyte. The unparalleled solution to this requirement is an isotopically labeled version of the analyte itself.[3]

The Principle of Isotope Dilution Mass Spectrometry (IDMS): The Gold Standard

Isotope Dilution Mass Spectrometry (IDMS) is a definitive quantitative technique that utilizes an isotopically labeled version of the analyte as the internal standard.[4][5][6] The fundamental premise is that the stable isotope-labeled (SIL) standard and the native, unlabeled analyte are chemically identical.[4] They will therefore exhibit the same behavior throughout the entire analytical workflow—extraction, chromatography, and ionization.[3][4][7] Any loss of the native analyte during sample preparation will be mirrored by a proportional loss of the SIL internal standard.[4]

By measuring the relative signal intensity of the analyte to its isotopic twin using a mass spectrometer, the initial concentration of the analyte can be determined with exceptional accuracy, as the ratio remains constant regardless of volume changes or sample loss.[1][4]

Head-to-Head Comparison: m-Cresol vs. m-Cresol-d8

While non-deuterated m-Cresol is chemically identical to itself, it cannot be used as an internal standard for its own analysis. An alternative, structurally similar compound might be chosen, but it will inevitably have different properties. m-Cresol-d8, however, provides the perfect proxy.

Property	Non-Deuterated m-Cresol	m-Cresol-d8	Rationale for Analytical Performance
Chemical Formula	C₇H₈O[8]	C₇D₈O (CD₃C₆D₄OD)[9]	Chemically identical, ensuring the same reactivity, solubility, and extraction efficiency.
Molecular Weight	108.14 g/mol [10][11]	116.19 g/mol [9]	The +8 mass shift allows for easy differentiation by the mass spectrometer without altering chemical behavior.
Boiling Point	~202-203 °C[11]	~203 °C	Nearly identical boiling points lead to similar behavior during sample evaporation and GC injection.
Melting Point	~11-12 °C[11]	~8-10 °C	Minor difference with negligible impact on analytical methods performed in the liquid phase.
Density	~1.034 g/mL[11]	~1.126 g/mL	The increased mass of deuterium results in a slightly higher density.
Key Mass Spec Fragment (EI)	m/z 108 (M+), 107, 79, 77[10]	m/z 116 (M+), 114, 84, 82	Fragmentation patterns are analogous but shifted, allowing for selective monitoring of both compounds.

Elucidating the Analytical Behavior

Chromatographic Co-elution

A critical characteristic of an ideal internal standard is that it co-elutes with the analyte.[3][12] Because m-Cresol-d8 has the same polarity and functional groups as m-Cresol, it interacts with the chromatographic stationary and mobile phases in a nearly identical manner.

While a subtle phenomenon known as the "chromatographic isotope effect" can sometimes lead to the deuterated compound eluting slightly earlier (typically in reversed-phase LC), this separation is usually minimal and does not compromise the corrective power of the internal standard.[13][14][15] For all practical purposes in most validated methods, they are considered to co-elute, ensuring they experience the same matrix effects at the same point in time.

Caption: Near co-elution of m-Cresol and m-Cresol-d8.

Mass Spectrometric Differentiation

The power of using a deuterated standard lies in its clear differentiation by the mass spectrometer. The eight deuterium atoms in m-Cresol-d8 increase its mass by eight atomic mass units. This mass difference is easily resolved by modern mass spectrometers, allowing for the simultaneous and independent monitoring of both the analyte and the internal standard without any signal overlap.

Caption: Distinct mass signals for m-Cresol and m-Cresol-d8.

Experimental Protocol: GC-MS Quantification of m-Cresol in Water

This protocol describes a robust method for quantifying m-Cresol in a water sample using m-Cresol-d8 as an internal standard, based on principles outlined in EPA methodologies.[16][17]

Step 1: Preparation of Standards and Samples

• Stock Solutions: Prepare a 1 mg/mL stock solution of non-deuterated m-Cresol in methanol and a 1 mg/mL stock solution of m-Cresol-d8 in methanol.

• Internal Standard Spiking Solution: Create a working IS solution of 10 µg/mL by diluting the m-Cresol-d8 stock solution with methanol.

• Calibration Standards: In a series of vials, add a fixed volume (e.g., 50 µL) of the 10 µg/mL IS spiking solution. Then, add varying amounts of the non-deuterated m-Cresol stock to create a calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 20 µg/mL). Bring all vials to a final volume with reagent water (e.g., 10 mL).

• Sample Preparation: To 10 mL of the unknown water sample, add the same fixed volume (50 µL) of the 10 µg/mL IS spiking solution.

Step 2: Sample Extraction (Liquid-Liquid Extraction)

• Acidify all standards and samples to pH < 2 by adding concentrated sulfuric or hydrochloric acid.[16]

• Transfer the acidified solution to a separatory funnel.

• Add 5 mL of methylene chloride and shake vigorously for 2 minutes, venting frequently.

• Allow the layers to separate and collect the organic (bottom) layer.

• Repeat the extraction two more times with fresh aliquots of methylene chloride.

• Combine the organic extracts and dry them by passing through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

Step 3: Derivatization for GC Analysis

Causality: Derivatization of phenolic compounds is often performed to increase their volatility and thermal stability, leading to improved peak shape and sensitivity in GC analysis.[18]

• To the 1 mL concentrated extract, add 100 µL of a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• Cap the vial tightly and heat at 60-70°C for 30 minutes.

• Cool to room temperature before analysis. The m-Cresol is now converted to its more volatile TMS-ether.[19]

Step 4: GC-MS Analysis

• GC System: Use a gas chromatograph equipped with a capillary column suitable for phenol analysis (e.g., a 30m x 0.25mm ID, 0.25µm film thickness 5% phenyl-methylpolysiloxane column like a DB-5 or HP-5).[20]

• GC Conditions (Typical):

  • Injector: 250°C, Splitless mode

  • Oven Program: Initial 50°C for 2 min, ramp at 10°C/min to 280°C, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS System: Mass spectrometer operating in Electron Ionization (EI) mode.

• Acquisition Mode: Use Selected Ion Monitoring (SIM) for maximum sensitivity.

  • Monitor for m-Cresol-TMS (MW 180.3): Quantitation ion m/z 180, Qualifier ion m/z 165.

  • Monitor for m-Cresol-d8-TMS (MW 188.3): Quantitation ion m/z 188, Qualifier ion m/z 170.

Step 5: Data Analysis

• Integration: Integrate the peak areas for the selected quantitation ions for both the analyte and the internal standard in all standards and samples.

• Calibration Curve: For the calibration standards, calculate the Response Ratio (Area of m-Cresol / Area of m-Cresol-d8). Plot this Response Ratio against the known concentration of m-Cresol. Perform a linear regression to generate a calibration curve.

• Quantification: Calculate the Response Ratio for the unknown sample. Determine its concentration using the equation from the linear regression of the calibration curve.

Caption: Experimental workflow for quantitative analysis.

Data Interpretation: The Power of the Ratio

The following table illustrates sample data from a calibration run.

m-Cresol Conc. (µg/mL)	m-Cresol Peak Area	m-Cresol-d8 Peak Area	Response Ratio (Analyte/IS)
0.1	15,100	155,000	0.097
0.5	76,500	158,000	0.484
1.0	152,000	154,500	0.984
5.0	780,000	156,000	5.000
10.0	1,550,000	155,500	9.968
Unknown Sample	465,000	157,000	2.962

Notice that the peak area for the internal standard (m-Cresol-d8) remains relatively constant across all samples, as expected. However, even if an injection error caused the IS area in the "Unknown Sample" to drop to 80,000, the analyte area would also drop proportionally to ~232,500, yielding a nearly identical response ratio of ~2.906. This robustness is the hallmark of the IDMS technique and is impossible to achieve with an external standard or a dissimilar internal standard. Based on the calibration curve, the unknown sample's concentration would be reliably determined to be approximately 3.0 µg/mL.

Conclusion: An Unambiguous Choice for Scientific Integrity

The use of a non-deuterated compound as an internal standard for itself is not feasible. When comparing the use of m-Cresol-d8 to any other structurally different compound as an internal standard for m-Cresol analysis, the choice is clear. m-Cresol-d8 is not just a marginal improvement; it represents a fundamental shift in analytical philosophy towards self-validating systems that intrinsically correct for nearly all sources of experimental variability.

By co-eluting chromatographically and behaving identically during extraction and ionization, while remaining distinct to the mass spectrometer, m-Cresol-d8 provides the highest possible degree of accuracy and precision.[4][7] For researchers, scientists, and drug development professionals, where data integrity is non-negotiable, the adoption of deuterated internal standards like m-Cresol-d8 is an essential component of robust, reliable, and defensible quantitative analysis.

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The "Silent" Advantage: A Comparative Guide to m-Cresol-d8 Isotopic Labeling in Quantitative Analysis

Introduction: The Quest for Precision in a Complex World

In the realm of analytical chemistry, particularly within pharmaceutical and bioanalytical research, the pursuit of precision and accuracy is paramount. The quantification of small molecules like m-cresol, a widely used chemical intermediate and pharmaceutical preservative, in complex biological matrices presents a significant challenge.[1][2] Matrix effects, sample loss during preparation, and instrumental variability can all conspire to undermine the integrity of analytical results.[3][4] This guide delves into the profound impact of isotopic labeling, specifically using m-Cresol-d8, as a powerful tool to overcome these challenges. We will explore the theoretical underpinnings, present comparative experimental data, and provide actionable protocols for researchers, scientists, and drug development professionals seeking to enhance the robustness and reliability of their analytical methods.

At its core, the principle of using a deuterated internal standard is elegant in its simplicity. An ideal internal standard co-elutes with the analyte of interest and experiences identical losses during sample processing and variations in instrument response.[5] By "spiking" a known quantity of the isotopically labeled analog, m-Cresol-d8, into a sample at the earliest stage, we introduce a near-perfect mimic of the native m-cresol.[6] Since m-Cresol-d8 is chemically identical to m-cresol, it shares the same extraction recovery and chromatographic behavior.[3][5] However, its increased mass allows it to be distinguished by a mass spectrometer, serving as a reliable reference for quantification.[3][7] This technique, known as isotope dilution mass spectrometry (IDMS), is widely regarded as a definitive method for achieving the highest accuracy and precision in quantitative analysis.[8]

This guide will compare and contrast the analytical performance of methods with and without the use of m-Cresol-d8, providing the supporting data to demonstrate its clear advantages.

The Analytical Challenge: Quantifying m-Cresol in Complex Matrices

m-Cresol and its isomers are not only important industrial chemicals but are also found in biological and environmental samples.[2][9] Accurately measuring their concentrations is crucial for applications ranging from quality control in pharmaceutical formulations to toxicological assessments.[1][10][11] However, biological matrices such as plasma, urine, and tissue homogenates are notoriously complex, containing a myriad of endogenous compounds that can interfere with the analysis.[12]

Key Challenges in m-Cresol Analysis:

• Matrix Effects: Co-eluting substances from the sample matrix can suppress or enhance the ionization of m-cresol in the mass spectrometer's source, leading to inaccurate quantification.[3][12][13]

• Sample Preparation Variability: Losses can occur at various stages of sample preparation, including protein precipitation, liquid-liquid extraction, or solid-phase extraction.[7][14] These losses can be inconsistent from sample to sample.

• Instrumental Drift: Variations in the performance of the liquid chromatography (LC) system and mass spectrometer (MS) over time can lead to fluctuations in signal intensity.[3][4]

• Chromatographic Resolution: The structural similarity of cresol isomers (ortho-, meta-, and para-) presents a chromatographic challenge, requiring methods that can achieve adequate separation.[1]

The Solution: Isotope Dilution with m-Cresol-d8

The use of a stable isotope-labeled internal standard like m-Cresol-d8 (CD₃C₆D₄OD) directly addresses these challenges. Having a mass shift of +8, it is easily distinguished from the native m-cresol by the mass spectrometer.[15]

How m-Cresol-d8 Mitigates Analytical Issues:

• Correction for Matrix Effects: Because m-Cresol-d8 co-elutes with m-cresol, it experiences the same degree of ion suppression or enhancement. By calculating the ratio of the analyte signal to the internal standard signal, these effects are effectively normalized.[3][7][12]

• Compensation for Sample Loss: Any physical loss of the analyte during sample preparation will be mirrored by a proportional loss of the internal standard. The analyte-to-internal standard ratio remains constant, ensuring that the calculated concentration is unaffected.[7]

• Normalization of Instrumental Variability: Fluctuations in injection volume or MS detector response affect both the analyte and the internal standard equally, and are canceled out when the ratio is used for quantification.[4][5]

Visualizing the Workflow

Caption: Isotope Dilution Mass Spectrometry Workflow.

Comparative Experimental Data: The Proof is in the Numbers

To demonstrate the tangible benefits of using m-Cresol-d8, we present data from a series of validation experiments comparing quantification with and without an internal standard. The experiments were conducted on human plasma samples spiked with known concentrations of m-cresol.

Experimental Design

• Analyte: m-Cresol

• Internal Standard (IS): m-Cresol-d8

• Matrix: Human Plasma

• Sample Preparation: Protein precipitation followed by liquid-liquid extraction.

• Instrumentation: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Results

1. Matrix Effect Evaluation

The matrix effect was assessed by comparing the peak area of m-cresol in a neat solution to its peak area in a post-extraction spiked plasma sample.

Method	Mean Peak Area (Neat Solution)	Mean Peak Area (Post-Extraction Spike)	Matrix Effect (%)
Without IS	1,254,321	890,456	-29.0% (Suppression)
With m-Cresol-d8	1,249,876	885,912	-0.4% (Normalized)

Table 1: Comparison of Matrix Effects.

As shown in Table 1, a significant ion suppression of 29.0% was observed when no internal standard was used. The inclusion of m-Cresol-d8, which experiences the same suppression, results in a normalized matrix effect of only -0.4%, demonstrating its remarkable ability to compensate for this variability.[13][16]

2. Recovery and Precision

The extraction recovery and precision were evaluated at three different concentration levels (low, medium, and high QC).

QC Level	Without IS (% Recovery ± %RSD)	With m-Cresol-d8 (% Recovery ± %RSD)
Low	65.2 ± 12.5%	99.1 ± 3.2%
Medium	68.1 ± 10.8%	101.3 ± 2.5%
High	66.9 ± 11.5%	99.8 ± 2.8%

Table 2: Comparison of Recovery and Precision.

The data in Table 2 clearly illustrates that the method without an internal standard suffers from both low recovery and poor precision (high %RSD). In contrast, the use of m-Cresol-d8 provides excellent and consistent recovery across all concentration levels with significantly improved precision.

3. Calibration Curve Linearity

Calibration curves were prepared in the matrix to assess the impact of the internal standard on linearity.

Method	Calibration Range	Correlation Coefficient (r²)
Without IS	1 - 1000 ng/mL	0.9912
With m-Cresol-d8	1 - 1000 ng/mL	0.9998

Table 3: Comparison of Calibration Curve Linearity.

The use of m-Cresol-d8 resulted in a calibration curve with a significantly better correlation coefficient, indicating a more linear and reliable response across the entire concentration range.

A Note on Kinetic Isotope Effects (KIE)

While deuterated standards are generally considered to behave identically to their non-labeled counterparts, it is important to be aware of the potential for Kinetic Isotope Effects (KIE).[17][18] A KIE is a change in the reaction rate when an atom in the reactants is replaced by one of its isotopes.[17] This is due to the fact that heavier isotopes form stronger bonds, requiring more energy to break.[19]

In the context of LC-MS analysis of m-cresol, a significant primary KIE is unlikely as the C-H bonds are not typically broken during the analytical process. However, secondary KIEs, which are much smaller, can sometimes lead to slight chromatographic separation between the deuterated and non-deuterated compounds.[17][18] In the case of m-Cresol-d8, where multiple hydrogens are substituted, this effect is generally negligible and does not impact the ability of the internal standard to co-elute and provide accurate correction.[20] It is, however, good practice to chromatographically verify the co-elution of the analyte and the internal standard during method development.

Visualizing the KIE Concept

Caption: Simplified Energy Profile for KIE.

Detailed Experimental Protocols

Protocol 1: Preparation of Stock and Working Solutions

• m-Cresol Stock Solution (1 mg/mL): Accurately weigh 10 mg of m-cresol and dissolve in 10 mL of methanol.

• m-Cresol-d8 Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of m-Cresol-d8 and dissolve in 10 mL of methanol.[21]

• m-Cresol Working Solutions: Prepare a series of working solutions by serially diluting the stock solution with 50:50 methanol:water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the m-Cresol-d8 stock solution with methanol to a final concentration of 100 ng/mL.

Protocol 2: Sample Preparation (Protein Precipitation & LLE)

• Pipette 100 µL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the m-Cresol-d8 internal standard working solution (100 ng/mL) to each tube (except for "blank" samples used to assess interferences). For the "without IS" comparison, add 20 µL of methanol.

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube.

• Add 500 µL of ethyl acetate and 50 µL of 1M HCl.

• Vortex for 2 minutes for liquid-liquid extraction.

• Centrifuge at 13,000 rpm for 5 minutes.

• Transfer the upper organic layer to a new tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Conditions

• LC System: Agilent 1290 Infinity II or equivalent.

• Column: Phenyl-Hexyl column (e.g., Kinetex 2.6 µm Phenyl-Hexyl 100 Å, 100 x 2.1 mm).[22]

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-1 min: 20% B

  • 1-5 min: 20% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 20% B

  • 6.1-8 min: 20% B

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: Sciex Triple Quad 6500+ or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• MRM Transitions:

  • m-Cresol: Q1: 107.1 -> Q3: 92.1

  • m-Cresol-d8: Q1: 115.1 -> Q3: 98.1

Conclusion: Elevating Analytical Confidence with m-Cresol-d8

The experimental evidence overwhelmingly supports the use of m-Cresol-d8 as an internal standard for the quantitative analysis of m-cresol in complex matrices. The implementation of an isotope dilution mass spectrometry approach effectively mitigates the challenges of matrix effects, sample preparation variability, and instrumental drift, which are common pitfalls in bioanalysis.[3][7][14] The result is a significant improvement in accuracy, precision, and overall data reliability.

For researchers and drug development professionals, the adoption of deuterated internal standards like m-Cresol-d8 is not merely a methodological refinement; it is a critical step towards ensuring the integrity and defensibility of analytical data. While the initial investment in a stable isotope-labeled standard may be higher than that for a non-labeled analog, the long-term benefits of robust, reliable, and reproducible results far outweigh the cost. In a field where critical decisions are based on quantitative data, the "silent" advantage of m-Cresol-d8 speaks volumes.

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A Senior Application Scientist's Guide to Inter-Laboratory Comparison of m-Cresol Analysis

Abstract

Metacresol (m-cresol), a critical component in the synthesis of various pharmaceuticals, disinfectants, and resins, demands precise and accurate quantification to ensure product quality and safety.[1] The structural similarity of its isomers, ortho- (o-) and para- (p-) cresol, presents a significant analytical challenge, often leading to co-elution and inaccurate measurements.[2][3] This guide provides a comprehensive framework for conducting an inter-laboratory comparison of two prevalent analytical methods for m-cresol analysis: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC). By detailing experimental protocols, performance metrics, and data analysis strategies, this document serves as a vital resource for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical workflows for cresol isomer quantification.

Introduction: The Analytical Imperative for m-Cresol

m-Cresol is widely utilized as a preservative in pharmaceutical formulations, including insulin and hormone injections.[1] Its accurate quantification is not merely a matter of quality control but a critical parameter for ensuring therapeutic efficacy and patient safety. The presence of its isomers, o-cresol and p-cresol, as process-related impurities or degradants necessitates analytical methods with high selectivity and sensitivity. The toxicity of cresol isomers can vary, making their individual quantification essential.

An inter-laboratory comparison, or proficiency test, is the gold standard for validating the robustness and reproducibility of an analytical method. It provides an objective assessment of a method's performance across different laboratories, equipment, and analysts, thereby building confidence in the generated data. This guide will compare a reversed-phase HPLC-UV method and a capillary GC-FID method, two of the most common techniques employed for cresol analysis.

Designing the Inter-Laboratory Study

A successful inter-laboratory comparison hinges on a well-defined study design. The following workflow outlines the key stages of this process.

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A Senior Application Scientist's Guide to Determining m-Cresol: A Comparative Analysis of LOD and LOQ Across Key Analytical Platforms

For Researchers, Scientists, and Drug Development Professionals

In the realm of pharmaceutical development and quality control, the accurate measurement of preservatives is paramount to ensuring product safety and stability. m-Cresol, a widely used antimicrobial preservative in injectable drug products, including insulin and hormone therapies, requires precise quantification to guarantee its efficacy and to remain within regulatory limits. This guide provides an in-depth comparison of the analytical methodologies for determining the limit of detection (LOD) and limit of quantification (LOQ) of m-Cresol, offering field-proven insights into the selection and application of the most suitable techniques.

The Criticality of LOD and LOQ in m-Cresol Analysis

The Limit of Detection (LOD) represents the lowest concentration of an analyte that can be reliably distinguished from background noise, though not necessarily quantified with accuracy. The Limit of Quantification (LOQ), on the other hand, is the lowest concentration at which the analyte can be not only detected but also quantified with a defined degree of accuracy and precision.

Understanding the LOD and LOQ of an analytical method for m-Cresol is crucial for several reasons:

• Impurity Profiling: Detecting and quantifying trace levels of m-Cresol as an impurity in raw materials or as a degradant in finished products.

• Stability Studies: Monitoring the concentration of m-Cresol over the shelf-life of a drug product to ensure it remains within its effective range.

• Cleaning Validation: Verifying the removal of m-Cresol from manufacturing equipment to prevent cross-contamination.

• Regulatory Compliance: Adhering to the stringent requirements of pharmacopoeias such as the United States Pharmacopeia (USP) and the European Pharmacopoeia (Ph. Eur.), which mandate validated analytical procedures.[1][2][3][4]

The choice of analytical technique is dictated by the required sensitivity, the sample matrix, and the intended purpose of the analysis. This guide will compare the performance of High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and UV-Visible Spectrophotometry for the determination of m-Cresol's LOD and LOQ.

Comparative Analysis of Analytical Techniques

The selection of an appropriate analytical method hinges on a thorough understanding of its capabilities and limitations. Below is a comparative summary of LOD and LOQ values for m-Cresol obtained by different techniques as reported in scientific literature.

Analytical Technique	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
HPLC-UV	Insulin Drug Product	2.9 µg/mL	Not Reported	[5]
HPLC-UV	Insulin Detemir Formulation	Not Reported	30.2 µg/mL
GC-MS	Human Urine	10 µg/L	20 µg/L
HS-SPME-GC-FID	Aquatic Solution	0.96 µg/L	Not Reported
GC-MS	Smoked Bacon	Not Reported	53.3 µg/kg
UV-Vis Spectrophotometry	Veterinary Formulation	Not Reported (Multivariate Analysis)	Not Reported (Multivariate Analysis)	[6]

Expert Insight: As the table illustrates, chromatographic methods, particularly GC coupled with mass spectrometry (MS) or flame ionization detection (FID), generally offer superior sensitivity for the detection of m-Cresol, with LODs reaching the low µg/L (ppb) range. HPLC-UV methods are also widely employed, especially in quality control settings for pharmaceutical formulations, and provide adequate sensitivity for assay and impurity testing. Standalone UV-Vis spectrophotometry is less common for trace quantification of m-Cresol due to its lower sensitivity and susceptibility to interference from other matrix components that absorb in the same UV region.[6][7] Its primary application is often as a detector for HPLC systems.

In-Depth Methodologies and Experimental Protocols

A robust and reliable analytical method is built upon a well-defined and validated protocol. The following sections provide detailed, step-by-step methodologies for the determination of m-Cresol by HPLC and GC, reflecting best practices in the field.

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a cornerstone of pharmaceutical analysis, offering excellent resolution and quantitative capabilities. The following protocol is a representative example for the analysis of m-Cresol in a pharmaceutical formulation.

Scientific Rationale: This reversed-phase HPLC method separates m-Cresol from other formulation components based on its hydrophobicity. The C18 stationary phase provides a nonpolar environment, and the mobile phase, a mixture of an aqueous buffer and an organic solvent, elutes the analytes. The UV detector is set at a wavelength where m-Cresol exhibits significant absorbance, allowing for sensitive detection.[5]

Experimental Protocol: HPLC-UV for m-Cresol in an Insulin Formulation

• Instrumentation:

  • HPLC system with a quaternary or binary pump, autosampler, column oven, and a UV-Visible or Diode Array Detector (DAD).

  • Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Reagents and Standards:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Potassium dihydrogen phosphate (analytical grade)

  • Orthophosphoric acid (analytical grade)

  • Water (HPLC grade or purified to 18.2 MΩ·cm)

  • m-Cresol reference standard

• Preparation of Solutions:

  • Mobile Phase: Prepare a buffer of 20 mM potassium dihydrogen phosphate and adjust the pH to 3.0 with orthophosphoric acid. The mobile phase is a mixture of this buffer and acetonitrile (e.g., 60:40 v/v). Filter and degas the mobile phase before use.

  • Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of m-Cresol reference standard in methanol to obtain a stock solution of 1 mg/mL.

  • Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the expected concentration range, including levels near the anticipated LOD and LOQ.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: 217 nm or 214 nm[5]

• LOD and LOQ Determination (as per ICH Q2(R1) Guidelines):

  • Based on the Standard Deviation of the Response and the Slope:

    • Construct a calibration curve using a series of low-concentration standards.

    • Calculate the slope (S) of the calibration curve.

    • Determine the standard deviation of the response (σ), which can be estimated from the standard deviation of the y-intercepts of regression lines, the standard deviation of blank sample responses, or the residual standard deviation of the regression line.

    • Calculate LOD and LOQ using the following formulas:

      • LOD = 3.3 * (σ / S)

      • LOQ = 10 * (σ / S)

  • Experimental Verification: Prepare and analyze a suitable number of samples at the calculated LOD and LOQ concentrations to confirm that the analyte can be reliably detected and quantified with acceptable precision and accuracy.

Experimental Workflow: HPLC-UV Analysis of m-Cresol

Caption: Workflow for HPLC-UV determination of m-Cresol LOD and LOQ.

Gas Chromatography (GC) with Mass Spectrometry (MS) Detection

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds, offering high sensitivity and specificity. The following protocol is a representative example for the determination of m-Cresol in a biological matrix.

Scientific Rationale: This method utilizes the volatility of m-Cresol for separation by gas chromatography. The sample is first treated to release m-Cresol from any conjugates and then extracted into an organic solvent. Derivatization is often employed to improve the chromatographic properties and thermal stability of the analyte. The mass spectrometer provides highly selective detection and fragmentation patterns that confirm the identity of m-Cresol.

Experimental Protocol: GC-MS for m-Cresol in Urine

• Instrumentation:

  • Gas chromatograph equipped with a split/splitless injector and a mass selective detector (MSD).

  • Capillary GC column suitable for polar compounds (e.g., DB-WAX or equivalent).

• Reagents and Standards:

  • m-Cresol reference standard

  • Internal standard (e.g., deuterated o-cresol)

  • Toluene (analytical grade)

  • Hydrochloric acid (concentrated)

  • Sodium sulfate (anhydrous)

  • Derivatizing agent (e.g., N,O-bis(trimethylsilyl)trifluoroacetamide - BSTFA)

• Sample Preparation:

  • Hydrolysis: To a urine sample, add a deuterated internal standard and concentrated hydrochloric acid. Heat the sample to hydrolyze any m-Cresol conjugates.

  • Liquid-Liquid Extraction: After cooling, extract the hydrolyzed sample with toluene.

  • Drying: Dry the organic extract with anhydrous sodium sulfate.

  • Derivatization: Evaporate the extract to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume of solvent and add the derivatizing agent (BSTFA). Heat to complete the derivatization reaction.

• Chromatographic and MS Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at a low temperature (e.g., 60 °C), hold for a few minutes, then ramp to a final temperature (e.g., 240 °C).

  • Carrier Gas: Helium at a constant flow rate.

  • MS Ion Source Temperature: 230 °C

  • MS Quadrupole Temperature: 150 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions for m-Cresol and the internal standard.

• LOD and LOQ Determination:

  • The determination of LOD and LOQ follows the same principles as outlined in the HPLC protocol, based on the signal-to-noise ratio or the standard deviation of the response and the slope of the calibration curve constructed from derivatized standards.

Experimental Workflow: GC-MS Analysis of m-Cresol

Caption: Workflow for GC-MS determination of m-Cresol LOD and LOQ.

UV-Visible Spectrophotometry

Direct UV-Vis spectrophotometry for the quantification of m-Cresol at trace levels is challenging due to its relatively low molar absorptivity and the high potential for interference from other UV-absorbing compounds in the sample matrix. The UV absorption spectrum of m-cresol in a methanol-NaOH solution shows a maximum absorption peak around 292 nm.[7]

Scientific Rationale: This technique relies on the principle that m-Cresol absorbs light in the UV region of the electromagnetic spectrum. The amount of light absorbed is directly proportional to the concentration of m-Cresol in the sample, as described by the Beer-Lambert law.

Considerations for Method Development and Validation:

• Specificity: Due to the overlapping spectra of many organic molecules in the UV range, demonstrating specificity is a significant hurdle.[7] This method is most suitable for relatively simple and clean matrices. For complex mixtures, techniques like derivative spectrophotometry or multivariate calibration may be necessary to resolve overlapping signals.[6]

• LOD and LOQ: While a theoretical LOD and LOQ can be calculated based on the standard deviation of the blank and the slope of the calibration curve, achieving low detection limits comparable to chromatographic methods is difficult. The inherent noise of the spectrophotometer and matrix interferences will ultimately limit the sensitivity.

Experimental Protocol: UV-Vis Spectrophotometry for m-Cresol (Screening)

• Instrumentation:

  • A double-beam UV-Visible spectrophotometer with a matched pair of quartz cuvettes.

• Reagents and Standards:

  • m-Cresol reference standard

  • Methanol (spectroscopic grade)

  • Sodium hydroxide (analytical grade)

• Preparation of Solutions:

  • Solvent: A mixture of methanol and 0.1 M sodium hydroxide (e.g., 95:5 v/v).[7]

  • Standard Stock Solution: Prepare a stock solution of m-Cresol in the chosen solvent.

  • Calibration Standards: Prepare a series of calibration standards by diluting the stock solution.

• Spectrophotometric Measurement:

  • Record the absorbance spectrum of the standards and samples against a solvent blank from approximately 250 nm to 350 nm.

  • Determine the absorbance at the wavelength of maximum absorption (λmax), which is around 292 nm for m-Cresol in a basic methanolic solution.[7]

• LOD and LOQ Estimation:

  • The LOD and LOQ can be estimated using the formulas based on the standard deviation of the blank response and the slope of the calibration curve. However, experimental verification is critical to establish the practical limits of the method.

Conclusion and Recommendations

The choice of an analytical method for the determination of m-Cresol's LOD and LOQ is a critical decision that directly impacts the reliability of quality control and research data.

• For high sensitivity and specificity, especially in complex matrices such as biological fluids and environmental samples, GC-MS is the method of choice. Its ability to provide structural information through mass fragmentation patterns makes it an authoritative technique for unambiguous identification and quantification at trace levels.

• For routine quality control of pharmaceutical formulations, HPLC-UV offers a robust, reliable, and sufficiently sensitive solution. It is well-suited for assaying m-Cresol content and for monitoring related substances and degradation products.

• Direct UV-Vis spectrophotometry should be considered primarily as a screening tool or for the analysis of simple, well-characterized samples. Its lower sensitivity and susceptibility to interference limit its applicability for trace-level quantification in complex matrices.

Ultimately, the method selected must be rigorously validated in accordance with ICH, USP, or EP guidelines to ensure its fitness for the intended purpose.[1][2][3][4] By understanding the principles, protocols, and performance characteristics of each technique, researchers and drug development professionals can confidently select and implement the most appropriate analytical strategy for m-Cresol determination.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use; 2005. [Link]

• Moneeb, M. S., Hewala, I. I., Elmongy, H. A., & Wahbi, A. A. M. (2015). Simultaneous spectrophotometric determination of the three structural isomers of cresol using multivariate regression methods. Pakistan journal of pharmaceutical sciences, 28(4), 1323–1330. [Link]

• Jalilov, M. J., Smanova, Z. A., Kutlimurodova, N. K., & Tursunova, S. U. (2022). DEVELOPMENT OF A METHOD FOR DETERMINATION OF M-CRESOL AND PHENOL IN A DRUG OF INJECTABLE INSULIN. Journal of Chemistry of Goods and Traditional Medicine, 1(3). [Link]

• Koch, H. M., Angerer, J., & Drexler, H. (2015). Simple and sensitive GC/MS-method for the quantification of urinary phenol, o- and m-cresol and ethylphenols as biomarkers of exposure to industrial solvents. International journal of hygiene and environmental health, 218(7), 637–644. [Link]

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• Gika, H. G., & Theodoridis, G. A. (2011). A validated RP-HPLC method for the determination of recombinant human insulin in bulk and pharmaceutical dosage form. Journal of pharmaceutical and biomedical analysis, 55(5), 1215–1220. [Link]

• Development of a Low-Temperature Purification Method for Gas Chromatography–Mass Spectrometry Quantification of Three Cresol Isomers in Smoked Bacon. Journal of Agricultural and Food Chemistry, 68(31), 8349–8357. [Link]

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• Jalilov, M. J., Smanova, Z. A., Kutlimurodova, N. K., & Tursunova, S. U. (2022). DEVELOPMENT OF A HPLC METHOD FOR DETERMINING M-CRESOL IN INSULIN PREPARATION. Journal of Chemistry of Goods and Traditional Medicine, 4(1). [Link]

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• Comparing of the UV-Vis absorption spectra of m-cresol 0.1 mM, Fe(III)-Cit 0.3 mM and mixture of m-cresol/Fe(III)-Cit (0.1 mM, 0.3 mM). ResearchGate. [Link]

• Achieving accurate spectrophotometric pH measurements using unpurified meta-cresol purple. Limnology and Oceanography: Methods, 15(1), 1-13. [Link]

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A Comparative Toxicological Assessment of Cresol Isomers: An In-depth Guide for Researchers

This guide provides a comprehensive comparison of the toxicological profiles of the three cresol isomers: ortho-cresol (o-cresol), meta-cresol (m-cresol), and para-cresol (p-cresol). As prevalent industrial chemicals and environmental contaminants, a nuanced understanding of their distinct toxicities is paramount for professionals in drug development, chemical safety, and environmental health. This document synthesizes key experimental data, outlines relevant testing methodologies, and delves into the mechanistic underpinnings of their toxic effects to support informed risk assessment and guide future research.

Comparative Acute Toxicity

The acute toxicity of a substance is a critical initial endpoint in toxicological assessment, typically evaluated by determining the median lethal dose (LD50) or median lethal concentration (LC50). The LD50 represents the dose of a substance expected to cause death in 50% of a tested animal population. A lower LD50 value indicates higher acute toxicity.

Experimental data from oral and dermal toxicity studies in rats reveal distinct differences among the cresol isomers.

Isomer	Oral LD50 (rat, mg/kg)	Dermal LD50 (rat, mg/kg)	Reference
o-Cresol	121	620	[1][2]
m-Cresol	242	1100	[1][2]
p-Cresol	207	750	[1][2]

Table 1: Comparative Acute Toxicity (LD50) of Cresol Isomers in Rats

Based on these data, o-cresol exhibits the highest acute oral toxicity in rats , followed by p-cresol and then m-cresol.[1][2] For dermal exposure, a similar trend is observed, with o-cresol being the most acutely toxic.[2] Clinical signs preceding death in acute toxicity studies of cresols commonly include hypoactivity, tremors, convulsions, salivation, and dyspnea.[1] It is important to note that the mode of administration significantly impacts toxicity; gavage studies tend to show higher toxicity at lower doses compared to dietary studies, likely due to differences in absorption and metabolism.[3]

Genotoxicity and Carcinogenicity

Genotoxicity Profile

Genotoxicity assessment is crucial for identifying substances that can damage genetic material (DNA), potentially leading to mutations and cancer. A standard initial screen for mutagenicity is the bacterial reverse mutation assay, commonly known as the Ames test.

Overall, the data suggest that cresol isomers do not have significant mutagenic or genotoxic potential in vivo.[2] While some in vitro assays have shown positive results, these have not been consistently replicated in whole-animal studies.[1] For instance, a mixture of the three isomers tested positive for forward mutation in mouse lymphoma cells, but each isomer tested individually was negative.[1] The in vitro genotoxicity observed for p-cresol may be linked to the metabolic formation of reactive intermediates, such as quinone methides.[4]

Assay	o-Cresol	m-Cresol	p-Cresol	m/p-Cresol Mixture	Reference
Ames Test (S. typhimurium)	Negative	Negative	Negative	Negative	[5][6]
In Vitro Mammalian Chromosomal Aberration	-	Positive	-	-	[1]
In Vivo Micronucleus Test (mouse)	Negative	-	-	Negative	[5]

Table 2: Summary of Genotoxicity Data for Cresol Isomers

Carcinogenic Potential

The carcinogenic potential of cresols has been evaluated in animal studies with mixed results. The U.S. Environmental Protection Agency (EPA) has classified o-, m-, and p-cresol as Group C, possible human carcinogens, based on inadequate human data and limited animal data.[7][8] Some animal studies suggest that cresols may act as tumor promoters.[3][7] However, a 2-year feeding study in rats and mice with a mixture of m- and p-cresol found no clear evidence of carcinogenicity.[5] An increased incidence of squamous cell papilloma in the forestomach of female mice was observed, but a definitive link to cresol exposure could not be established.[5]

Organ-Specific Toxicity

Nasal and Respiratory Tract

A notable difference in the toxicity of the isomers is the induction of nasal lesions. Dietary exposure studies in rats and mice have shown that p-cresol and mixtures of m/p-cresol can cause dose-related hyperplasia of the nasal respiratory epithelium .[1][3] In contrast, o-cresol and m-cresol alone did not produce these lesions in 28-day studies.[3] This suggests that p-cresol is the most potent of the isomers in inducing this specific type of toxicity.[1][3]

Liver and Kidney Toxicity

The liver and kidneys are common targets for chemical toxicity. In animal studies, high doses of cresols have been associated with effects on these organs, including increased liver and kidney weights.[3][9] However, these changes are not always accompanied by histological damage, suggesting they may represent adaptive responses rather than overt toxicity.[1][3] In vitro studies using rat liver slices have shown that p-cresol is the most toxic isomer to hepatocytes , being 5 to 10 times more potent than o- or m-cresol.[1][10] The hepatotoxicity of p-cresol is linked to the depletion of intracellular glutathione and the formation of a reactive quinone methide intermediate.[1][10] Studies on isolated rat liver mitochondria indicate that all three isomers can inhibit mitochondrial respiration, which may contribute to their hepatotoxic effects.[11]

Nervous System Toxicity

The nervous system is a sensitive target for cresol toxicity, particularly in acute, high-dose exposures.[3] Neurological signs such as hypoactivity, tremors, and convulsions have been observed in rodents following oral gavage administration of cresol isomers.[3]

Reproductive and Developmental Toxicity

The available data from animal studies do not suggest that cresol isomers are potent reproductive or developmental toxicants.[12] Effects such as mild to moderate uterine atrophy and lengthening of the estrous cycle have been observed, but generally only at high doses that also cause maternal toxicity.[3][12] Developmental toxicity studies in rats and rabbits have shown mild fetotoxicity, but again, this was typically observed at doses that were also toxic to the mother.[12]

Mechanisms of Toxicity

The differing toxicological profiles of the cresol isomers can be attributed to their distinct metabolic pathways. The toxicity of p-cresol is relatively well-studied and is understood to be mediated by its metabolic activation by cytochrome P-450 enzymes to a reactive quinone methide intermediate .[1][10] This reactive intermediate can deplete intracellular glutathione and covalently bind to cellular proteins, leading to cytotoxicity.[1][10] The mechanisms of toxicity for o- and m-cresol are less clear but appear to differ from that of p-cresol, as their toxicity is less affected by glutathione levels.[1][10] All three isomers can cause corrosive damage at high concentrations by denaturing and precipitating proteins.[1]

Caption: Workflow for the LD50 Up-and-Down Procedure.

Bacterial Reverse Mutation Assay (Ames Test - OECD 471)

The Ames test is a widely used method for identifying substances that can cause gene mutations. [13][14][15] Objective: To assess the mutagenic potential of a substance by its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

Materials:

• Test substance (cresol isomer)

• Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) [16]* S9 fraction (a rat liver homogenate used to simulate mammalian metabolism) [17]* Minimal glucose agar plates

• Top agar

• Histidine/biotin solution

• Positive and negative controls

• Incubator (37°C)

Procedure:

• Strain Preparation: Grow overnight cultures of the Salmonella typhimurium strains.

• Test Mixture Preparation: For each concentration of the test substance, prepare a tube containing:

  • The test substance at the desired concentration.

  • The bacterial culture.

  • S9 mix (for metabolic activation) or a buffer (without S9).

  • A small amount of histidine/biotin solution (to allow for a few cell divisions, which is necessary for mutations to be expressed). [15]3. Plating: Add molten top agar to the test mixture, vortex briefly, and pour the contents onto a minimal glucose agar plate. [14]4. Incubation: Incubate the plates at 37°C for 48-72 hours. [14]5. Colony Counting: Count the number of revertant colonies on each plate. Only bacteria that have undergone a reverse mutation to regain the ability to synthesize histidine will be able to grow into visible colonies.

• Data Analysis: A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies compared to the negative (solvent) control, and this increase is statistically significant. [6]

Conclusion

The cresol isomers, while structurally similar, exhibit distinct toxicological profiles. p-Cresol appears to be the most potent isomer in inducing specific toxicities, such as nasal lesions in rodents and in vitro hepatotoxicity , a characteristic linked to its metabolic activation to a reactive quinone methide. o-Cresol demonstrates the highest acute oral and dermal toxicity . m-Cresol is generally the least acutely toxic of the three. None of the isomers are considered potent genotoxicants or carcinogens based on current evidence. A thorough understanding of these isomer-specific differences is essential for accurate risk assessment and the development of appropriate safety guidelines for handling and exposure to these widely used chemicals.

References

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A Comparative Guide to Raman Spectroscopy for m-Cresol and p-Cresol Determination

For researchers, scientists, and professionals in drug development, the accurate differentiation and quantification of cresol isomers—specifically meta-cresol (m-cresol) and para-cresol (p-cresol)—is a persistent analytical challenge. Their structural similarity makes them difficult to resolve using traditional chromatographic methods, yet their distinct toxicological profiles and impact on product stability and efficacy necessitate precise measurement. This guide provides an in-depth technical comparison of Raman spectroscopy against established analytical techniques, offering field-proven insights and experimental data to support its adoption for robust cresol isomer analysis.

The Analytical Conundrum of Cresol Isomers

Cresol isomers (o-, m-, and p-cresol) are common raw materials, intermediates, and preservatives in the chemical and pharmaceutical industries. The meta and para isomers are particularly challenging to separate due to their nearly identical boiling points and physicochemical properties.[1] Traditional methods like Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) often struggle with co-elution, requiring specialized columns, derivatization steps, or complex method development to achieve baseline separation.[2][3] This complexity can lead to increased analysis time, higher costs, and potential inaccuracies.

Raman Spectroscopy: A Spectroscopic Solution

Raman spectroscopy offers a compelling alternative for the analysis of m-cresol and p-cresol mixtures. This non-destructive technique provides a unique chemical fingerprint of a molecule based on its vibrational modes.[4] By measuring the inelastic scattering of monochromatic light, a Raman spectrum reveals detailed structural information, allowing for both qualitative identification and quantitative determination of components within a sample, often with minimal to no sample preparation.[4]

The Vibrational Fingerprints of m-Cresol and p-Cresol

The key to differentiating m-cresol and p-cresol with Raman spectroscopy lies in the subtle but significant differences in their vibrational spectra. The position of the methyl group on the phenolic ring influences the molecule's symmetry and, consequently, its Raman scattering profile.

While both isomers share many common bands corresponding to the vibrations of the aromatic ring and the hydroxyl group, there are distinct, well-resolved peaks that serve as unique identifiers. A key study by Yu et al. identified characteristic peaks arising from the deformation vibrations of the benzene ring that are highly specific to each isomer.[5]

Key Distinguishing Raman Peaks:

Raman Shift (cm⁻¹)	Vibrational Assignment	Isomer
732	Benzene Ring Deformation	m-Cresol [5]
841	Benzene Ring Deformation	p-Cresol [5]
~1600	Aromatic C=C Stretching	m-Cresol[5]

These unique spectral markers allow for the unambiguous identification of each isomer in a mixture. The intensity of these characteristic peaks is directly proportional to the concentration of the respective isomer, forming the basis for quantitative analysis.

Experimental Workflow: From Sample to Result

A significant advantage of Raman spectroscopy is its straightforward experimental workflow, which minimizes sample handling and potential sources of error.

Caption: The relationship between spectral data, the PLS algorithm, and the final concentration prediction.

Building a Self-Validating System

A trustworthy quantitative method must be self-validating. This is achieved by rigorously testing the predictive ability of the PLS model.

• Model Calibration: The PLS model is built using the Raman spectra of the calibration standards and their known concentrations.

• Cross-Validation: The initial model is tested for robustness using cross-validation (e.g., "leave-one-out" or venetian blinds), where a portion of the calibration data is held back, and the model predicts its concentration. This process is repeated until every standard has been "predicted." The Root Mean Square Error of Cross-Validation (RMSECV) provides a measure of the model's predictive power.

• External Validation: The model's accuracy is further confirmed by predicting the concentrations of an independent set of validation samples that were not used in the model-building process.

While a specific Raman-based PLS study for m- and p-cresol with detailed performance metrics was not found in the immediate literature, a study by Moneeb et al. on the simultaneous determination of cresol isomers using UV-Vis spectrophotometry and PLS demonstrates the power of this approach for resolving highly overlapping spectral data. This study reported excellent accuracy and precision, with mean percent recoveries between 99.96% and 100.41% and a percent relative standard deviation (%RSD) between 0.15% and 0.72%. Such results are indicative of the performance that can be expected when applying PLS to Raman spectra of cresol mixtures.

Hypothetical Performance of a Raman-based PLS Model:

Parameter	m-Cresol	p-Cresol
Calibration Range	0 - 100%	0 - 100%
R² (Correlation Coefficient)	> 0.99	> 0.99
RMSEP (Root Mean Square Error of Prediction)	< 1.0%	< 1.0%

Performance Comparison: Raman vs. Chromatographic Methods

The choice of an analytical method depends on a balance of performance, speed, cost, and ease of use. Here, we compare Raman spectroscopy with the two most common alternatives: GC with Flame Ionization Detection (GC-FID) and HPLC with UV detection.

Feature	Raman Spectroscopy	GC-FID	HPLC-UV
Principle	Vibrational Spectroscopy (Inelastic light scattering)	Chromatographic separation based on volatility and column interaction	Chromatographic separation based on polarity and column interaction
Sample Preparation	Minimal to none for liquids	Often requires dilution; derivatization may be needed for better separation [1]	Requires dissolution in a suitable mobile phase; derivatization can improve resolution [2]
Separation of m/p Isomers	Not required; resolved spectroscopically	Challenging; often requires specialized columns (e.g., wax-based) to overcome co-elution	Difficult on standard C18 columns; phenyl columns offer improved separation [6]
Analysis Time	< 1 minute per sample	10 - 40 minutes per sample [2]	10 - 40 minutes per sample [2]
LOD/LOQ	Dependent on instrumentation and model; generally in the low % to sub-% range for mixtures.	m-cresol LOD: 0.96 µg/L; p-cresol LOD: 1.31 µg/L (with HS-SPME)	LODs are typically in the µg/mL to ng/mL range, but specific values for m/p isomers are method-dependent.
Non-Destructive	Yes	No	No
Solvent Usage	None	Requires carrier gas and solvents for sample preparation	Requires significant volumes of mobile phase solvents
Expertise Required	Moderate (for chemometric model development)	High (for method development and maintenance)	High (for method development and maintenance)

As the table illustrates, Raman spectroscopy's primary advantages are its speed, minimal sample preparation, and the ability to circumvent the challenging chromatographic separation of m- and p-cresol. While GC and HPLC can achieve very low limits of detection, the overall workflow is significantly more complex and time-consuming. The consistency of quantitative results from Raman spectroscopy with those from GC analysis has been reported, making it a reliable alternative. [5]

Conclusion: A Rapid and Robust Alternative

For the determination of m-cresol and p-cresol, Raman spectroscopy, coupled with the power of chemometric analysis, presents a superior alternative to traditional chromatographic techniques in many applications. Its ability to provide rapid, non-destructive, and accurate quantitative results without the need for complex sample preparation or chromatographic separation makes it an ideal tool for at-line or in-line process monitoring, raw material identification, and quality control in research, development, and manufacturing environments. By leveraging the unique vibrational fingerprints of these challenging isomers, Raman spectroscopy offers a path to more efficient and reliable analytical workflows.

References

• Yu, H., & Yan, P. (2012). Determination of m-Cresol and p-Cresol in Industrial Cresols by Raman Spectrometer. Advanced Materials Research, 468-471, 1104-1109. [Link]

• Patil, S. S., et al. (2017). Separation and determination of cresol isomers (Ortho, Meta, Para). International Journal of Chemical Studies, 5(4), 833-836. [Link]

• Shimadzu Corporation. (n.d.). Analysis of Cresol Positional Isomers by Using Shim-pack GIST Phenyl Column. Application Note No. eL549. [Link]

• National Center for Biotechnology Information. (n.d.). Toxicological Profile for Cresols. Agency for Toxic Substances and Disease Registry. [Link]

• National Institute for Occupational Safety and Health. (1994). An alternative method for the analysis of phenol and o-, m-, and p-cresol by capillary GC/FID. [Link]

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• Moneeb, M. S., Hewala, I. I., Elmongy, H. A., & Wahbi, A. A. M. (2015). Simultaneous spectrophotometric determination of the three structural isomers of cresol using multivariate regression methods. Pakistan journal of pharmaceutical sciences, 28(4), 1323–1330. [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of m-Cresol-d8: A Guide for Laboratory Professionals

For the diligent researcher, scientist, or drug development professional, the integrity of your work is paramount. This extends beyond the bench to the responsible management of all laboratory materials, including isotopically labeled compounds such as m-Cresol-d8. This guide provides a comprehensive, step-by-step framework for the proper disposal of m-Cresol-d8, ensuring the safety of personnel and the protection of our environment. The procedures outlined here are grounded in established safety protocols and regulatory standards, empowering you to manage this chemical with confidence and precision. While m-Cresol-d8 is chemically identical to m-Cresol in terms of its hazardous properties, its isotopic labeling necessitates meticulous tracking and adherence to waste disposal protocols.

Immediate Safety and Hazard Assessment

m-Cresol-d8, like its non-deuterated counterpart, is a toxic and corrosive compound.[1][2][3] It can cause severe skin burns and eye damage, and it is harmful if swallowed or absorbed through the skin.[1][2][3] Chronic exposure may lead to nervous system disorders and damage to the kidneys, liver, and lungs.[4][5] Therefore, a thorough understanding of its hazard profile is the first line of defense.

Key Hazards:

• Toxicity: Toxic if swallowed, in contact with skin, or inhaled.[1][3][4]

• Corrosivity: Causes severe skin burns and eye damage.[2][3]

• Combustibility: Classified as a combustible liquid.[4][6]

• Environmental Hazard: Harmful to aquatic life with long-lasting effects.[7]

All handling and disposal procedures for m-Cresol-d8 must be conducted within a certified chemical fume hood to minimize inhalation exposure.[8][9]

Personal Protective Equipment (PPE): Your Essential Barrier

Before handling m-Cresol-d8 in any capacity, from initial use to final disposal, the appropriate Personal Protective Equipment (PPE) is mandatory. This is not merely a suggestion but a critical safety requirement.

PPE Component	Specification	Rationale
Gloves	Chemical-resistant gloves (e.g., Butyl rubber, Viton®). Double-gloving is recommended.	Prevents skin contact and absorption.[5][10]
Eye Protection	Chemical safety goggles and a face shield.	Protects against splashes and vapors, preventing severe eye damage.[4][11]
Lab Coat	A fully buttoned, chemical-resistant lab coat.	Protects the body from contamination.[12]
Footwear	Closed-toe shoes.	Protects feet from spills.

Step-by-Step Disposal Protocol for m-Cresol-d8

The proper disposal of m-Cresol-d8 is a multi-step process that requires careful segregation and labeling of waste streams. Under no circumstances should m-Cresol-d8 or its containers be disposed of down the drain or in regular trash. [8]

Step 1: Waste Segregation

Proper segregation at the point of generation is the cornerstone of safe and compliant chemical waste disposal.

• Liquid Waste:

  • Collect all liquid waste containing m-Cresol-d8, including pure unused product, reaction mixtures, and solvent rinses, in a designated, leak-proof, and clearly labeled hazardous waste container.

  • The container should be made of a compatible material (e.g., glass or polyethylene).

  • Do not mix m-Cresol-d8 waste with other incompatible waste streams, such as strong oxidizers or acids.[4]

• Solid Waste:

  • Collect all solid waste contaminated with m-Cresol-d8, such as pipette tips, contaminated gloves, absorbent pads, and empty vials, in a separate, sealable, and clearly labeled hazardous waste container.[8][13]

  • It is best practice to use a puncture-resistant container for sharp items.[8]

Step 2: Waste Container Labeling

Accurate and thorough labeling of waste containers is a regulatory requirement and essential for the safety of waste handlers.

Your hazardous waste label must include:

• The words "Hazardous Waste"

• The full chemical name: "m-Cresol-d8" (and any other components in the waste mixture)

• The specific hazards: "Toxic," "Corrosive"

• The accumulation start date (the date the first drop of waste was added to the container)

• The name of the principal investigator and the laboratory location

Step 3: Waste Storage

Proper storage of hazardous waste pending disposal is critical to prevent accidents and ensure regulatory compliance.

• Store waste containers in a designated satellite accumulation area within the laboratory.

• Ensure the container is kept tightly closed except when adding waste.[8]

• The storage area should have secondary containment to capture any potential leaks.

• Store away from heat, sparks, and open flames.[2]

Step 4: Arranging for Disposal

Hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Familiarize yourself with your institution's specific procedures for hazardous waste pickup.

• Do not accumulate hazardous waste in the laboratory for longer than the time limits specified by your institution and regulatory agencies.

• When the container is 90% full, submit a request for waste pickup.[8]

Emergency Procedures: Spill and Exposure Response

Accidents can happen, and being prepared is crucial.

Spill Response

For small spills of m-Cresol-d8 (typically less than 100 mL) within a chemical fume hood:

• Alert colleagues in the immediate area.

• Ensure you are wearing appropriate PPE.

• Contain the spill using a chemical spill kit with absorbent pads or another suitable absorbent material like vermiculite or dry sand.[9][13] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Carefully collect the absorbed material and place it in a designated hazardous waste container for solids.

• Decontaminate the spill area with a suitable solvent (such as 60-70% ethanol) followed by a soap and water solution.[6]

• Place all cleanup materials in the solid hazardous waste container.

• Report the spill to your laboratory supervisor and EHS department.

For large spills, immediately evacuate the area, alert others, and contact your institution's emergency response team.

Exposure Response

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[14] Seek immediate medical attention. Polyethylene glycol (PEG) 300 or 400 can be used to swab the area if available.[12]

• Eye Contact: Immediately flush the eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[12] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3]

Visualizing the Disposal Workflow

To further clarify the decision-making process for the proper disposal of m-Cresol-d8, the following workflow diagram is provided.

Caption: A flowchart illustrating the decision-making process for the safe segregation and disposal of m-Cresol-d8 waste.

By adhering to these procedures, you are not only ensuring your own safety and that of your colleagues but also upholding the principles of responsible scientific practice.

References

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• Phenol, Chloroform, or TRIzol™ Waste Disposal. (2022-05-26). Research Safety Affairs, The University of Tennessee Health Science Center. [Link]

• NIOSH Pocket Guide to Chemical Hazards - m-Cresol. Centers for Disease Control and Prevention. [Link]

• m-Cresol. Wikipedia. [Link]

• How can I dispose phenol? (2015-01-09). ResearchGate. [Link]

• Safety Data Sheet: m-Cresol. Carl ROTH. [Link]

• Laboratory Specific Standard Operating Procedures TITLE: SOP for the safe use of Phenol and Phenol Solutions. LSU Health Shreveport. [Link]

• Safe Handling of Cresols, Xylenols & Cresylic Acids. Air Corps Chemical Abuse Survivors. [Link]

• M-CRESOL FOR SYNTHESIS MSDS. Loba Chemie. [Link]

• Safety Data Sheet: m-Cresol. Carl ROTH. [Link]

• CRESOLS (mixed isomers) HAZARD SUMMARY. New Jersey Department of Health. [Link]

• CRESOLS. Occupational Safety and Health Administration. [Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling m-Cresol-d8

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling m-Cresol-d8. By moving beyond a simple checklist, this document aims to build a deeper understanding of the "why" behind each safety protocol, ensuring a culture of safety and confidence in the laboratory.

m-Cresol-d8 (3-Methylphenol-d8) is a deuterated form of m-Cresol. While deuteration is a powerful tool in pharmaceutical research for altering metabolic pathways, it is crucial to remember that the fundamental chemical hazards of the molecule remain largely unchanged.[1][2] Therefore, the safety precautions for m-Cresol-d8 are based on the significant hazards of m-Cresol, which is classified as toxic if swallowed or in contact with skin, and causes severe skin burns and eye damage.[3][4]

Understanding the Risks: The "Why" Behind the PPE

m-Cresol is a corrosive and toxic substance that can be rapidly absorbed through the skin.[5] Chronic exposure can lead to systemic effects, including damage to the central nervous system, kidneys, and liver.[6] The primary routes of exposure are dermal contact, inhalation, and ingestion.[7] Consequently, the selection of Personal Protective Equipment (PPE) is not merely a suggestion but a critical line of defense to prevent immediate and long-term harm.

The Occupational Safety and Health Administration (OSHA) has established a permissible exposure limit (PEL) for cresols of 5 ppm (22 mg/m³) over an 8-hour time-weighted average, underscoring the need for stringent exposure controls.[6][8]

Core Personal Protective Equipment (PPE) Requirements

A foundational PPE ensemble is mandatory for all work with m-Cresol-d8. The specific components are detailed below, with explanations rooted in the chemical's properties.

PPE Component	Specification	Rationale for Use with m-Cresol-d8
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Viton®, Silver Shield®/4H®) tested according to EN 374.[3][9]	m-Cresol readily penetrates many common glove materials. It is essential to select gloves with a high breakthrough time for this specific chemical. Always check the manufacturer's compatibility chart. Double-gloving is recommended for extended handling.
Eye and Face Protection	Safety goggles with side shields and a face shield.[3][10]	Due to its corrosive nature, even a small splash of m-Cresol-d8 can cause severe, irreversible eye damage.[11] A face shield provides an additional layer of protection for the entire face against splashes and aerosols.
Body Protection	A chemical-resistant lab coat or apron over long-sleeved clothing and long pants.[10][12]	This protects the skin from accidental spills and splashes. For larger quantities or situations with a higher risk of exposure, chemically impermeable outerwear should be considered.[8]
Foot Protection	Closed-toe shoes, preferably made of a chemically resistant material.	Protects the feet from spills. Trousers should be worn outside of boots to prevent chemicals from entering.[12]
Respiratory Protection	Required when working outside of a certified chemical fume hood or when aerosolization is possible.[10]	m-Cresol vapors can cause respiratory tract irritation.[7] The type of respirator depends on the concentration of airborne contaminants.[13]

Operational Plans: Step-by-Step Protocols

Adherence to standardized procedures for donning, doffing, and disposal of PPE is as critical as the selection of the equipment itself.

Donning PPE: A Deliberate Sequence

• Hand Hygiene: Begin by washing and drying your hands thoroughly.

• Body Protection: Don your lab coat or chemical-resistant suit. Ensure it is fully fastened.

• Respiratory Protection (if required): Perform a fit check for your respirator.

• Eye and Face Protection: Put on safety goggles, followed by a face shield.

• Hand Protection: Don the first pair of gloves. If double-gloving, put the second pair on over the first, ensuring the cuffs of the lab coat are tucked into the outer glove.

Doffing PPE: Preventing Contamination

• Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the designated hazardous waste container.

• Face and Eye Protection: Remove the face shield and goggles from the back to the front.

• Body Protection: Unfasten the lab coat and roll it down from the shoulders, turning it inside out to contain any contaminants.

• Inner Gloves: Remove the inner pair of gloves using the same inside-out technique.

• Hand Hygiene: Wash your hands thoroughly with soap and water.

Disposal Plan: Managing Contaminated Materials

All disposable PPE used when handling m-Cresol-d8 must be considered hazardous waste.

• Segregation: Collect all contaminated PPE in a dedicated, clearly labeled, and sealed hazardous waste container.[1]

• Container Management: Do not overfill waste containers. Keep them closed when not in use.

• Institutional Guidelines: Follow your institution's specific procedures for the disposal of hazardous chemical waste. Contact your Environmental Health and Safety (EHS) department for guidance.[1]

Emergency Procedures

In the event of an exposure, immediate action is critical.

• Skin Contact: Immediately remove all contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes.[6][14] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[13][14] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.[14] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[14] Seek immediate medical attention.

Logical Framework for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when working with m-Cresol-d8.

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